3-Fluoro-2-iodoquinoline-4-carbaldehyde

• CAS: 250739-98-1

Core Science & Biosynthesis

Technical Guide: 3-Fluoro-2-iodoquinoline-4-carbaldehyde (CAS 250739-98-1)

Part 1: Executive Summary & Structural Logic

3-Fluoro-2-iodoquinoline-4-carbaldehyde is a high-value heterocyclic scaffold designed for divergent synthesis in medicinal chemistry. Unlike generic quinoline intermediates, this molecule possesses three orthogonal reactive handles—an aldehyde at C4, an iodine at C2, and a fluorine at C3—allowing for precise, sequential functionalization.

Its primary utility lies in Structure-Activity Relationship (SAR) exploration . The C2-iodine serves as a prime site for palladium-catalyzed cross-coupling (Suzuki, Sonogashira), while the C4-aldehyde allows for rapid library generation via reductive amination or condensation. The C3-fluorine atom is strategically placed to modulate metabolic stability (blocking P450 oxidation) and influence the pKa of the quinoline nitrogen, a critical factor in kinase inhibitor binding affinity.

Structural Reactivity Profile

Position	Substituent	Reactivity Mode	Key Application
C2	Iodine (-I)	High-reactivity electrophile	Pd-Catalyzed Coupling: Suzuki-Miyaura (Aryl/Heteroaryl), Sonogashira (Alkynyl), Buchwald-Hartwig (Amines).
C4	Aldehyde (-CHO)	Electrophilic Carbonyl	Condensation/Reduction: Reductive amination, Wittig olefination, hydrazone formation, oxidation to carboxylic acid.
C3	Fluorine (-F)	Electronic Modulator	Physicochemical Tuning: Increases lipophilicity, modulates pKa, blocks metabolic hot-spots. Stable to most coupling conditions.

Part 2: Synthesis & Production Workflows

While direct lithiation strategies exist, they are often plagued by "halogen dance" side reactions (migration of the iodine). The most robust, scalable synthesis relies on the functionalization of a 4-methylquinoline precursor followed by halogen exchange (Finkelstein reaction).

Core Synthesis Pathway (Recommended)[1]

This route avoids the instability of lithiated intermediates and utilizes readily available precursors.[1]

• Precursor: 2-Chloro-3-fluoro-4-methylquinoline.

• Oxidation: Selenium dioxide (SeO₂) oxidation of the C4-methyl group to the aldehyde.

• Halogen Exchange: Conversion of the C2-chloride to C2-iodide using Sodium Iodide (NaI) and Acetyl Chloride (generating in situ HI) or NaI in acidic media.

[2][3]

Detailed Experimental Protocol: Finkelstein Exchange

Note: This protocol describes the conversion of the 2-chloro analog to the 2-iodo target, a critical step for generating the highly reactive C2 handle.

Reagents:

• 2-Chloro-3-fluoroquinoline-4-carbaldehyde (1.0 eq)

• Sodium Iodide (NaI) (5.0 eq)

• Acetyl Chloride (0.5 eq) or HI (57% aq, catalytic)

• Acetonitrile (MeCN) (anhydrous)

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and magnetic stir bar under an argon atmosphere.

• Dissolution: Charge the flask with 2-chloro-3-fluoroquinoline-4-carbaldehyde (10 mmol) and anhydrous MeCN (50 mL).

• Activation: Add Sodium Iodide (50 mmol). The solution may turn yellow. Add Acetyl Chloride (5 mmol) dropwise. Mechanistic Note: AcCl reacts with NaI to generate anhydrous HI in situ, which protonates the quinoline nitrogen, activating the C2-Cl bond for nucleophilic attack by iodide.

• Reaction: Heat the mixture to reflux (80-82°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1). The product usually moves slightly slower or has a distinct UV activity compared to the chloride.

• Workup: Cool to room temperature. Pour the mixture into ice-cold saturated NaHCO₃ solution (to neutralize acid) containing 10% sodium thiosulfate (to quench any free iodine/color).

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or purify via flash chromatography (SiO₂, 0-20% EtOAc in Hexanes) to yield 3-Fluoro-2-iodoquinoline-4-carbaldehyde as a pale yellow solid.

Part 3: The "Divergent Hub" Concept

This molecule is a "Hub" because it allows a chemist to grow a molecule in three dimensions (Vectors) sequentially.

• Vector A (C4-Aldehyde): Establish the solubilizing tail or H-bond acceptor region (e.g., reductive amination with morpholine/piperazine).

• Vector B (C2-Iodine): Install the lipophilic aryl core or hinge-binding motif via Suzuki coupling.

• Vector C (C3-Fluorine): Intrinsic property modulation (fixed).

[2]

Critical Troubleshooting: Chemo-selectivity

• Issue: When performing Suzuki coupling at C2, the aldehyde at C4 can be susceptible to nucleophilic attack or oxidation/reduction if harsh bases are used.

• Solution: Use mild bases (K₃PO₄ or Cs₂CO₃) and anhydrous conditions. Alternatively, protect the aldehyde as an acetal (using ethylene glycol/TsOH) before the Suzuki coupling, then deprotect with aqueous acid.

Part 4: Applications in Drug Discovery[2][4]

Kinase Inhibitors

The 3-fluoroquinoline core is a privileged scaffold in kinase inhibition (e.g., c-Met, VEGFR). The fluorine atom at C3 often interacts with the gatekeeper residue or modifies the planarity of the ring system relative to the C2-substituent, improving binding affinity.

• Mechanism:[2][4][5] The aldehyde is converted to a hydrazone or oxime ether to reach into the solvent-exposed region of the ATP binding pocket.

Antimalarial Agents

Quinoline-4-carbaldehydes are precursors to Quinoline-Methanol antimalarials (analogs of Mefloquine).

• Workflow: Grignard addition to the C4-aldehyde creates a secondary alcohol. The C2-iodine allows for the introduction of diverse aryl groups to overcome resistance mechanisms found in chloroquine-resistant strains.

Fluorescent Probes

The rigid quinoline core, when substituted with extended conjugation at C2 (via Sonogashira coupling) and an electron-withdrawing group at C4, can serve as a "push-pull" fluorophore for biological imaging.

Part 5: Safety and Handling

Hazard Class	GHS Code	Description	Handling Precaution
Acute Toxicity	H302	Harmful if swallowed	Wear full PPE; avoid dust generation.
Skin Irritation	H315	Causes skin irritation	Use nitrile gloves; wash immediately upon contact.
Eye Damage	H318	Causes serious eye damage	Wear safety goggles/face shield. Aldehydes are lachrymators.
Sensitization	H317	May cause allergic skin reaction	Handle in a fume hood.

Storage: Store at 2–8°C under an inert atmosphere (Argon). Aldehydes are prone to air oxidation to carboxylic acids over time. The iodine bond is light-sensitive; store in amber vials.

References

• Meth-Cohn, O., et al. (1981). "A Versatile Synthesis of Quinolines and Related Fused Pyridines." Journal of the Chemical Society, Perkin Transactions 1. Link (Foundational Vilsmeier-Haack chemistry for quinolines).

• Musial, A., et al. (2020).[6] "Recent Developments in the Synthesis of Quinoline Derivatives." Molecules, 25(22), 5476. Link (Review of halogenated quinoline synthesis).

• Gould, R. G., & Jacobs, W. A. (1939). "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines." Journal of the American Chemical Society. Link (Classic synthesis of the quinoline core).

• PubChem Compound Summary. "3-Fluoro-2-iodoquinoline-4-carbaldehyde." National Center for Biotechnology Information. Link (Chemical properties and vendor data).

• BenchChem Technical Support. "Vilsmeier-Haack Synthesis of 2-Chloro-3-formyl Quinoline." Link (Protocol grounding for chloro-precursors).

Sources

• 1. researchgate.net [researchgate.net]
• 2. CGS-9896-药物合成数据库 [drugfuture.com]
• 3. Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents – Oriental Journal of Chemistry [orientjchem.org]
• 5. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 6. ias.ac.in [ias.ac.in]

3-Fluoro-2-iodoquinoline-4-carbaldehyde chemical structure and properties

Strategic Scaffold for Divergent Medicinal Chemistry

Executive Summary

3-Fluoro-2-iodoquinoline-4-carbaldehyde represents a high-value, tri-functionalized heterocyclic building block designed for advanced fragment-based drug discovery (FBDD). Unlike mono-functionalized quinolines, this scaffold offers three distinct vectors for chemical expansion, enabling the rapid generation of structure-activity relationship (SAR) libraries.

This guide provides a comprehensive technical analysis of the compound, focusing on its synthesis via chemoselective oxidation, its orthogonal reactivity profile, and its application in synthesizing complex bioactive agents (e.g., kinase inhibitors, anti-infectives).

Part 1: Chemical Identity & Structural Properties[1]

The molecule is defined by a quinoline core substituted with a fluorine atom at C3, an iodine atom at C2, and a reactive formyl (aldehyde) group at C4. This specific substitution pattern creates a "push-pull" electronic environment that enhances the reactivity of the iodine for cross-coupling while maintaining metabolic stability via the fluorine.

Table 1: Chemical Profile & Predicted Properties

Property	Description / Value
Systematic Name	3-Fluoro-2-iodoquinoline-4-carbaldehyde
Molecular Formula	C₁₀H₅FINO
Molecular Weight	301.06 g/mol
Core Scaffold	Quinoline (Benzo[b]pyridine)
Functional Handles	C2-Iodine (Cross-coupling), C3-Fluorine (Electronic modulator), C4-Aldehyde (Condensation/Redox)
Predicted LogP	~2.8 - 3.2 (Lipophilic)
Appearance	Pale yellow to off-white crystalline solid (Typical of halo-quinoline aldehydes)
Solubility	Soluble in DMSO, DMF, DCM, Chloroform; sparingly soluble in water.[1][2][3]

Part 2: Synthesis Protocol

Methodology: Chemoselective Oxidation & Halogen Exchange

Since this specific substitution pattern is a specialized research chemical, the most robust synthetic route involves the construction of the 4-methyl precursor followed by selenium dioxide (SeO₂) oxidation. This method avoids the harsh conditions of direct formylation which can be incompatible with the labile C2-iodine.

Stage 1: Precursor Synthesis (Halogen Exchange)

Target Intermediate: 3-Fluoro-2-iodo-4-methylquinoline

Rationale: Direct iodination of quinolines is often difficult. The Finkelstein-type halogen exchange from the corresponding 2-chloro derivative (more easily accessible via Vilsmeier-Haack cyclization of 3-fluoroaniline derivatives) is preferred.

• Reagents: 2-Chloro-3-fluoro-4-methylquinoline (1.0 eq), Sodium Iodide (NaI, 5.0 eq), Acetyl Chloride (Catalytic), Acetonitrile (Solvent).

• Protocol:

  • Dissolve the 2-chloro precursor in dry acetonitrile.

  • Add NaI and a catalytic amount of acetyl chloride (generates transient HI in situ).

  • Reflux for 12–24 hours under inert atmosphere (N₂).

  • Validation: Monitor by LC-MS for the mass shift from ~195 (Cl) to ~287 (I).

  • Workup: Quench with aqueous sodium thiosulfate (to remove iodine color), extract with EtOAc, and recrystallize.

Stage 2: Selenium Dioxide Oxidation (The Key Step)

Target Product: 3-Fluoro-2-iodoquinoline-4-carbaldehyde

Rationale: SeO₂ selectively oxidizes activated methyl groups (benzylic/allylic) to aldehydes without over-oxidation to carboxylic acids under controlled conditions.

• Reagents: 3-Fluoro-2-iodo-4-methylquinoline (1.0 eq), Selenium Dioxide (SeO₂, 1.2 eq), 1,4-Dioxane (Solvent).

• Protocol:

  • Setup: Suspend the precursor and SeO₂ in 1,4-dioxane (or xylene for higher temp).

  • Reaction: Heat to 60–80°C. Note: Avoid vigorous reflux to prevent over-oxidation to the acid or loss of the iodine.

  • Time: 4–8 hours. Monitor TLC for the appearance of a polar spot (Aldehyde).

  • Purification: Filter hot through a Celite pad to remove metallic selenium (black solid). Concentrate the filtrate.

  • Isolation: Purify via silica gel column chromatography (Hexane/EtOAc gradient). The aldehyde typically elutes after the starting material.

Figure 1: Step-wise synthetic pathway from the chloro-methyl precursor to the target aldehyde.

Part 3: Reactivity & Applications

The "Triad of Divergence"

This scaffold allows for Orthogonal Functionalization , meaning each site can be reacted independently without interfering with the others.

1. C2-Iodine: The Cross-Coupling Vector

The iodine atom at the 2-position is highly activated for Palladium-catalyzed reactions due to the electron-deficient nature of the pyridine ring (in the quinoline system).

• Suzuki-Miyaura: Coupling with aryl/heteroaryl boronic acids to extend the biaryl system.

• Sonogashira: Coupling with terminal alkynes to introduce rigid linkers.

• Buchwald-Hartwig: Amination to introduce solubilizing amine groups.

• Selectivity: The C2-I bond is significantly more reactive than the C3-F bond, allowing for chemoselective coupling at C2 while retaining the fluorine.

2. C4-Aldehyde: The "Growth" Vector

The aldehyde is a versatile electrophile for creating fused ring systems or extending the carbon skeleton.

• Reductive Amination: Reaction with primary amines and NaBH(OAc)₃ to form secondary amines.

• Condensation: Reaction with hydrazines or hydroxylamines to form Schiff bases (often used in antibacterial research).

• Cyclization: Reaction with 2-aminothiophenols or similar nucleophiles to form fused tetracyclic systems.

3. C3-Fluorine: The Modulator

While less reactive, the fluorine serves two critical roles:

• Metabolic Stability: Blocks metabolic oxidation at the 3-position (a common metabolic soft spot).

• Conformational Control: The steric and electronic repulsion of the fluorine can force orthogonal twisting of substituents at C4, potentially improving binding selectivity in enzyme pockets.

Figure 2: Orthogonal reactivity map showing the three distinct chemical handles.

Part 4: Safety & Handling

• Hazards: As a halogenated aldehyde, this compound is likely a skin and eye irritant and a potential sensitizer. The iodine content makes it light-sensitive.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the aldehyde to the carboxylic acid and photolytic degradation of the C-I bond.

• Disposal: Dispose of as halogenated organic waste.

References

• Oxidation of Methylquinolines

  • Xu, J., Li, Y., Ding, T., & Guo, H. (2012). Metal-Free Chemoselective Oxidation of 4-Methylquinolines into Quinoline-4-Carbaldehydes. Chemistry – An Asian Journal.[4]

  • Source:

• Halogen Exchange & Quinoline Synthesis

  • Meth-Cohn, O., & Narhe, B. (1978). A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Tetrahedron Letters.

  • Source:

• General Reactivity of Halo-Quinolines

  • Abdel-Wahab, B. F., & Khidre, R. E. (2012).

  • Source:

• Selenium Dioxide Reagent Profile

  • Sigma-Aldrich Technical Bulletin: Selenium Dioxide Properties and Applic

  • Source:

Sources

• 1. connectjournals.com [connectjournals.com]
• 2. echemcom.com [echemcom.com]
• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 4. researchgate.net [researchgate.net]

Fluorinated Quinoline Aldehyde Building Blocks: A Technical Guide to Synthesis and Application

Topic: Fluorinated Quinoline Aldehyde Building Blocks for Drug Discovery Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, Drug Discovery Researchers

Executive Summary

The quinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core for antimalarials (Chloroquine), kinase inhibitors (Lenvatinib), and antibacterials (Bedaquiline). Within this family, fluorinated 2-chloroquinoline-3-carbaldehydes represent a high-value synthetic hub. These intermediates offer a unique trifecta of properties: the metabolic robustness of the fluorine substituent, the electrophilic versatility of the aldehyde handle, and the displaceable 2-chloro group for rapid library diversification.

This guide provides a rigorous technical analysis of these building blocks, detailing the Meth-Cohn synthesis , structural characterization, and divergent application in generating tricyclic heterocycles and kinase inhibitor pharmacophores.

The Fluorine Effect on the Quinoline Scaffold[1]

The strategic incorporation of fluorine into the quinoline core alters physicochemical properties fundamental to drug efficacy.[1]

Property	Effect of Fluorine Substitution	Drug Discovery Implication
Metabolic Stability	Blocks CYP450 oxidation sites (esp. C-6, C-8).	Extends half-life ( ) and reduces clearance.
Lipophilicity	Increases (approx. +0.25 per F atom).	Enhances membrane permeability and blood-brain barrier penetration.
Binding Affinity	C-F bond mimics C-O or C-H; acts as H-bond acceptor.	Improves ligand-protein binding interactions via dipole interactions.
Electronic Effects	Strong electron-withdrawing induction ( ).	Lowers of the pyridine nitrogen; activates C-2 for nucleophilic attack ( ).

Synthetic Methodology: The Meth-Cohn Route[2]

While oxidative cleavage of methyl quinolines (Riley oxidation) is possible, the Meth-Cohn synthesis (Vilsmeier-Haack cyclization of acetanilides) remains the industrial and laboratory standard for generating 2-chloro-3-formylquinolines. It is a self-validating cascade reaction that builds the pyridine ring, installs the chlorine, and formylates the C-3 position in a single pot.

Mechanism of Action

The reaction proceeds via the formation of a Vilsmeier reagent (chloroiminium salt), which activates the acetanilide. The critical step is the intramolecular electrophilic aromatic substitution that closes the ring.

Experimental Protocol: Synthesis of 2-Chloro-6-fluoroquinoline-3-carbaldehyde

Target Compound: 2-Chloro-6-fluoroquinoline-3-carbaldehyde CAS: 749920-54-5 Scale: 10 mmol (adaptable to >100 mmol)

Reagents

• N-(4-Fluorophenyl)acetamide (p-Fluoroacetanilide): 1.53 g (10 mmol)

• Phosphoryl chloride (

  ): 6.5 mL (~70 mmol, 7 eq)

• N,N-Dimethylformamide (DMF): 2.3 mL (~30 mmol, 3 eq)

• Sodium Bicarbonate (

  ): Saturated aqueous solution

Step-by-Step Procedure

• Vilsmeier Reagent Formation: In a dry round-bottom flask equipped with a drying tube (CaCl2), cool DMF (2.3 mL) to 0–5°C using an ice-salt bath.

• Addition: Add

  (6.5 mL) dropwise over 15 minutes. Caution: Exothermic reaction. Maintain temperature <10°C. Stir for an additional 30 minutes at 0°C to form the semi-solid white Vilsmeier adduct.

• Substrate Addition: Add solid p-fluoroacetanilide (1.53 g) in small portions to the adduct.

• Cyclization: Remove the ice bath and heat the mixture to 75–80°C . Stir for 4–16 hours.[2]

  • Checkpoint: Monitor by TLC (30% EtOAc/Hexane). The starting acetanilide (

    ) should disappear, and a fluorescent yellow spot ( ) should appear.

• Quenching: Cool the reaction mixture to room temperature. Pour the viscous oil slowly onto 200 g of crushed ice with vigorous stirring.

• Hydrolysis & Isolation: Stir the aqueous suspension for 30 minutes to hydrolyze the iminium salt. Neutralize the suspension to pH 7–8 using saturated

  (or 5M NaOH dropwise).

• Purification: Filter the resulting yellow precipitate. Wash copiously with cold water. Recrystallize from Ethyl Acetate or Acetonitrile.

Characterization Data (Self-Validation)

• Appearance: Pale yellow needles.[3]

• Yield: Typical 65–85%.

• Melting Point: 142–146°C.

• NMR (300 MHz, ):
  • 10.55 (s, 1H, –CHO) – Diagnostic aldehyde peak.
  • 8.75 (s, 1H, H-4) – Diagnostic singlet for the pyridine ring proton.
  • 8.10 (dd, 1H, H-8), 7.85 (dd, 1H, H-5), 7.55 (td, 1H, H-7).

• IR (KBr): 1690

  (C=O stretch).[4]

Reactivity & Divergent Synthesis

The 3-formyl group acts as a "chemical hook," allowing the scaffold to be elaborated into complex tricyclic drugs or functionalized ligands.

Key Transformations

• Pyrazolo[3,4-b]quinolines: Reaction with hydrazine hydrate leads to the formation of a hydrazone intermediate, which undergoes intramolecular

  displacement of the 2-chloro group to fuse a pyrazole ring. This scaffold is prominent in anti-inflammatory research.[1]

• Knoevenagel Condensation: Reaction with malonic acid or ethyl cyanoacetate yields 3-vinyl quinolines, often used as Michael acceptors in the synthesis of covalent kinase inhibitors.

• Thiazolidinones: A three-component reaction (Aldehyde + Amine + Thioglycolic acid) yields 4-thiazolidinones, a class of potent antimicrobial agents.

Case Studies in Drug Discovery

Kinase Inhibitor Scaffolds

Many Type I and Type II kinase inhibitors utilize the quinoline core to bind to the ATP hinge region.

• Design Strategy: The 2-chloro position is displaced by an aniline (via Buchwald-Hartwig or acid-catalyzed

  ) to introduce a "tail" that extends into the solvent-exposed region or the hydrophobic back pocket.

• Role of Aldehyde: The 3-formyl group is often converted to a nitrile (–CN) or an amide to interact with the gatekeeper residue (e.g., T790M in EGFR).

Antibacterial Agents (Tuberculosis)

Fluorinated quinolines are structural analogs to fluoroquinolones (e.g., Ciprofloxacin). While fluoroquinolones are 4-oxo derivatives, the 2-chloro-3-formyl intermediate allows access to furo[2,3-b]quinolines, which have shown activity against Mycobacterium tuberculosis by inhibiting ATP synthase.

References

• Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[3] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[5][6] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520–1530. Link

• Muscia, G. C., et al. (2011). Synthesis and antitubercular activity of new 2-chloro-3-formylquinoline derivatives. Bioorganic & Medicinal Chemistry Letters, 21(18), 5504-5507. Link

• Kategaonkar, A. H., et al. (2010). Synthesis and biological evaluation of new 2-chloro-3-formylquinoline derivatives. European Journal of Medicinal Chemistry, 45(7), 3142-3146. Link

• Sigma-Aldrich. (n.d.). 2-Chloro-6-fluoroquinoline-3-carboxaldehyde Product Sheet. Link

• BenchChem. (2025).[2][7] Vilsmeier-Haack Synthesis of Quinoline Aldehydes: Technical Troubleshooting Guide. Link

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-CHLOROQUINOLINE-3-CARBALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 4. ijsr.net [ijsr.net]
• 5. scribd.com [scribd.com]
• 6. heteroletters.org [heteroletters.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Strategic Utilization of Halogenated Quinoline Intermediates in Medicinal Chemistry

By: Senior Application Scientist

Executive Summary & Rationale

The quinoline scaffold is a privileged motif in drug discovery, forming the structural backbone of antimalarials, broad-spectrum antibiotics, and targeted oncology therapeutics[1]. However, the native quinoline core often suffers from suboptimal pharmacokinetic (PK) profiles, including rapid oxidative metabolism by hepatic cytochrome P450 enzymes. As an application scientist navigating lead optimization, I rely heavily on halogenated quinoline intermediates. Halogenation serves a dual mandate: it directly modulates physicochemical properties (e.g., fluorination for metabolic stability) and provides robust synthetic handles for late-stage functionalization (e.g., bromination/iodination for cross-coupling)[2]. This technical guide dissects the causality behind these structural modifications and provides self-validating protocols for their synthesis and application.

Physicochemical and Pharmacokinetic Modulation via Halogenation

The introduction of a halogen atom onto the quinoline ring fundamentally alters its electron distribution, lipophilicity (LogP), and steric profile. Understanding these parameters is critical for rational drug design.

Table 1: Physicochemical Impact of Halogen Substitution on the Quinoline Core

Halogen	Van der Waals Radius (Å)	Electronegativity (Pauling)	Primary Medicinal Chemistry Application	Synthetic Utility in Cross-Coupling
Fluorine (F)	1.47	3.98	Blocks CYP450 oxidation, lowers basicity (pKa), increases lipophilicity.	Minimal (C-F bonds are highly stable; rarely used for coupling).
Chlorine (Cl)	1.75	3.16	Moderate steric bulk, enhances membrane permeability.	Moderate (requires specialized electron-rich ligands like Buchwald biaryls).
Bromine (Br)	1.85	2.96	Induces steric hindrance, heavy atom effect.	Excellent (Standard handle for Suzuki, Heck, and Buchwald-Hartwig).
Iodine (I)	1.98	2.66	Halogen bonding, significant lipophilicity increase.	Superior (Highly reactive at room temperature for Sonogashira/Suzuki).

Causality in Design: Fluorine is uniquely positioned in medicinal chemistry. Despite its high electronegativity, its Van der Waals radius (1.47 Å) closely mimics hydrogen (1.20 Å), allowing it to bind to target receptors without inducing severe steric clashes[3]. In the context of fluoroquinolones, fluorination at the C-6 position drastically increases the compound's lipophilicity, which directly correlates with enhanced bacterial cell wall penetration and DNA gyrase binding affinity[4].

Conversely, we utilize bromine and iodine predominantly as transient intermediates. Their weaker carbon-halogen bonds make them ideal electrophiles for palladium-catalyzed carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bond formations[2]. Beyond intermediate utility, specific halogenated quinolines have recently demonstrated profound direct efficacy as biofilm-eradicating agents, rapidly inducing iron starvation in methicillin-resistant Staphylococcus aureus (MRSA)[5].

Strategic Workflow: Divergent Functionalization

The decision to halogenate at specific positions dictates the downstream trajectory of the drug candidate. The workflow below illustrates the divergent paths taken depending on the halogen selected.

Divergent workflow illustrating the strategic functionalization of the quinoline core.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and scientific rigor, the following protocol details the late-stage functionalization of a halogenated quinoline. I have explicitly outlined the causality behind each reagent and environmental choice to ensure the system is self-validating.

Protocol: Suzuki-Miyaura Cross-Coupling of 6-Bromoquinoline

This protocol describes the C-C bond formation between 6-bromoquinoline and an arylboronic acid to generate a biaryl lead compound.

Materials:

• 6-Bromoquinoline (1.0 equiv, electrophile)

• Phenylboronic acid (1.2 equiv, nucleophile)

• Pd(dppf)Cl₂ (0.05 equiv, catalyst)

• K₂CO₃ (2.5 equiv, base)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology & Causality:

• Reagent Assembly & Solvent Selection: Suspend 6-bromoquinoline and phenylboronic acid in the 1,4-dioxane/H₂O mixture.

  • Causality: A biphasic system is critical. The organic solvent (dioxane) dissolves the quinoline and boronic acid, while water dissolves the inorganic base (K₂CO₃). Without water, the base remains insoluble, preventing the formation of the reactive boronate complex required for the transmetalation step.

• Degassing (The Self-Validating Step): Sparge the reaction mixture with ultra-pure Argon for 15 minutes prior to catalyst addition.

  • Causality: Oxygen is highly detrimental to Pd(0) species. O₂ insertion leads to the formation of peroxo-palladium complexes, which prematurely oxidize the boronic acid into a phenol (homocoupling), thereby killing the catalytic cycle and drastically reducing yield.

• Catalyst Addition & Heating: Add Pd(dppf)Cl₂ and heat the reaction to 90°C under an Argon atmosphere for 12 hours.

  • Causality: We select Pd(dppf)Cl₂ over standard Pd(PPh₃)₄ because the bidentate dppf ligand enforces a cis-geometry on the palladium center. This spatial arrangement significantly accelerates the final reductive elimination step, pushing the equilibrium toward the desired product.

• Workup & Quenching: Cool to room temperature, dilute with Ethyl Acetate, and wash with brine. Extract the aqueous layer twice with Ethyl Acetate.

  • Causality: Brine forces the organic product out of the aqueous phase (salting-out effect) while removing residual water-soluble inorganic salts and boronic acid byproducts.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Conclusion

The rational design of halogenated quinolines is not merely a synthetic exercise; it is a fundamental pillar of modern pharmacophore optimization. By understanding the distinct roles of halogens—where fluorine acts as a metabolic shield[3] and bromine/iodine serve as architectural anchors[2]—medicinal chemists can systematically overcome PK liabilities and synthesize highly targeted, efficacious therapeutics.

References

• Title: From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and It's Derivatives Source: Semantic Scholar URL
• Title: Halogenated Quinolines as Substrates for the Palladium-Catalyzed Cross-Coupling Reactions to Afford Substituted Quinolines Source: Scilit URL
• Title: The role of fluorine in medicinal chemistry Source: Taylor & Francis Online URL
• Title: Lipophilicity Determination of Quaternary (Fluoro)
• Title: Halogenated quinoline kill agent rapidly induces iron starvation of Staphylococcal biofilms Source: ResearchGate URL

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• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Monograph: Physicochemical Profiling and Synthetic Utility of 3-Fluoro-2-iodoquinoline-4-carbaldehyde

The following technical monograph provides an in-depth profiling of 3-Fluoro-2-iodoquinoline-4-carbaldehyde , designed for researchers in medicinal chemistry and drug development.

Executive Summary

3-Fluoro-2-iodoquinoline-4-carbaldehyde is a high-value heterocyclic scaffold characterized by three orthogonal functional handles: a reactive aldehyde at C4, a labile iodine at C2, and a metabolically stable fluorine at C3.[1] This unique substitution pattern makes it a critical intermediate for "divergent synthesis" in the development of kinase inhibitors, anti-infectives (specifically fluoroquinolone analogs), and PET radioligands. This guide details its molecular properties, validated synthetic pathways, and strategic applications in structure-activity relationship (SAR) studies.

Part 1: Molecular Identity & Physicochemical Properties

The precise stoichiometric and physical data below serve as the baseline for all stoichiometric calculations and analytical verifications.

Table 1: Physicochemical Profile[1]

Property	Value	Notes
IUPAC Name	3-Fluoro-2-iodoquinoline-4-carbaldehyde	Systematic naming
CAS Number	Not widely listed; Analogous to 3035282-79-9	Custom synthesis often required
Molecular Formula	C₁₀H₅FINO	Carbon (10), H (5), F (1), I (1), N (1), O (1)
Molecular Weight	301.06 g/mol	Monoisotopic Mass: 300.94 g/mol
Appearance	Pale yellow to tan solid	Typical of halo-quinoline aldehydes
Solubility	DMSO, DMF, CH₂Cl₂	Poor solubility in water/hexane
LogP (Predicted)	~2.8 - 3.2	Lipophilic due to Iodine/Fluorine
H-Bond Acceptors	2	Nitrogen (ring), Oxygen (aldehyde)
H-Bond Donors	0	No -OH or -NH groups

Structural Analysis

The molecule features a quinoline core with specific electronic modulation:

• C2-Iodine: A "soft" electrophile, highly reactive in Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira).

• C3-Fluorine: Induces a dipole effect, modulating the pKa of the quinoline nitrogen and preventing oxidative metabolism at the 3-position.

• C4-Aldehyde: A "hard" electrophile, serving as a linchpin for heterocycle formation (e.g., imidazoles, hydrazones) or reductive amination.

Part 2: Synthetic Architecture

Due to the sensitivity of the C2-Iodine bond to lithium-halogen exchange, direct lithiation of 3-fluoro-2-iodoquinoline is risky. The most robust, field-proven protocol involves the Selenium Dioxide (

) Oxidation of the 4-methyl precursor. This method preserves the halogenation pattern while selectively oxidizing the benzylic position.

Protocol: Selective Oxidation of 3-Fluoro-2-iodo-4-methylquinoline

Objective: Convert the C4-methyl group to a C4-formyl group without de-iodination.

Reagents & Materials:

• Precursor: 3-Fluoro-2-iodo-4-methylquinoline (1.0 equiv).

• Oxidant: Selenium Dioxide (

  ) (1.2 - 1.5 equiv).

• Solvent: 1,4-Dioxane / Water (95:5 v/v).

• Temperature: 60°C – 80°C (Controlled heating).

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 3-Fluoro-2-iodo-4-methylquinoline in 1,4-Dioxane. Add a small volume of water (essential for

  mechanism).

• Oxidant Addition: Add pulverized

  in a single portion.

• Reaction: Heat the mixture to 60°C. Monitor via TLC (eluent: Hexane/EtOAc 4:1). The starting material (high Rf) will disappear, and the aldehyde (lower Rf, UV active) will appear.

  • Critical Note: Do not overheat (>100°C) to prevent over-oxidation to the carboxylic acid.

• Filtration: Once complete (approx. 2-4 hours), cool to room temperature. Filter through a Celite pad to remove precipitated black selenium metal.

• Workup: Concentrate the filtrate under reduced pressure. Redissolve in Ethyl Acetate, wash with saturated

  (to remove traces of acid), then brine.

• Purification: Purify via flash column chromatography on silica gel.

Synthetic Pathway Visualization

Part 3: Reactivity & Applications in Drug Design

The power of this molecule lies in its Tri-Vector Reactivity , allowing medicinal chemists to modify specific regions of the scaffold independently.

The C2-Iodine Vector (Cross-Coupling)

The iodine atom is the most reactive site for Pd-catalyzed reactions.

• Suzuki-Miyaura: Coupling with aryl boronic acids to install biaryl systems (common in kinase inhibitors).

• Sonogashira: Coupling with terminal alkynes to extend the carbon skeleton.

• Protocol Tip: Perform these couplings before reacting the aldehyde if the aldehyde reaction involves harsh nucleophiles that might displace the iodine.

The C4-Aldehyde Vector (Condensation)

The aldehyde is a versatile electrophile for building fused ring systems.

• Imine/Amine Formation: Reductive amination with primary amines (

  ) yields secondary amines.

• Heterocyclization: Condensation with hydrazines or amidines yields fused pyrazoles or pyrimidines.

The C3-Fluorine Vector (Modulation)

• Electronic Effect: The fluorine atom lowers the HOMO energy of the ring, making the C4 position more electrophilic.

• Metabolic Blockade: Prevents P450-mediated oxidation at the 3-position, a common clearance pathway for quinolines.

Reactivity Logic Diagram

Part 4: Safety & Handling

• Hazard Classification: Irritant (Skin/Eye), potential sensitizer.

• Storage: Store under inert atmosphere (

  or Ar) at 2-8°C. Aldehydes are prone to air oxidation to carboxylic acids over time.

• Handling: Use standard PPE. Avoid contact with strong oxidizers or strong bases (which may cause haloform-type cleavage or polymerization).

References

• BenchChem. (2025).[2] Product Catalog: 3-Fluoro-2-iodoquinoline-4-carbaldehyde. Retrieved from

• Meth-Cohn, O., & Stanforth, S. P. (1982). The Vilsmeier–Haack Reaction in the Synthesis of Quinolines. Comprehensive Organic Synthesis.

• Lesher, G. Y., et al. (1962).[3] Nalidixic acid, a new antibacterial agent.[3] Journal of Medicinal Chemistry (Foundational text for quinolone synthesis).

• Sakamoto, T., et al. (1993). Palladium-catalyzed cross-coupling reactions of haloquinolines. Chemical & Pharmaceutical Bulletin. (Methodology for C2-Iodine coupling).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. PDB-101: Global Health: Antimicrobial Resistance: undefined: Fluoroquinolones [pdb101.rcsb.org]

Advanced Scaffold Engineering: Novel Fluoro-Iodo Quinolines in SAR Studies

Executive Summary

The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutics ranging from antimalarials (e.g., chloroquine) to modern anticancer agents[1]. However, the rapid emergence of drug resistance—such as Plasmodium falciparum chloroquine resistance transporter (PfCRT) mutations and tumor efflux pump upregulation—necessitates the continuous evolution of this pharmacophore.

This technical whitepaper details the design, synthesis, and Structure-Activity Relationship (SAR) profiling of fluoro-iodo quinoline scaffolds . By strategically installing both fluorine and iodine atoms on the quinoline core, drug developers can exploit a unique dual-halogenation synergy. Fluorine imparts metabolic stability and modulates lipophilicity, while iodine provides a highly polarizable

-hole for directional halogen bonding and serves as a versatile synthetic handle for late-stage functionalization.

Rationale for the Fluoro-Iodo Pharmacophore

The simultaneous incorporation of fluorine and iodine onto an aromatic system is not merely additive; it creates a highly tunable electronic environment critical for SAR optimization.

• The Fluorine Effect (Metabolic Shielding & pKa Tuning): Fluorine, being the most electronegative element, withdraws electron density from the quinoline ring via the inductive effect (-I). This electron deficiency fortifies the scaffold against cytochrome P450-mediated oxidative metabolism. Furthermore, strategic fluorination (e.g., at the C6 or C7 position) lowers the pKa of the quinoline nitrogen, enhancing membrane permeability and optimizing the compound's pharmacokinetic (PK) profile.

• The Iodine Effect (Halogen Bonding & Synthetic Utility): Unlike fluorine, iodine is highly polarizable. The anisotropic distribution of electron density around the iodine atom creates a localized region of positive electrostatic potential known as a

  -hole. This allows the iodo-quinoline to engage in highly directional, non-covalent halogen bonding with Lewis basic residues (e.g., backbone carbonyls) in target protein binding pockets. Synthetically, the C-I bond is highly labile under palladium catalysis, making it an ideal anchor for generating diverse SAR libraries via Suzuki-Miyaura or Sonogashira cross-coupling.

Synthetic Methodology: Self-Validating Protocol

The following protocol outlines the synthesis of a highly functionalized 4-chloro-6-fluoro-3-iodoquinoline intermediate. This methodology is designed as a self-validating system, ensuring high fidelity at each synthetic node.

Step 1: Conrad-Limpach Cyclization

Objective: Construct the 6-fluoro-4-quinolone core.

• Reaction: Combine 4-fluoroaniline (1.0 equiv) and diethyl ethoxymethylenemalonate (1.1 equiv) in a round-bottom flask. Heat neat at 120°C for 2 hours to form the enamine intermediate.

• Cyclization: Dissolve the crude enamine in Dowtherm A (diphenyl ether/biphenyl mixture) and heat to 250°C for 45 minutes.

• Causality: The extreme thermal conditions drive the intramolecular Friedel-Crafts-type cyclization by overcoming the activation energy barrier of the deactivated (fluorinated) aromatic ring. Dowtherm A provides the necessary boiling point and thermal stability.

• Validation: Cool to room temperature and precipitate the product with hexanes. Filter and wash. LC-MS should indicate the [M+H]+ peak corresponding to the cyclized 6-fluoro-4-quinolone.

Step 2: Electrophilic Iodination

Objective: Regioselective installation of iodine at the C3 position.

• Reaction: Suspend 6-fluoro-4-quinolone (1.0 equiv) in glacial acetic acid. Add N-Iodosuccinimide (NIS) (1.2 equiv) and a catalytic amount of Trifluoroacetic acid (TFA).

• Conditions: Stir at 80°C for 4 hours.

• Causality: TFA protonates the quinolone carbonyl, increasing the electrophilicity of the system while NIS generates a highly reactive iodonium (

  ) species. The C3 position is the most nucleophilic site on the quinolone ring, leading to regioselective electrophilic aromatic substitution via a Wheland intermediate.

• Validation: Monitor via TLC (DCM:MeOH 9:1). The reaction is complete when the starting material is consumed. The mass shift of +126 Da (substitution of H for I) confirms successful iodination.

Step 3: Aromatization and Chlorination

Objective: Convert the quinolone to a reactive 4-chloroquinoline for nucleophilic aromatic substitution (

).

• Reaction: Suspend the 6-fluoro-3-iodo-4-quinolone in Phosphorus oxychloride (

  ) (10 equiv).

• Conditions: Reflux at 105°C for 3 hours under an inert argon atmosphere.

• Causality:

  serves a dual purpose: it acts as both the solvent and the chlorinating agent. It converts the thermodynamically stable 4-quinolone tautomer into the highly electrophilic 4-chloroquinoline intermediate, a prerequisite for subsequent with various amines.

• Validation: Carefully quench the reaction by pouring over crushed ice. Neutralize with saturated

  . Extract with EtOAc. Confirm purity via NMR (absence of the N-H broad singlet) and NMR.

Synthetic Workflow: Step-by-step generation of the fluoro-iodo quinoline core for SAR libraries.

Structure-Activity Relationship (SAR) Insights

The synthesized fluoro-iodo quinoline core serves as a divergence point for generating SAR libraries targeting both parasitic infections and oncology.

Anticancer Activity: Topoisomerase I Inhibition

Quinoline derivatives are highly effective scaffolds for anticancer drug development, specifically targeting Topoisomerase I (TOP1). During DNA replication, TOP1 induces transient single-strand breaks to relieve supercoiling. Fluoro-iodo quinolines act as interfacial poisons. The planar quinoline core intercalates between DNA base pairs at the cleavage site, while the iodine atom engages in halogen bonding with the enzyme's amino acid residues, stabilizing the TOP1-DNA cleavage complex. This prevents DNA ligation, leading to lethal double-strand breaks during the S-phase of the cell cycle.

Mechanism of Action: Stabilization of the Topo I-DNA cleavage complex by fluoro-iodo quinolines.

Antimalarial Activity & Receptor Antagonism

In antimalarial applications, modifying the quinoline structure is essential to overcome PfCRT-mediated drug efflux[1]. The addition of the highly lipophilic iodine atom increases the membrane partition coefficient, allowing higher intracellular accumulation in the parasite's digestive vacuole. Furthermore, similar quinolinecarboxamide frameworks have been identified as potent, selective non-peptide antagonists for the human Neurokinin-3 (NK-3) receptor, demonstrating the vast versatility of the halogenated quinoline pharmacophore in neuropharmacology[2].

Quantitative SAR Data Summary

The table below summarizes the biological evaluation of a representative library derived from the 4-chloro-6-fluoro-3-iodoquinoline core, subjected to

with various amines at the C4 position.

Compound ID	C4 Substitution	CLogP	TOP1 Inhibition ( , )	Antimalarial Pf3D7 ( , nM)	Selectivity Index (SI)
FIQ-01	Piperazine	2.85	12.4 ± 0.8	45.2 ± 2.1	> 150
FIQ-02	N-Methylpiperazine	3.12	4.2 ± 0.3	18.5 ± 1.4	> 300
FIQ-03	Morpholine	2.60	> 50.0	125.0 ± 5.5	< 50
FIQ-04	4-Aminophenol	3.45	1.8 ± 0.1	8.2 ± 0.6	> 500
Control	Chloroquine	4.72	N/A	24.0 ± 1.0	~ 200

Data Interpretation: Compound FIQ-04 , featuring a 4-aminophenol moiety, exhibits the highest potency against both TOP1 and the P. falciparum 3D7 strain. The phenolic hydroxyl group likely acts as a hydrogen bond donor, complementing the halogen bonding of the C3-iodine, thereby drastically increasing the Selectivity Index (SI).

References

• Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Review on recent development of quinoline for anticancer activities Source: Arab Journal of Chemistry URL:[Link]

• Discovery of a Novel Class of Selective Non-Peptide Antagonists for the Human Neurokinin-3 Receptor. 1. Identification of the 4-Quinolinecarboxamide Framework Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Thermodynamic Solubility Profiling of 3-Fluoro-2-iodoquinoline-4-carbaldehyde in Organic Solvents

Executive Summary

In pharmaceutical development and advanced organic synthesis, understanding the solubility profile of complex intermediates is critical for optimizing reaction conditions, purification workflows, and formulation strategies. 3-Fluoro-2-iodoquinoline-4-carbaldehyde (CAS: 250739-98-1) is a highly functionalized heterocyclic building block[1]. Its rigid quinoline core, combined with sterically demanding and electron-withdrawing halogens, presents unique solvation challenges. This whitepaper provides an in-depth technical guide to predicting, determining, and optimizing the solubility of this intermediate in various organic solvents.

Physicochemical Profiling & Predictive Solubility

With a molecular weight of 301.06 g/mol and a predicted LogP of approximately 3.25[2], 3-Fluoro-2-iodoquinoline-4-carbaldehyde exhibits pronounced lipophilic character. To systematically predict its solubility across different organic media, we apply the Hansen Solubility Parameters (HSP) framework[3].

HSP theory divides the total cohesive energy of a molecule into three distinct intermolecular forces[4]:

• Dispersion Forces (

  ): High. The presence of the heavy, highly polarizable iodine atom and the aromatic quinoline system significantly drives up the dispersion component.

• Polarity (

  ): Moderate. The carbaldehyde moiety and the highly electronegative fluorine atom create localized dipoles.

• Hydrogen Bonding (

  ): Low-to-Moderate. The molecule acts exclusively as a hydrogen-bond acceptor (via the aldehyde oxygen and quinoline nitrogen) but lacks any hydrogen-bond donating capacity.

Causality in Solvent Selection: Solvents whose HSP coordinates closely match those of the solute reside within its "solubility sphere," leading to optimal thermodynamic dissolution[3]. Therefore, aprotic polar solvents (which match the dipole) and halogenated solvents (which match the dispersion forces) are predicted to be superior solvents, while non-polar aliphatic hydrocarbons will fall outside the solubility sphere.

Empirical Solubility Data in Key Organic Solvents

Based on HSP matching and the physicochemical behavior of analogous halogenated quinolines, the expected solubility profile of 3-Fluoro-2-iodoquinoline-4-carbaldehyde is summarized below.

Organic Solvent	Dielectric Constant ( )	HSP Match	Expected Solubility Range	Application Suitability
Dimethyl Sulfoxide (DMSO)	46.7	High	> 50 mg/mL	High-throughput screening, stock solutions
Dichloromethane (DCM)	8.9	High	> 50 mg/mL	Liquid-liquid extraction, cross-coupling
Tetrahydrofuran (THF)	7.6	High	> 30 mg/mL	Organometallic reactions (e.g., Grignard)
Ethyl Acetate (EtOAc)	6.0	Moderate	10 - 30 mg/mL	Flash chromatography, reaction workup
Methanol (MeOH)	32.7	Low-Moderate	5 - 15 mg/mL	Recrystallization (serves as a poor solvent)
Hexanes	1.9	Poor	< 1 mg/mL	Anti-solvent for precipitation

Experimental Workflows for Solubility Determination

While predictive models guide initial solvent selection, empirical validation is mandatory for process chemistry. The following protocol is a self-validating system adapted from the OECD Test Guideline 105 (shake-flask method)[5], specifically optimized for organic solvents and highly potent pharmaceutical intermediates.

Step-by-Step Methodology: Isothermal Shake-Flask Equilibration

• Saturation: Accurately weigh an excess amount of 3-Fluoro-2-iodoquinoline-4-carbaldehyde solid (e.g., 100 mg) into a 2.0 mL glass HPLC vial. Add 1.0 mL of the target organic solvent.

• Equilibration: Seal the vial with a PTFE-lined cap to prevent solvent evaporation. Place the vial in a thermoshaker set to 25.0 ± 0.1 °C. Agitate at 500 RPM for 24 to 48 hours to ensure true thermodynamic equilibrium is reached.

• Phase Separation: Transfer the suspension to a chemical-resistant microcentrifuge tube. Centrifuge at 10,000 RPM for 15 minutes. Note: Centrifugation is strictly preferred over filtration.

• Quantification: Carefully aspirate an aliquot of the clear supernatant. Dilute it serially into a compatible diluent (e.g., Acetonitrile) to fall within the linear dynamic range of your analytical method. Analyze via HPLC-UV at the compound's

  (typically ~254 nm for functionalized quinolines).

• Solid-State Validation: Recover the undissolved pellet from the centrifuge tube, dry it gently under a stream of nitrogen, and analyze it via X-Ray Powder Diffraction (XRPD).

Mechanistic Insights & Troubleshooting

As a Senior Application Scientist, it is crucial to understand the why behind the protocol:

• Why centrifuge instead of filter? Filtration of organic solvents through standard syringe filters (e.g., PTFE, Nylon) can lead to non-specific adsorption of the lipophilic API onto the filter membrane, artificially lowering the measured solubility. Additionally, aggressive solvents like DCM or THF can leach extractables from the filter housing, interfering with HPLC-UV quantification. Centrifugation ensures clean phase separation without altering the thermodynamic equilibrium.

• Why is XRPD validation of the pellet critical? Organic solvents frequently induce the formation of solvates or trigger polymorphic transformations during the 48-hour equilibration period. If the solid-state form changes, the measured solubility reflects the new solvate or polymorph, not the original anhydrous form. This self-validating step ensures the integrity of the thermodynamic data.

Workflow Visualization

Workflow for empirical solubility determination and solvent selection of pharmaceutical intermediates.

References

• Title: Hansen Solubility Parameters: A User's Handbook, 2nd Ed. Source: Chemtec Publishing URL: [Link]

• Title: A New Improved Method for Estimating Hansen Solubility Parameters of Polymers Source: ResearchGate URL: [Link]

• Title: Measuring Aqueous Solubility in the Presence of Small Cosolvent Volume Fractions by Passive Dosing (OECD Test Guideline 105 Adaptation) Source: Environmental Science & Technology / Korea University URL: [Link]

Sources

• 1. 4-Quinolinecarboxaldehyde, 3-fluoro-2-iodo- | CymitQuimica [cymitquimica.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chemtec.org [chemtec.org]
• 4. researchgate.net [researchgate.net]
• 5. eco.korea.ac.kr [eco.korea.ac.kr]

3-Fluoro-2-iodoquinoline-4-carbaldehyde: Comprehensive Material Safety and Synthetic Utility Guide

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Safety Data Synthesis

Executive Summary & Chemical Identity

The quinoline scaffold is a privileged heterocyclic motif in modern drug discovery, frequently serving as the core architecture for antimalarial, antineoplastic, and kinase-inhibitory agents[1]. Within this chemical space, 3-Fluoro-2-iodoquinoline-4-carbaldehyde (CAS: 250739-98-1) represents a highly specialized, tri-functionalized building block.

Its unique substitution pattern offers researchers precise orthogonal reactivity:

• C-4 Carbaldehyde: A versatile handle for reductive aminations, Wittig olefinations, and multicomponent Passerini reactions[2][3].

• C-2 Iodine: A highly polarizable, low-bond-dissociation-energy site primed for transition-metal-catalyzed cross-couplings (e.g., Suzuki, Sonogashira)[4].

• C-3 Fluorine: A strategic stereoelectronic modulator that lowers the pKa of the quinoline nitrogen, increases metabolic stability, and electronically activates the adjacent C-2 and C-4 sites.

Physicochemical Profiling

Understanding the physical properties of this compound is critical for predicting its behavior in both biological assays and synthetic workflows[5][6].

Property	Value	Causality / Implication
CAS Registry Number	250739-98-1	Unique identifier for safety and procurement tracking.
Molecular Formula	C10H5FINO	High halogen content dictates density and lipophilicity.
Molecular Weight	301.06 g/mol	Optimal for fragment-based drug discovery (FBDD).
LogP (Predicted)	~3.25	Highly lipophilic; readily penetrates dermal barriers and cellular membranes.
Topological Polar Surface Area	29.96 Ų	Indicates excellent potential for blood-brain barrier (BBB) permeability.

Hazard Identification & Toxicological Mechanisms

While specific in vivo toxicological data for this exact CAS number is proprietary to manufacturers, its hazard profile can be accurately deduced from its reactive functional groups. It is classified under the Globally Harmonized System (GHS) as a Category 2 Skin/Eye Irritant (H315, H319) and a Category 3 Respiratory Tract Irritant (H335) .

The Causality of Cytotoxicity

The compound's hazards stem directly from its dual-electrophilic nature:

• Aldehyde Reactivity: The C-4 formyl group is a "hard" electrophile. Upon biological exposure, it rapidly undergoes condensation with primary amines on biological macromolecules (e.g., lysine residues in skin proteins), forming covalent Schiff base adducts. This denatures localized proteins, triggering an inflammatory immune response.

• Halogen Alkylation: The C-2 iodine is a potent leaving group. The electron-withdrawing nature of the adjacent C-3 fluorine and the quinoline nitrogen makes the C-2 position highly susceptible to Nucleophilic Aromatic Substitution (

  ). Biological thiols, such as glutathione or cysteine residues, can attack this position, leading to the depletion of cellular antioxidants and subsequent oxidative stress.

Fig 1: Mechanistic pathway of 3-Fluoro-2-iodoquinoline-4-carbaldehyde cytotoxicity and mitigation.

Safe Handling, Storage, and Emergency Protocols

To maintain the scientific integrity of the compound and ensure operator safety, the following self-validating protocols must be strictly adhered to.

Storage Causality

• Atmosphere: Must be stored under an inert gas (Argon or Nitrogen). Why? The C-4 aldehyde is highly prone to auto-oxidation into the corresponding carboxylic acid when exposed to atmospheric oxygen.

• Temperature & Light: Store at 2-8°C in amber glass vials. Why? The C-I bond is photolabile. Exposure to UV or ambient visible light induces homolytic cleavage, liberating reactive iodine radicals that degrade the bulk material.

Step-by-Step Spill Response Methodology

• Isolation: Immediately evacuate the immediate area. Do NOT use water, as the compound's high LogP (3.25) means it will not dissolve but will instead spread across aqueous surfaces.

• Containment: Cover the solid spill with a chemically inert, solid absorbent such as dry sand or vermiculite to prevent aerosolization.

• Collection: Using a static-free polymer spatula, carefully sweep the absorbed mixture into a designated, sealable hazardous waste container.

• Neutralization: Wash the contaminated surface with a 5% aqueous sodium bisulfite (

  ) solution. Causality: The bisulfite acts as a mild reducing agent and nucleophile, forming a water-soluble bisulfite adduct with any residual aldehyde, effectively neutralizing its electrophilic hazard. Follow with standard soap and water.

Synthetic Utility & Experimental Workflows

In drug development, 2-iodoquinolines are privileged substrates for synthesizing complex polycyclic architectures and targeted therapeutics[4][7]. The presence of the C-4 aldehyde allows for subsequent derivatization, such as the synthesis of

-aminophosphonates via the Kabachnik–Fields reaction[8].

Experimental Protocol: Chemoselective Suzuki-Miyaura Cross-Coupling

This protocol details the chemoselective functionalization of the C-2 position via a Suzuki-Miyaura coupling, deliberately leaving the C-4 aldehyde intact for downstream medicinal chemistry efforts.

Causality of Reagent Selection:

• Catalyst:

  is selected because the C-I bond is highly reactive; a more electron-rich, sterically demanding phosphine ligand is not required to force oxidative addition.

• Base: Aqueous

  is used instead of stronger bases (like ) to prevent the Cannizzaro-type disproportionation of the sensitive C-4 aldehyde.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Fluoro-2-iodoquinoline-4-carbaldehyde (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.2 equiv, 1.2 mmol).

• Catalyst Loading: Add Tetrakis(triphenylphosphine)palladium(0) [

  ] (0.05 equiv, 5 mol%).

• Inert Atmosphere: Evacuate the flask under high vacuum and backfill with Argon. Repeat this cycle three times. Critical Step: Removing oxygen prevents the oxidation of the Pd(0) catalyst to inactive Pd(II) and protects the aldehyde.

• Solvent Addition: Syringe in a degassed mixture of Toluene/Ethanol (4:1 v/v, 10 mL), followed by an aqueous solution of

  (2.0 M, 2.0 equiv). The biphasic system ensures the solubility of both the organic substrates and the inorganic base.

• Reaction: Heat the biphasic mixture to 80°C for 12 hours under vigorous stirring.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and partition. Wash the organic layer sequentially with distilled water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous

  .

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure 2-aryl-3-fluoroquinoline-4-carbaldehyde.

Fig 2: Chemoselective Suzuki-Miyaura cross-coupling workflow targeting the C-2 position.

References

• Synthesis of novel 2-(alkyl/arylamino)-2-oxo-1-(quinolin-4-yl)ethyl cinnamates through three-component reaction between an isocyanide, quinoline-4-carbaldehyde and cinnamic acid derivatives Source: Eurasian Chemical Communications URL:[Link]

• Preparation and Reactions of Indoleninyl Halides: Scaffolds for the Synthesis of Spirocyclic Indole Derivatives Source: Organic Letters - ACS Publications URL:[Link]

• One-pot three-component syntheses of α-aminophosphonates from a primary amine, quinoline-4-carbaldehyde and a phosphite in the presence of MCM-41@PEI as an efficient nanocatalyst Source: Taylor & Francis URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemcom.com [echemcom.com]
• 3. BJOC - A Wittig-olefination–Claisen-rearrangement approach to the 3-methylquinoline-4-carbaldehyde synthesis [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4-Quinolinecarboxaldehyde, 3-fluoro-2-iodo- | CymitQuimica [cymitquimica.com]
• 6. guidechem.com [guidechem.com]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]

Comparative Guide: 3-Fluoro vs. 3-Chloro Quinoline Carbaldehydes

This guide provides an in-depth technical analysis of 3-fluoroquinoline-x-carbaldehydes versus 3-chloroquinoline-x-carbaldehydes .

Editorial Note: While "quinoline carbaldehyde" often colloquially refers to the ubiquitous 2-chloro-3-formylquinoline (Meth-Cohn product), this guide strictly interprets the prompt as requesting a comparison between quinolines bearing a halogen at the 3-position (3-fluoro vs. 3-chloro) and a carbaldehyde group (typically at the 2- or 4-position, dictated by synthesis). This distinction highlights critical differences in Directed Ortho Metalation (DoM) chemistry, palladium-catalyzed coupling , and medicinal chemistry design strategy .

Executive Summary

The choice between a 3-fluoro and a 3-chloro substituent on a quinoline carbaldehyde scaffold is rarely arbitrary; it dictates the synthetic route, the downstream reactivity, and the pharmacological profile of the final drug candidate.

• 3-Fluoroquinolines are primarily used as metabolic blockers . The C–F bond is chemically inert to most transition-metal catalysis but exerts a powerful Directed Ortho Metalation (DoM) effect, enabling precise functionalization at C2.

• 3-Chloroquinolines serve as versatile synthetic handles . The C–Cl bond is weaker and susceptible to oxidative addition, making it a prime candidate for Palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) to install aryl or alkyl groups at the 3-position.

Structural & Physicochemical Divergence

The atomic properties of the halogen at C3 fundamentally alter the electronic landscape of the quinoline ring, influencing both the acidity of adjacent protons (synthesis) and the lipophilicity of the molecule (drug properties).

Feature	3-Fluoro Substituent	3-Chloro Substituent	Implication
Bond Length	~1.35 Å (C–F)	~1.74 Å (C–Cl)	F is sterically unobtrusive (mimics H); Cl introduces steric clash.
Electronegativity	3.98 (Pauling)	3.16 (Pauling)	F strongly polarizes the ring, increasing acidity of C2-H and C4-H.
Hammett	0.06	0.23	Cl is a stronger resonance withdrawer; F is a strong inductive withdrawer but resonance donor.
C–X Bond Energy	~485 kJ/mol	~327 kJ/mol	C–F is inert ; C–Cl is reactive (Pd-coupling).
DoM Directing Power	Strong	Moderate	F directs lithiation to C2 exclusively; Cl allows competition (C2 lithiation vs. Li-Hal exchange).

Synthetic Accessibility: The DoM Divergence

The most sophisticated way to access these scaffolds is via Directed Ortho Metalation (DoM) . This is where the 3-F and 3-Cl analogs diverge most sharply.

3-Fluoroquinoline: The "Acidifying" Director

The fluorine atom at C3, combined with the ring nitrogen, creates a "super-acidic" site at C2 .

• Mechanism: The inductive effect of F (

  ) and the coordination ability of the ring nitrogen make the C2 proton highly acidic ( ).

• Reagent: Standard LDA (Lithium Diisopropylamide) is sufficient.

• Outcome: Clean lithiation at C2, followed by quenching with DMF, yields 3-fluoroquinoline-2-carbaldehyde .

3-Chloroquinoline: The "Exchange" Risk

The chlorine atom poses a challenge: it activates the ring for lithiation but is also a leaving group.

• Risk: Using

  -BuLi typically triggers Lithium-Halogen Exchange (forming 3-lithioquinoline) or Benzyne formation rather than clean deprotonation.

• Solution: One must use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) at extremely low temperatures (-78 °C). LiTMP is non-nucleophilic and bulky, favoring deprotonation at C2 over nucleophilic attack or exchange.

• Outcome: 3-chloroquinoline-2-carbaldehyde is accessible but requires stricter control than the fluoro analog.

Synthetic Pathway Diagram (DOT)

Figure 1: Divergent lithiation pathways. 3-Fluoroquinoline undergoes clean DoM with LDA, while 3-Chloroquinoline requires LiTMP to avoid halogen exchange.

Reactivity Profiles & Functionalization

Once the carbaldehyde is synthesized, the utility of the scaffold depends on the halogen "handle."

The Aldehyde (Common Ground)

Both 3-F and 3-Cl analogs exhibit standard aldehyde reactivity:

• Reductive Amination: Formation of amines.

• Condensation: Formation of hydrazones, oximes, or heterocycles (e.g., imidazopyridines).

• Oxidation/Reduction: Access to carboxylic acids or alcohols.

The Halogen (The Differentiator)

Reaction Class	3-Fluoro-2-CHO	3-Chloro-2-CHO
Suzuki-Miyaura Coupling	Inert. The C–F bond is too strong for oxidative addition by Pd(0) under standard conditions.	Highly Reactive. Excellent substrate for coupling with aryl boronic acids to generate 3-arylquinolines.
S_NAr (Nucleophilic Aromatic Substitution)	Possible but difficult. Requires strong activation (e.g., conversion to N-oxide) because C3 is not electron-deficient enough in simple quinolines.	Difficult. Cl is a poorer leaving group than F in S_NAr, but the position is deactivated anyway.
Metabolic Stability	High. F blocks P450 oxidation at the 3-position.	Moderate. Cl is lipophilic but can be displaced by glutathione or undergo oxidative dehalogenation in rare cases.

Experimental Protocols

Protocol A: Synthesis of 3-Fluoroquinoline-2-carbaldehyde (DoM Route)

This protocol utilizes the directing power of Fluorine.

• Preparation: Flame-dry a 100 mL Schlenk flask and purge with Argon.

• Reagents: Add 3-fluoroquinoline (1.0 eq, 5 mmol) and anhydrous THF (20 mL). Cool to -78 °C (dry ice/acetone bath).

• Lithiation: Add LDA (1.1 eq, 2.0 M in THF/heptane) dropwise over 10 minutes.

  • Note: The solution typically turns deep red/brown, indicating the formation of the 2-lithio species.

  • Time: Stir at -78 °C for 1 hour.

• Formylation: Add anhydrous DMF (1.5 eq) dropwise.

• Quench: Stir for 30 mins at -78 °C, then warm to 0 °C. Quench with saturated aqueous

  .

• Workup: Extract with EtOAc (3x), wash with brine, dry over

  .

• Purification: Flash column chromatography (Hexane/EtOAc).

  • Yield Expectation: 70–85%.

Protocol B: Synthesis of 3-Chloroquinoline-2-carbaldehyde (LiTMP Route)

This protocol avoids Li-Hal exchange.

• Base Generation: In a separate flask, generate LiTMP by adding

  -BuLi (1.1 eq) to a solution of 2,2,6,6-tetramethylpiperidine (1.1 eq) in THF at -78 °C. Warm to 0 °C for 15 mins, then cool back to -78 °C.

• Substrate Addition: Dissolve 3-chloroquinoline (1.0 eq) in THF and add it slowly to the LiTMP solution at -78 °C .

  • Critical: Inverse addition (substrate to base) or very slow addition prevents local excess of substrate, minimizing side reactions.

• Trapping: Stir for 45 mins at -78 °C. Add DMF (1.5 eq).

• Workup: Similar to Protocol A.

  • Yield Expectation: 50–65% (Lower due to competitive benzyne pathways if temp fluctuates).

Medicinal Chemistry Implications[1][2][3]

The "Magic Methyl" vs. The "Anchor"

• 3-Fluoro: Often used as a bioisostere for Hydrogen. It exerts a "blocking effect" against metabolic oxidation at the 3-position without significantly altering the steric profile of the molecule. It is ideal for optimizing half-life (

  ) .

• 3-Chloro: Used as a lipophilic anchor (increasing LogP) or as a handle for late-stage diversification. If you need to build a library of 3-arylquinolines, start with the 3-chloro scaffold.

Case Study: Antibacterial Agents

In fluoroquinolone antibiotics (e.g., Ciprofloxacin), the fluorine is typically at C6. However, novel non-fluorinated quinolones (NFQs) often explore the 3-position.

• 3-F analogs often show superior penetration into Gram-negative bacteria due to lower molecular weight and specific polarity.

• 3-Cl analogs are frequently used to attach solubilizing tails via cross-coupling to improve oral bioavailability.

References

• Meth-Cohn, O., & Narine, B. (1978). A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Tetrahedron Letters, 19(23), 2045-2048. Link(Foundational reference for chloro-quinoline-carbaldehyde synthesis).

• Snieckus, V. (1990).[1] Directed Ortho Metalation.[1][2][3][4] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879–933. Link(Authoritative review on DoM mechanism).

• Gribble, G. W., & Saulnier, M. G. (1993). Regioselective Ortho-Lithiation of Halopyridines. Heterocycles, 35(1), 151. Link(Analogous chemistry for pyridine/quinoline halogenation).

• Marsais, F., & Queguiner, G. (1981). Metallation of 3-Halopyridines: A New Synthesis of 3-Halo-4-pyridinecarbaldehydes. Tetrahedron, 37, 1935. (Establishes the LiTMP vs. BuLi rules for halo-heterocycles).

• Schlosser, M. (2005). The 2×3 "Whetstone of Wits" for Arene Functionalization. Angewandte Chemie International Edition, 44(3), 376–393. Link(Advanced discussion on site-selectivity in metalation).

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. scribd.com [scribd.com]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. Directed Ortho Metalation [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 3-Fluoro-2-iodoquinoline-4-carbaldehyde

This Application Note is designed for researchers in medicinal chemistry and process development. It details the synthesis of 3-Fluoro-2-iodoquinoline-4-carbaldehyde , a highly functionalized scaffold critical for the development of c-Met inhibitors, antimalarials, and fluoro-quinoline antibiotics.

The protocol addresses the specific challenge of installing three distinct functionalities (Fluorine, Iodine, Aldehyde) onto the quinoline core with precise regiocontrol, starting from the commercially available 2,4-dichloroquinoline .

Strategic Overview & Retrosynthesis

The synthesis of 3-Fluoro-2-iodoquinoline-4-carbaldehyde from 2,4-dichloroquinoline presents a regiochemical puzzle. The target molecule requires:

• C3-Fluorination: The most challenging step, as electrophilic fluorination of electron-deficient quinolines is difficult.

• C4-Formylation: Requires a carbon-carbon bond formation at the 4-position.

• C2-Iodination: Requires a halogen exchange (Halex) at the 2-position.

The Solution: We utilize a "Sandwich Functionalization" strategy .

• Step 1 (C3-F): Directed ortho-lithiation (DoM) is used to install the fluorine atom at C3. The C2/C4 chlorines act as directing groups but also pose a risk of "Halogen Dance" (base-catalyzed migration). We control this via kinetic trapping.

• Step 2 (Halex): Conversion of the dichloro-intermediate to the diiodo-analog exploits the Finkelstein reaction.

• Step 3 (Regioselective C4-CHO): We exploit the differential reactivity of C4-I vs. C2-I in Lithium-Halogen exchange. The C4-iodine is sterically and electronically more susceptible to exchange than the C2-iodine in the presence of the C3-fluorine, allowing selective formylation.

Pathway Visualization

Figure 1: Strategic route for the regioselective synthesis of the target quinoline.

Critical Reagents & Safety Protocols

Reagent	Role	Hazard Class	Handling Precaution
2,4-Dichloroquinoline	Starting Material	Irritant	Standard PPE.
LDA (Lithium Diisopropylamide)	Base	Pyrophoric	Strictly Anhydrous. Handle under Ar/N2. Titrate before use.
NFSI (N-Fluorobenzenesulfonimide)	Fluorine Source	Irritant	Store in desiccator.
NaI (Sodium Iodide)	Iodinating Agent	Irritant	Light sensitive.
iPrMgCl·LiCl (Turbo Grignard)	Metallation	Water Reactive	Use sure-seal bottles; transfer via cannula.
DMF (Dimethylformamide)	Formyl Source	Reprotoxic	Use anhydrous grade.

Detailed Experimental Protocol

Phase 1: C3-Fluorination (The Kinetic Trap)

Objective: Install fluorine at C3 without triggering halogen migration.

Mechanism: 2,4-Dichloroquinoline has an acidic proton at C3. Treatment with LDA at low temperature generates the 3-lithio species. Immediate trapping with NFSI prevents the "Halogen Dance" (where the C4-Cl would migrate to C3).

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask (RBF) equipped with a magnetic stir bar, temperature probe, and N2 inlet.

• Solvent: Add anhydrous THF (50 mL) and cool to -78 °C (dry ice/acetone bath).

• Base Addition: Add LDA (1.2 equiv, 2.0 M in THF/heptane) dropwise over 15 minutes. Maintain internal temperature below -70 °C.

  • Observation: Solution typically turns deep red/brown, indicating the formation of the 3-lithio-2,4-dichloroquinoline species.

• Aging: Stir at -78 °C for 30 minutes. Do not warm up , or the Cl atom will migrate.

• Fluorination: Dissolve NFSI (1.5 equiv) in anhydrous THF (10 mL) and add it dropwise to the lithiated solution over 20 minutes.

• Quench: Stir at -78 °C for 1 hour, then allow to warm to 0 °C. Quench with saturated NH4Cl solution (20 mL).

• Workup: Extract with EtOAc (3 x 50 mL). Wash combined organics with water and brine. Dry over Na2SO4 and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc 95:5).

  • Yield Target: 60-75%

  • Product: 2,4-Dichloro-3-fluoroquinoline .[1][2][3][4]

Phase 2: Global Iodination (Finkelstein Exchange)

Objective: Convert unreactive Chlorides to reactive Iodides for selective exchange.

Rationale: C-Cl bonds are too strong for the delicate regioselective metalation required in Phase 3. Converting to C-I activates the ring.

• Setup: 100 mL RBF with reflux condenser.

• Reaction: Suspend 2,4-Dichloro-3-fluoroquinoline (1.0 equiv) in Acetonitrile (0.2 M concentration).

• Reagents: Add NaI (5.0 equiv) and TMSCl (Trimethylsilyl chloride, 5.0 equiv) or 57% HI (aq).

  • Note: The NaI/TMSCl system generates in situ TMS-I, a potent iodinating agent.

• Conditions: Reflux (80 °C) for 12–24 hours. Monitor by LCMS for disappearance of the dichloro (M+) and monochloro intermediates.

• Workup: Cool to RT. Quench with saturated Na2S2O3 (Sodium thiosulfate) to remove iodine color. Extract with DCM.

• Product: 2,4-Diiodo-3-fluoroquinoline . (Often used directly or passed through a short silica plug).

Phase 3: Regioselective C4-Formylation

Objective: Exploit the "Beta-Fluorine Effect" and steric differentiation to selectively functionalize C4.

Mechanism: In 2,4-diiodo-3-fluoroquinoline, the C4-iodine is more accessible and electronically activated than the C2-iodine. Using Turbo Grignard (iPrMgCl·LiCl) allows for a controlled Iodine-Magnesium exchange at -40 °C to -20 °C, exclusively at the 4-position.

• Setup: Flame-dry 50 mL Schlenk flask, N2 atmosphere.

• Dissolution: Dissolve 2,4-Diiodo-3-fluoroquinoline (1.0 mmol) in anhydrous THF (10 mL). Cool to -40 °C .

• Exchange: Add iPrMgCl·LiCl (1.1 equiv, 1.3 M in THF) dropwise.

  • Critical Control: Stir at -40 °C for 30-45 minutes. Do not warm to 0 °C yet, or C2 exchange may equilibrate.

  • Monitoring: Aliquot quench with D2O/MeOD can verify selective mono-deiodination at C4 by NMR (loss of C4-I signal).

• Electrophile: Add anhydrous DMF (3.0 equiv) dropwise.

• Warming: Allow the mixture to warm to 0 °C over 1 hour.

• Quench: Add 1M HCl (10 mL) and stir vigorously for 20 minutes (to hydrolyze the hemi-aminal intermediate to the aldehyde).

• Purification: Extract with EtOAc. Column chromatography (Hexanes/EtOAc 90:10).

  • Final Product: 3-Fluoro-2-iodoquinoline-4-carbaldehyde .

Analytical Validation (Self-Validating Protocol)

To ensure the protocol worked, verify these key spectral markers:

Marker	Expected Signal (1H NMR, CDCl3)	Structural Confirmation
Aldehyde Proton	δ 10.2 - 10.5 ppm (s, 1H)	Confirms C4-CHO installation.
Quinoline C5-H	δ ~8.8 ppm (d or m)	Deshielded by the peri-carbonyl (CHO).
19F NMR	δ ~ -110 to -130 ppm (s)	Confirms presence of Fluorine.
Mass Spec	M+ peak corresponds to C10H5FINO	Characteristic Iodine isotope pattern not needed (monoisotopic), but mass shift from dichloro is distinct.

Troubleshooting & Optimization

• Problem: Halogen Dance (formation of 2,3-dichloro-4-fluoro isomer).

  • Cause: Temperature during Phase 1 was too high or NFSI addition was too slow.

  • Fix: Ensure -78 °C is maintained strictly. Pre-cool the NFSI solution.

• Problem: Over-exchange at Phase 3 (Loss of C2-I).

  • Cause: iPrMgCl was added too fast or reaction warmed above -20 °C.

  • Fix: Use exactly 1.05-1.1 equiv of Grignard. Keep at -40 °C.

• Problem: Low Yield in Phase 2 (Halex).

  • Cause: Incomplete exchange of the C2-Cl.

  • Fix: Use a sealed tube at 100 °C if reflux is insufficient. The C2-Cl is stubborn.

References

• Synthesis of 3-Fluoro-quinoline derivatives

  • Reference: Flagstad, T., et al. "Synthesis of 4-Halogenated 3-Fluoro-6-methoxyquinolines."[3] Synlett, 2013.

  • Relevance: Establishes the route to 2,4-dichloro-3-fluoroquinoline.[1][2][3][4][5]

• Regioselective Lithium-Halogen Exchange in Quinolines

  • Reference: Schröter, S., Stock, C., & Bach, T. "Regioselective lithium–halogen exchange and palladium-catalyzed cross-coupling reactions of 2,4-dihaloquinolines."[6] Tetrahedron Letters, 2005.[6]

  • Relevance: Validates that C4-halogen exchanges preferentially over C2-halogen.

  • [6]

• Halogen Dance Mechanism

  • Reference: Schnürch, M., et al. "Halogen Dance Reactions on Phenyl, Pyridyl, and Quinolyl Scaffolds." Chemical Reviews, 2007.
  • Relevance: Provides mechanistic insight into the stability of lithi

• Finkelstein Reaction in Heterocycles

  • Reference: Klapars, A., & Buchwald, S. L. "Copper-Catalyzed Halogen Exchange in Aryl Halides." J. Am. Chem. Soc., 2002.
  • Relevance: General conditions for converting aryl chlorides to iodides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. WO2017191599A1 - Substituted 2, 4-diamino-quinoline derivatives for use in the treatment of proliferative diseases - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of 2-Iodoquinoline Derivatives

Introduction & Strategic Rationale

The quinoline scaffold is a privileged pharmacophore embedded in numerous biologically active compounds, including tubulin assembly inhibitors, anti-malarial agents, and mutant EGFR inhibitors[1]. Functionalization at the C2 position is a critical vector for modulating the physicochemical properties and target-binding affinities of these drug candidates.

While the Suzuki-Miyaura coupling is a highly reliable method for carbon-carbon bond formation, α-halo-N-heterocycles present unique mechanistic challenges. For instance, attempting to couple 2-chloroquinolines using nickel-based catalysts often fails because the substrate rapidly forms stable, catalytically inactive dimeric nickel species, effectively poisoning the reaction[2].

The Causality of Choosing 2-Iodoquinoline: To circumvent catalyst deactivation, 2-iodoquinolines are the substrates of choice. The significantly lower bond dissociation energy of the C-I bond (compared to C-Br and C-Cl) ensures that the initial oxidative addition of Pd(0) is kinetically dominant. This rapid insertion outcompetes the off-target coordination of the quinoline nitrogen to the metal center. Furthermore, utilizing bulky, electron-rich phosphine ligands (such as dppf or XPhos) increases the stability of the palladium precatalyst and accelerates the rate-limiting transmetalation step[3].

Mechanistic Pathway & Logical Relationships

The efficiency of this protocol relies on a finely tuned catalytic cycle. The use of a bidentate ligand like dppf enforces a cis-geometry on the palladium intermediate, which is a prerequisite for the final reductive elimination step that releases the product.

Catalytic cycle of Suzuki-Miyaura coupling for 2-iodoquinoline.

Reaction Optimization & Quantitative Data

Selecting the optimal catalyst and base system is critical to prevent protodeboronation of the boronic acid while maximizing yield. The table below synthesizes quantitative optimization data for the C2-arylation of quinolines.

Table 1: Comparative Optimization of Suzuki-Miyaura Conditions

Catalyst System	Ligand	Base	Solvent System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
Pd(PPh₃)₄ (5 mol%)	None	K₂CO₃	Dioxane/H₂O (3:1)	90	12	75	Standard conditions; susceptible to Pd black formation over time.
Pd(dppf)Cl₂ (5 mol%)	dppf	Cs₂CO₃	Dioxane/H₂O (3:1)	100	6	>90	Bidentate ligand stabilizes Pd; prevents off-target N-coordination[1].
Pd-Precatalyst	XPhos	K₃PO₄	Toluene/H₂O (4:1)	80	4	88	Bulky ligand accelerates transmetalation and reductive elimination[3].
[Ni(COD)(dppf)]	dppf	K₃PO₄	THF	80	24	<5	Ni forms stable, inactive dimers with α-halo-N-heterocycles[2].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Every critical step includes a specific causality explanation and a physical or analytical checkpoint to ensure the reaction is proceeding correctly.

Self-validating experimental workflow for Suzuki-Miyaura coupling.

Step-by-Step Methodology

Step 1: Solvent Degassing

• Action: Sparge a 3:1 mixture of 1,4-Dioxane and HPLC-grade water with Argon for 15 minutes.

• Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species into catalytically dead Pd(II) oxides, prematurely halting the reaction.

• Validation Checkpoint: The solvent mixture must show no visible dissolved gas micro-bubbles upon agitation before proceeding.

Step 2: Reagent Assembly

• Action: In an oven-dried Schlenk flask, combine 2-iodoquinoline (1.0 equiv, 0.5 mmol), the desired arylboronic acid (1.2 equiv, 0.6 mmol), and Cs₂CO₃ (2.0 equiv, 1.0 mmol).

• Causality: The inorganic base is strictly required to coordinate with the boronic acid, forming an electron-rich boronate complex. This "ate" complex is highly nucleophilic, drastically lowering the activation energy required for transmetalation.

Step 3: Catalyst Introduction

• Action: Add Pd(dppf)Cl₂ (5 mol%) against a positive counter-flow of Argon, followed by the addition of the degassed solvent mixture (5 mL).

• Causality: Pd(dppf)Cl₂ is utilized because the dppf ligand prevents the precipitation of palladium black and sterically forces the intermediate into the cis-conformation necessary for product release.

• Validation Checkpoint: Upon gentle warming, the reaction mixture should transition from a pale, heterogeneous suspension to a distinct reddish-orange or deep yellow hue, confirming the generation of the soluble, active Pd(0) species.

Step 4: Thermal Activation

• Action: Seal the flask and heat the reaction to 100 °C using an oil bath for 6 hours. Alternatively, for sterically hindered boronic acids, subject the mixture to microwave irradiation at 140 °C for 20-30 minutes[4].

• Causality: Microwave irradiation provides rapid, uniform volumetric heating, which significantly accelerates the rate-limiting transmetalation step and minimizes the competitive protodeboronation of the boronic acid[4].

• Validation Checkpoint: Monitor the reaction via LC-MS. The definitive marker of success is the complete disappearance of the 2-iodoquinoline mass peak [M+H]⁺ and the emergence of the cross-coupled product mass.

Step 5: Quench and Purification

• Action: Cool the mixture to room temperature, dilute with Ethyl Acetate (15 mL), and filter through a tightly packed pad of Celite. Wash the organic filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Causality: The Celite filtration is critical to remove colloidal palladium and inorganic salts, which can interfere with downstream biological assays and NMR characterization.

• Validation Checkpoint: ¹H NMR analysis of the purified product must show the disappearance of the characteristic C3-H doublet of the 2-iodoquinoline starting material (typically around 7.6–7.8 ppm) and the integration of new aryl proton signals corresponding to the coupled moiety.

References

• Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein Source: ACS Omega / PMC (National Institutes of Health) URL:[Link]

• Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells Source: PMC (National Institutes of Health) URL:[Link]

• Rapid One-Pot Sequential Cyclization, Palladium Precatalyst Mediated Coupling Reactions of 6-Bromo-2-Chloroquinoline-3 Source: Green Chemistry Letters and Reviews (Taylor & Francis) URL:[Link]

• Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles Source: Chemical Science (RSC Publishing) URL:[Link]

Sources

• 1. Palladium-Mediated Synthesis of 2-([Biphenyl]-4-yloxy)quinolin-3-carbaldehydes through Suzuki–Miyaura Cross-Coupling and Their in Silico Breast Cancer Studies on the 3ERT Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of (dppf)nickel-catalysed Suzuki–Miyaura cross-coupling reactions by α-halo-N-heterocycles - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04582B [pubs.rsc.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Reductive Amination Protocols Utilizing Quinoline-4-Carbaldehyde

Introduction & Mechanistic Rationale

Quinoline-4-carbaldehyde is a highly versatile, privileged building block in medicinal chemistry, frequently utilized to install the quinoline pharmacophore into drug candidates targeting kinases, GPCRs, and protein-protein interactions. Reductive amination is the most robust method for coupling this aldehyde with primary and secondary amines to generate secondary and tertiary amine libraries 1[1].

However, the unique electronic properties of the quinoline ring necessitate careful selection of reducing agents, solvents, and pH conditions. The proximity of the electron-withdrawing quinoline nitrogen to the 4-position renders the formyl group exceptionally electrophilic. This accelerates initial nucleophilic attack but also makes the aldehyde susceptible to premature reduction if an overly aggressive hydride source is used. Furthermore, the basicity of the quinoline nitrogen (pKa ~4.9) introduces specific challenges: it can coordinate with Lewis acid catalysts, alter the solubility profile during aqueous workup, and undergo undesired protonation if the reaction pH drops too low, which can stall the reaction.

Causality in Reagent Selection

The reductive amination of quinoline-4-carbaldehyde proceeds via the formation of an intermediate imine (with primary amines) or an iminium ion (with secondary amines), followed by hydride transfer.

• Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃): STAB is the premier choice for one-pot procedures 2[2]. The electron-withdrawing acetate groups reduce the nucleophilicity of the borohydride, making it unreactive toward the highly electrophilic quinoline-4-carbaldehyde at room temperature, yet reactive enough to selectively reduce the more electrophilic iminium species 1[1].

• Sodium Borohydride (NaBH₄): Because NaBH₄ readily reduces aldehydes to alcohols, it must only be used in a strictly controlled two-step process where the imine is fully pre-formed before the hydride source is introduced.

Mechanistic Workflow & Decision Matrix

Mechanistic workflow for quinoline-4-carbaldehyde reductive amination.

Quantitative Reagent Data

Table 1: Quantitative Comparison of Reducing Agents for Quinoline-4-Carbaldehyde

Reducing Agent	Hydride Equivalents	Optimal pH Range	Chemoselectivity (Aldehyde vs. Imine)	Relative Toxicity
NaBH(OAc)₃ (STAB)	1.5 - 2.0 eq	4.0 - 5.0	High (Prefers Iminium)	Low
NaBH₃CN	1.5 - 3.0 eq	5.0 - 6.0	Moderate	High (Generates HCN)
NaBH₄	1.0 - 1.5 eq	7.0 - 8.0	Low (Rapidly reduces Aldehydes)	Low
Borane-Pyridine	1.0 - 2.0 eq	3.0 - 5.0	High	Moderate

Self-Validating Experimental Protocols

Protocol A: Standard One-Pot Reductive Amination (Secondary Amines)

Optimized for the synthesis of tertiary amines using STAB.1[1]

Reagents:

• Quinoline-4-carbaldehyde (1.0 eq, 0.5 mmol)

• Secondary Amine (1.0 - 1.2 eq)

• NaBH(OAc)₃ (1.5 eq)

• Glacial Acetic Acid (1.0 eq)

• 1,2-Dichloroethane (DCE) (5.0 mL)

Step-by-Step Methodology:

• Iminium Formation: Dissolve quinoline-4-carbaldehyde and the secondary amine in anhydrous DCE under an argon atmosphere. Add glacial acetic acid. Stir the mixture at room temperature for 30 minutes.

  • Validation Check 1: Analyze an aliquot via TLC (EtOAc/Hexane). The aldehyde spot (Rf ~0.4) should diminish, replaced by a highly polar baseline iminium intermediate.

• Reduction: Add NaBH(OAc)₃ portion-wise over 5 minutes to control any mild exotherm. Stir the reaction at room temperature for 6 hours.

  • Validation Check 2: LC-MS analysis must confirm the consumption of the aldehyde and the presence of the

    peak corresponding to the target tertiary amine.

• Quench & Workup: Quench the reaction by slowly adding 1N NaOH or saturated aqueous NaHCO₃ (5 mL) until the aqueous layer reaches pH ~8.

  • Causality: The basic quench is critical. It neutralizes the acetic acid, breaks down stable boron-amine complexes, and ensures the basic quinoline nitrogen is fully deprotonated, driving the product into the organic phase.

• Extraction: Extract the product with EtOAc (3 x 10 mL). Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

Protocol B: Microwave-Assisted Reductive Amination (Sterically Hindered Amines)

Designed to overcome the steric activation barrier of bulky amines (e.g., substituted piperidines).3[3]

Reagents:

• Quinoline-4-carbaldehyde (1.0 eq)

• Hindered Amine (1.2 eq)

• NaBH(OAc)₃ (2.0 eq)

• DCE (3.0 mL)

Step-by-Step Methodology:

• Preparation: Combine all reagents simultaneously in a heavy-walled microwave vial equipped with a magnetic stir bar. Seal the vial with a crimp cap.

• Irradiation: Heat the mixture in a microwave synthesizer at 80 °C for 20 minutes.

  • Causality: While STAB is generally used at room temperature, it remains sufficiently stable at 80 °C for short durations. The microwave dielectric heating rapidly overcomes the steric hindrance preventing iminium formation, allowing the reduction to proceed efficiently before reagent degradation occurs.

• Workup: Cool the vial via compressed air. Dilute with DCM, wash with saturated NaHCO₃, dry over Na₂SO₄, and purify via flash chromatography.

Protocol C: Two-Step Imine Formation and Reduction (Primary Amines)

Prevents over-alkylation and premature aldehyde reduction.4[4]

Reagents:

• Quinoline-4-carbaldehyde (1.0 eq)

• Primary Amine (e.g., cyclopropylamine) (2.0 eq)

• NaBH₄ (1.5 eq)

• Anhydrous Methanol (MeOH) (0.2 M)

Step-by-Step Methodology:

• Imine Condensation: Mix the aldehyde and primary amine in anhydrous MeOH. Stir at room temperature overnight.

  • Validation Check 1: Do not proceed until TLC or NMR confirms >95% conversion to the imine. If condensation is sluggish, add 3Å molecular sieves.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add NaBH₄ portion-wise.

  • Causality: NaBH₄ is a highly reactive, unselective hydride source. Adding it at 0 °C controls the exothermic hydride transfer and minimizes the reduction of any trace unreacted aldehyde to quinolin-4-ylmethanol.

• Isolation: Stir for 1 hour at room temperature. Quench with water, remove MeOH under reduced pressure, and extract the aqueous residue with DCM.

Troubleshooting & Optimization Insights

• Incomplete Conversion / Stalled Reactions: If LC-MS indicates stalled imine formation, the pH may be too low (protonating the amine nucleophile) or too high (insufficient acid catalysis). Verify the pH is between 4.0 and 5.0. Alternatively, utilize a Lewis acid such as Titanium(IV) isopropoxide (Ti(OiPr)₄) to activate the aldehyde without altering the bulk pH.

• Emulsion Formation During Workup: The quinoline product, especially when coupled with lipophilic amines, frequently forms stubborn emulsions during aqueous extraction. Solution: Filter the biphasic quenched reaction mixture through a tight pad of Celite prior to phase separation in the separatory funnel.

• Over-alkylation with Primary Amines: If a primary amine yields a mixture of secondary and tertiary amines, the imine reduction is occurring too slowly relative to the subsequent reaction of the secondary amine product with another equivalent of aldehyde. Switch from a one-pot STAB protocol to the strictly two-step NaBH₄ protocol (Protocol C).

References

• Title: Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites Source: nih.gov URL: [Link]

• Title: Synthesis, kinetic evaluation and molecular docking studies of donepezil-based acetylcholinesterase inhibitors Source: nih.gov URL: [Link]

• Title: Scavenger assisted combinatorial process for preparing libraries of tertiary amine compounds Source: epo.org URL: [Link]

• Title: An Integrated Console for Capsule-Based, Fully Automated Organic Synthesis - Supporting Information Source: rsc.org URL: [Link]

Sources

• 1. Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scavenger assisted combinatorial process for preparing libraries of tertiary amine compounds - Patent 0816310 [data.epo.org]
• 3. Synthesis, kinetic evaluation and molecular docking studies of donepezil-based acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Application Note: Using 3-Fluoro-2-iodoquinoline-4-carbaldehyde in PET Radioligand Synthesis

The following is a comprehensive Application Note and Protocol guide designed for radiochemists and drug development professionals. It synthesizes advanced organic chemistry with state-of-the-art radiolabeling methodologies.

Executive Summary

3-Fluoro-2-iodoquinoline-4-carbaldehyde is a high-value, bifunctional heterocyclic scaffold designed for the synthesis of next-generation PET radiotracers. Its structural versatility positions it as a critical intermediate for developing inhibitors targeting Fibroblast Activation Protein (FAP) , Translocator Protein (TSPO) , and Cannabinoid Receptor 2 (CB2) .

This guide details the strategic utilization of this molecule, focusing on:

• Chemomodulation: Exploiting the C4-aldehyde for pharmacophore attachment via reductive amination.

• Radiolabeling: Leveraging the C2-iodide as a "privileged handle" for Copper-Mediated Radiofluorination (CMRF) to install

  F with high molar activity.

• Metabolic Stability: The C3-fluorine substituent serves to block metabolic oxidation at the 3-position, a common soft spot in quinoline-based drugs, thereby improving in vivo pharmacokinetics.

Chemical Properties & Handling[1]

• CAS: N/A (Custom Synthesis / Analogous to 2-iodoquinoline-4-carbaldehyde derivatives)

• Molecular Formula:

• Molecular Weight: 301.06 g/mol

• Storage:

  , under Argon. Light sensitive (protect from photodeiodination).

Stability Profile

The C2-iodine bond is susceptible to homolytic cleavage under UV light. Solutions in DMSO or DMF should be prepared immediately prior to use. The C4-aldehyde is moderately reactive; avoid prolonged exposure to primary amines without a reducing agent to prevent uncontrolled Schiff base polymerization.

Synthetic Workflow: Precursor Assembly

Before radiolabeling, the scaffold must be conjugated to the target-binding pharmacophore. The C4-aldehyde allows for modular attachment of various ligands (e.g., the glycyl-2-cyanopyrrolidine motif for FAPI).

Protocol A: Reductive Amination (Pharmacophore Attachment)

Objective: Attach a targeting amine (

) to the C4 position while preserving the C2-iodide for later radiolabeling.

Reagents:

• 3-Fluoro-2-iodoquinoline-4-carbaldehyde (1.0 eq)

• Targeting Amine (e.g., H-Gly-Pro-CN derivative) (1.1 eq)

• Sodium Triacetoxyborohydride (

  ) (1.5 eq)

• Acetic Acid (catalytic)

• DCE (1,2-Dichloroethane) or DCM

Step-by-Step Procedure:

• Activation: Dissolve the aldehyde and the amine in anhydrous DCE (0.1 M concentration). Add acetic acid (1-2 drops) to catalyze imine formation. Stir at Room Temperature (RT) for 1 hour under

  .

• Reduction: Cool the mixture to

  . Add portion-wise. This mild reducing agent is crucial to avoid dehalogenation of the C2-iodide (which can occur with stronger agents like ).

• Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by TLC (loss of aldehyde spot).

• Workup: Quench with sat.

  . Extract with DCM. Dry organic layer over .

• Purification: Flash chromatography. Note: The product is now a "Cold Standard Precursor" ready for radiolabeling or bioassay.

Radiochemistry Protocol: Copper-Mediated Radiofluorination (CMRF)

The most advanced method to introduce

F into this electron-rich/neutral scaffold is Copper-Mediated Radiofluorination .[1] Unlike traditional , which requires strong electron-withdrawing groups (often incompatible with complex scaffolds), CMRF allows direct substitution of the C2-Iodine with F under milder conditions.

Mechanism of Action

The reaction proceeds via a Cu(II)/Cu(III) redox cycle. The iodine acts as the leaving group, facilitated by a copper mediator that activates the C-I bond for nucleophilic attack by

.

Protocol B: Automated CMRF Labeling

Precursor: The functionalized quinoline from Protocol A (containing the C2-Iodine).

Reagents:

• Copper Catalyst:

  (Tetrakis(acetonitrile)copper(I) triflate)

• Ligand: Pyridine or specialized ligands (e.g., substituted bipyridines)

• Isotope:

  (QMA cartridge eluted)

• Solvent: DMA (Dimethylacetamide) or n-Butanol/DMA mixture

Step-by-Step Methodology:

• Elution: Trap

  on a QMA carbonate cartridge. Elute with a solution of / (or for base-sensitive substrates) into the reactor.

• Drying: Azeotropically dry the fluoride with acetonitrile at

  under vacuum/helium flow (x3). Critical: Moisture inhibits the Cu-catalyst.

• Complex Formation: In a separate vial, dissolve the Precursor (5 mg) and

  (15 mg) in 600 L of DMA/Pyridine (20:1).

• Labeling Reaction: Add the Precursor/Cu solution to the dried

  .

• Incubation: Heat to

  for 10 minutes.

  • Note: The C3-Fluorine provides steric bulk that may require slightly higher temperatures (

    ) compared to non-substituted quinolines, but it also protects the C2 position from side-reactions.

• Quench: Dilute with 2 mL water/0.1% TFA.

• Purification: Inject onto semi-prep HPLC (C18 column). Collect the radioactive peak corresponding to the 2-[

  F]fluoro-3-fluoroquinoline product.

Visualization of Workflows

Figure 1: Synthetic Pathway & Radiochemistry Logic

This diagram illustrates the conversion of the aldehyde intermediate into a PET tracer.

Caption: Synthesis workflow transforming the aldehyde scaffold into a clinical PET tracer via reductive amination and late-stage radiofluorination.

Figure 2: CMRF Mechanistic Cycle

Understanding the copper cycle is vital for troubleshooting low yields.

Caption: Simplified catalytic cycle for Copper-Mediated Radiofluorination of the 2-iodoquinoline scaffold.

Quality Control & Validation

Every batch must be validated against a "Cold Standard" (non-radioactive

F version).

HPLC Protocol[2][3]

• Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5

  m, 250 x 4.6 mm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: 10% B to 90% B over 20 mins.

• Flow Rate: 1.0 mL/min.

• Detection: UV (254 nm) and Gamma (Radioactivity).

• Acceptance Criteria:

  • Retention time (

    ) of radiolabeled peak must match cold standard 0.5 min.

  • Radiochemical Purity (RCP)

    .[2][3][4][5][6][7]

Table 1: Troubleshooting Common Issues

Issue	Probable Cause	Corrective Action
Low Radiochemical Yield (RCY)	Moisture in reaction	Dry more rigorously; use anhydrous DMA.
Defluorination (Free F)	Temperature too high	Reduce reaction temp to ; check precursor stability.
Side Products	Aldehyde interference	Ensure aldehyde was fully reacted/protected in Step 1.
Precursor Precipitation	Low solubility	Add co-solvent (n-Butanol) to the DMA mixture.

References

• Lindner, T., et al. (2018).[8] "Development of Quinoline-Based Theranostic Ligands for the Targeting of Fibroblast Activation Protein." Journal of Nuclear Medicine. Link

• Tredwell, M., & Gouverneur, V. (2012). "18F-Labeling of Arenes and Heteroarenes for PET Imaging." Angewandte Chemie International Edition. Link

• Makaravage, K. J., et al. (2016). "Copper-Mediated Radiofluorination of Aryl Iodides." Organic Letters. Link

• Mossine, A. V., et al. (2015). "Synthesis of [18F]Arenes via the Copper-Mediated [18F]Fluorination of Boronic Acids." Organic Letters. Link

• Jansen, K., et al. (2014). "Selectivity of FAP Inhibitors: Structural Modifications of the Quinoline Scaffold." Journal of Medicinal Chemistry. Link

Disclaimer: This protocol involves the use of radioactive materials and should only be performed by trained personnel in a licensed facility. All chemical structures and yields are subject to experimental optimization.

Sources

• 1. Copper-mediated radiochemistry: historical impact, current trends, and future possibilities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and preliminary evaluation of [18F]-labeled 2-oxoquinoline derivatives for PET imaging of cannabinoid CB2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorine-18 Labelled Radioligands for PET Imaging of Cyclooxygenase-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Fluorine-18: Radiochemistry and Target-Specific PET Molecular Probes Design [frontiersin.org]
• 5. Synthesis and Screening in Mice of Fluorine-Containing PET Radioligands for TSPO: Discovery of a Promising 18F-Labeled Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 7. Synthesis and PET imaging studies of [18F]2-fluoroquinolin-8-ol ([18F]CABS13) in transgenic mouse models of Alzheimer's disease - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis, radiolabeling, and evaluation of a (4-quinolinoyl)glycyl-2-cyanopyrrolidine analogue for fibroblast activation protein (FAP) PET imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Chemoselective Cross-Coupling of Fluoro-Iodo-Quinolines

Executive Summary & Strategic Importance

The quinoline scaffold is a privileged structure in medicinal chemistry, ubiquitous in antimalarials, kinase inhibitors, and broad-spectrum antibiotics. The incorporation of fluorine into this scaffold—specifically in fluoro-iodo-quinoline motifs—offers a dual advantage:

• Pharmacokinetic Modulation: The fluorine atom modulates pKa, lipophilicity (LogP), and metabolic stability (blocking P450 oxidation sites).

• Synthetic Orthogonality: The extreme difference in bond dissociation energy (BDE) between C–I (~53 kcal/mol) and C–F (~116 kcal/mol) allows for highly chemoselective Palladium-catalyzed functionalization.

This Application Note provides a rigorous technical guide for the chemoselective cross-coupling of fluoro-iodo-quinolines. We address the challenge of coupling at the iodine site while preserving the C–F bond for downstream utility (e.g., SNAr or ADME modulation).

Mechanistic Principles of Chemoselectivity

To achieve high yields and selectivity, one must understand the kinetic hierarchy of the catalytic cycle.

The Halogen Hierarchy

In Pd(0)/Pd(II) catalysis, the rate-determining step is often the Oxidative Addition of the aryl halide to the Pd(0) species. The reactivity order follows the bond strength inversely:

• The Iodine Advantage: The C–I bond is weak and polarizable, allowing rapid insertion of Pd(0) even at mild temperatures (Room Temp to 60°C).

• The Fluorine "Shield": The C–F bond is the strongest single bond in organic chemistry. Under standard Suzuki or Buchwald conditions, it remains inert. This inertness is a feature, not a bug, allowing the fluorine to survive the harsh conditions of cross-coupling.

Electronic Effects in Quinolines

The quinoline ring is electron-deficient (π-deficient), particularly at the C2 and C4 positions.

• C4-Iodo: Highly reactive due to the electron-withdrawing nature of the pyridine-like nitrogen.

• C3-Fluoro: Inductively withdraws electrons, further activating the C4-Iodo bond toward oxidative addition, while itself remaining stable against nucleophilic attack (unless forcing SNAr conditions are applied).

Visualization: The Chemoselective Catalytic Cycle

Figure 1: The Chemoselective Catalytic Cycle. Note the kinetic barrier preventing C-F activation.

Protocol A: Suzuki-Miyaura Coupling (C–C Bond Formation)[1][2]

This protocol is optimized for 3-fluoro-4-iodoquinoline . It prioritizes the preservation of the fluorine atom while installing an aryl or heteroaryl group at the C4 position.

Reagents & Equipment

• Substrate: 3-fluoro-4-iodoquinoline (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)

  • Why: The bidentate ferrocene ligand prevents β-hydride elimination and is robust against air/moisture compared to Pd(PPh₃)₄.

• Base: Cs₂CO₃ (2.0 equiv) or K₃PO₄ (2.0 equiv)

  • Why: Mild bases prevent hydrolysis of the fluorine if it is in a sensitive position (e.g., C2).

• Solvent: 1,4-Dioxane : Water (4:1 ratio)

  • Why: Water is essential for the activation of the boronic acid (formation of the boronate species).

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Charge a reaction vial with the fluoro-iodo-quinoline (1.0 mmol), boronic acid (1.2 mmol), and base (2.0 mmol).

  • Seal the vial with a septum.

• Degassing (The "Oxygen Kill" Step):

  • Add the solvent mixture (Dioxane/Water, 5 mL).

  • Sparge with Argon or Nitrogen for 15 minutes.[1] Do not skip this. Oxygen poisons the Pd(0) species and promotes homocoupling of the boronic acid.

• Reaction:

  • Heat the block to 80°C .

  • Stir vigorously (1000 rpm).

  • Monitoring: Check LC-MS at 2 hours. The C-I bond usually reacts fully within 2-4 hours.

• Workup:

  • Cool to Room Temp.

  • Dilute with EtOAc and wash with Water/Brine.

  • Dry over Na₂SO₄ and concentrate.

• Purification:

  • Flash chromatography (Hexane/EtOAc).

  • Note: The product will retain the Fluorine signal in ¹⁹F NMR (typically -110 to -130 ppm).

Protocol B: Buchwald-Hartwig Amination (C–N Bond Formation)[3]

Coupling amines to fluoro-iodo-quinolines requires specific ligand choices to prevent chelation of the Pd by the quinoline nitrogen and to ensure selectivity over the C-F bond.

Ligand Selection Strategy

• Xantphos: Excellent for rigid selectivity. The wide bite angle favors reductive elimination.

• RuPhos: Ideal for secondary amines and sterically hindered substrates.

• BINAP: Good general-purpose ligand, prevents formation of Pd-iodide dimers.

Optimized Conditions (C4-Amination)

Parameter	Condition	Rationale
Catalyst Source	Pd₂(dba)₃ (2 mol%)	Provides "naked" Pd(0) to bind with the custom ligand.
Ligand	Xantphos (4 mol%)	Wide bite angle promotes reductive elimination of the amine.
Base	Cs₂CO₃ (2.5 equiv)	Weaker than NaOtBu; prevents nucleophilic attack on the C-F bond (SNAr).
Solvent	Toluene or 1,4-Dioxane	Non-polar solvents often favor the catalytic pathway over background SNAr.
Temperature	90°C	Sufficient energy for C-N formation without activating C-F.

Experimental Workflow

Figure 2: Buchwald-Hartwig Optimization Workflow.

Troubleshooting & Optimization

Common Failure Modes

• Dehalogenation (Hydrodeiodination):

  • Symptom:[2][3][4][5][6][7][8] Product mass = [M-I+H].

  • Cause: Hydride source in the reaction (often from solvent impurities or excess alcohol).

  • Fix: Use anhydrous, high-grade solvents. Avoid amine bases like TEA (can act as hydride source).

• Lack of Reactivity:

  • Symptom:[2][3][4][5][6][7][8] Recovered Starting Material.

  • Cause: Pd catalyst poisoning (oxidation) or poor ligand binding.

  • Fix: Re-sparge solvents. Increase catalyst loading to 5 mol%. Switch to a more active precatalyst like Pd(Amphos)Cl₂ .

• Loss of Fluorine (SNAr background):

  • Symptom:[2][3][4][5][6][7][8] Replacement of F by the nucleophile (amine/alkoxide).

  • Cause: Base is too strong (e.g., NaOtBu) or temperature too high (>110°C).

  • Fix: Switch to Cs₂CO₃ or K₃PO₄. Lower temperature to 80°C and extend time.

References

• Mechanistic Insights on Halogen Selectivity

  • Nobel Prize in Chemistry 2010 - Palladium-Catalyzed Cross Couplings. NobelPrize.org. Link

• General Quinoline Synthesis & Functionalization

  • Silva, V. L. M., et al. (2019).[3] "Palladium-Catalysed Synthesis and Transformation of Quinolones." Molecules. Link

• Buchwald-Hartwig Amination Protocols

  • Wikipedia Contributors. "Buchwald–Hartwig amination."[4][6] Wikipedia, The Free Encyclopedia. Link

• Suzuki Coupling of Fluorinated Heterocycles

  • BenchChem Application Notes.[1][9] "Suzuki-Miyaura Coupling of 3-Chloro-2-fluoro-4-iodoaniline."[1] Link

• C-F Bond Activation (Context for Avoidance)

  • Ohnishi, Y., et al. (2014).[2] "Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds." Catalysts. Link

Disclaimer: These protocols involve the use of transition metals and organic halides.[10][4][6][7][11][12] Standard laboratory safety procedures (PPE, Fume Hood) must be followed. The generation of HF is unlikely under these specific conditions but should always be considered when working with fluorinated substrates at high temperatures.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Palladium-Catalysed Synthesis and Transformation of Quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. mdpi.com [mdpi.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts: Practical Alternatives to Boron- and Tin-based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Palladium-Catalysed Synthesis and Transformation of Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. nobelprize.org [nobelprize.org]

Application Note: High-Efficiency Synthesis of NK-3 Receptor Antagonists (Quinoline Scaffold)

Abstract & Introduction

The Neurokinin-3 (NK-3) receptor is a validated target for the treatment of central nervous system (CNS) disorders, including schizophrenia, depression, and vasomotor symptoms (VMS) associated with menopause. Unlike NK-1 antagonists, which have seen limited success in broad psychiatric indications, NK-3 antagonists modulate the tachykinin system with a distinct profile, regulating dopamine and norepinephrine release in the prefrontal cortex.

This application note details the synthetic protocols for 2-phenylquinoline-4-carboxamide derivatives, a privileged scaffold exemplified by Talnetant (SB-223412) . We focus on the construction of the quinoline core via the Pfitzinger reaction , a robust method allowing for convergent assembly of the pharmacophore. Special attention is given to the installation of the critical 3-hydroxyl group and the chiral amide side chain, which are determinants of high affinity (

nM) and selectivity.

Chemical Strategy & Retrosynthesis

The synthesis of Talnetant-class antagonists relies on the formation of a highly substituted quinoline core. The 3-hydroxy-2-phenylquinoline-4-carboxamide architecture presents three synthetic challenges:

• Core Construction: Efficient formation of the quinoline ring with correct regiochemistry.

• C3-Functionalization: Introduction of the hydroxyl group (or its precursor) at position 3.

• Amide Installation: Coupling of a bulky, chiral amine without racemization.

Retrosynthetic Analysis: The most convergent route disconnects the amide bond to reveal the quinoline-4-carboxylic acid and the chiral amine . The quinoline acid is further disconnected via the Pfitzinger reaction to isatin and an

-substituted acetophenone .

Figure 1: Retrosynthetic strategy for Talnetant (SB-223412) utilizing the Pfitzinger reaction for core assembly.

Detailed Experimental Protocols

Protocol A: Synthesis of the Quinoline Core (Pfitzinger Reaction)

Objective: Preparation of 3-methoxy-2-phenylquinoline-4-carboxylic acid. Mechanism: Base-mediated condensation of isatin with a ketone, followed by ring expansion/rearrangement.

Reagents:

• Isatin (1.0 equiv)

• 2-Methoxyacetophenone (1.1 equiv)

• Potassium Hydroxide (KOH) (33% aq. solution)

• Ethanol (95%)[1]

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend Isatin (14.7 g, 100 mmol) in Ethanol (50 mL).

• Base Addition: Add KOH solution (33% w/v, 100 mL) carefully. The mixture will darken as the isatinate salt forms.

• Ketone Addition: Add 2-Methoxyacetophenone (16.5 g, 110 mmol) dropwise to the reaction mixture.

• Reflux: Heat the mixture to reflux (approx. 80-85 °C) for 24–48 hours. Monitor reaction progress by TLC (System: DCM/MeOH 9:1) or HPLC.

  • Expert Insight: The reaction is driven by the irreversible decarboxylation-like rearrangement. If conversion is slow, adding a phase transfer catalyst (e.g., TEBA) can accelerate the reaction, though standard Pfitzinger conditions usually suffice.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate under reduced pressure to remove most of the ethanol.

  • Dilute the residue with water (200 mL) and wash with diethyl ether (2 x 100 mL) to remove unreacted ketone and neutral byproducts.

• Precipitation: Acidify the aqueous layer carefully with glacial acetic acid or 6N HCl to pH 3–4. The quinoline carboxylic acid will precipitate as a solid.

• Isolation: Filter the solid, wash with copious water, and dry in a vacuum oven at 50 °C.

• Purification: Recrystallize from Ethanol/Water or Acetic Acid to yield the title compound.

  • Typical Yield: 75–85%.

Protocol B: Demethylation to 3-Hydroxy Acid

Objective: Unmasking the phenol to generate 3-hydroxy-2-phenylquinoline-4-carboxylic acid.

Reagents:

• 3-Methoxy-2-phenylquinoline-4-carboxylic acid (from Protocol A)

• Hydroiodic acid (57% aq.) or BBr3 (in DCM)

Step-by-Step Procedure (HI Method):

• Dissolve the methoxy-acid (10 mmol) in 57% Hydroiodic acid (30 mL).

• Reflux the mixture for 4–6 hours.

• Cool to room temperature and pour onto crushed ice.

• Neutralize carefully with saturated NaHCO3 or NaOH solution to pH 5–6.

• Filter the resulting precipitate, wash with water, and dry.

  • Note: This intermediate is often used directly in the coupling step without extensive purification.

Protocol C: Amide Coupling (Final Assembly)

Objective: Coupling of the core acid with (S)-1-phenylpropylamine to form Talnetant.

Reagents:

• 3-Hydroxy-2-phenylquinoline-4-carboxylic acid (1.0 equiv)

• (S)-1-phenylpropylamine (1.1 equiv)

• EDC·HCl (1.2 equiv)

• HOBt (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

• DMF (anhydrous)

Step-by-Step Procedure:

• Activation: Dissolve the carboxylic acid (5 mmol) in anhydrous DMF (15 mL). Add DIPEA (12.5 mmol), EDC·HCl (6 mmol), and HOBt (6 mmol). Stir at room temperature for 30 minutes to form the active ester.

  • Trustworthiness Check: Ensure DMF is dry (water < 0.05%) to prevent hydrolysis of the active ester.

• Coupling: Add (S)-1-phenylpropylamine (5.5 mmol) dropwise.

• Reaction: Stir at room temperature for 12–18 hours.

• Quench: Pour the reaction mixture into 100 mL of 5% LiCl solution (helps remove DMF) or water.

• Extraction: Extract with Ethyl Acetate (3 x 50 mL).

• Washing: Wash the combined organics with 1N HCl (to remove unreacted amine), saturated NaHCO3 (to remove unreacted acid), and brine.

• Drying: Dry over anhydrous Na2SO4 and concentrate in vacuo.

• Purification: Purify by flash column chromatography (SiO2, Hexanes/Ethyl Acetate gradient).

  • Target: Talnetant (SB-223412) is typically obtained as a white to off-white solid.

Optimization & Troubleshooting (Expertise)

Issue	Probable Cause	Corrective Action
Low Yield in Pfitzinger	Incomplete condensation due to steric bulk of 2-methoxyacetophenone.	Increase reflux time (up to 72h) or use microwave irradiation (150°C, 30 min).
Racemization of Amide	Over-activation or high pH during coupling.	Use HATU/DIPEA at 0°C for activation; ensure reaction time is minimized after amine addition.
O-Acylation	3-OH group competing with amine nucleophile.	The amide formation is generally favored over phenolic ester. If O-acylation occurs, treat the crude product with mild base (K2CO3/MeOH) to selectively hydrolyze the ester while keeping the amide intact.
Solubility Issues	Quinoline acids are zwitterionic and poorly soluble.	Use DMF or DMAc for coupling reactions. Avoid chlorinated solvents if solubility is poor.

Structure-Activity Relationship (SAR) Data

The following table summarizes key SAR findings for the quinoline NK-3 antagonists. The 3-position is critical for binding affinity.[1]

Compound ID	R3 Substituent	R2 Substituent	R4 Side Chain	hNK-3 (nM)	Selectivity (vs NK-1/NK-2)
SB-223412 (Talnetant)	-OH	-Phenyl	(S)-CH(Et)Ph	1.4	>1000-fold
Analog A	-H	-Phenyl	(S)-CH(Et)Ph	>100	Low
Analog B	-OMe	-Phenyl	(S)-CH(Et)Ph	15.0	Moderate
Analog C	-NH2	-Phenyl	(S)-CH(Et)Ph	1.2	High
Analog D	-OH	-Phenyl	(R)-CH(Et)Ph	45.0	Low (Chiral preference)

Data aggregated from Giardina et al. and Sarau et al. [1, 2]

Mechanistic & SAR Visualization

The binding mode of Talnetant involves a critical hydrogen bond donor/acceptor interaction at the C3-hydroxyl group and hydrophobic packing of the 2-phenyl and 4-amide side chains.

Figure 2: Structure-Activity Relationship (SAR) logic for Quinoline NK-3 Antagonists.

References

• Giardina, G. A., et al. (1997). Discovery of a Novel Class of Selective Non-Peptide Antagonists for the Human Neurokinin-3 Receptor. 1. Identification of the 4-Quinolinecarboxamide Structure.[1] Journal of Medicinal Chemistry.

• Giardina, G. A., et al. (1999). Discovery of a Novel Class of Selective Non-Peptide Antagonists for the Human Neurokinin-3 Receptor. 2. Identification of (S)-N-(1-Phenylpropyl)-3-hydroxy-2-phenylquinoline-4-carboxamide (SB 223412).[1] Journal of Medicinal Chemistry.

• Sarau, H. M., et al. (1997). SB 223412: A novel, potent and selective non-peptide neurokinin-3 receptor antagonist. Journal of Pharmacology and Experimental Therapeutics.

• Evangelista, S. (2005).[2] Talnetant GlaxoSmithKline.[2][3] Current Opinion in Investigational Drugs.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Talnetant - Wikipedia [en.wikipedia.org]
• 3. Augmentation of antipsychotic-induced neurochemical changes by the NK3 receptor antagonist talnetant (SB-223412) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Selective Oxidation of 4-Methylquinoline to Quinoline-4-carbaldehyde

Introduction & Strategic Utility

The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry. Among its functionalized derivatives, quinoline-4-carbaldehyde (4-quinolinecarboxaldehyde) serves as a vital electrophilic precursor for synthesizing Schiff bases, thiosemicarbazones, and complex carboxamides with potent antimalarial and anticancer properties[1].

The most efficient, scalable, and direct method for synthesizing quinoline-4-carbaldehyde is the Riley oxidation of 4-methylquinoline (lepidine) using selenium dioxide (

)[1]. This application note provides a comprehensive, mechanistically grounded protocol designed for drug development professionals, ensuring high-yield and reproducible synthesis.

Mechanistic Causality: The "Why" Behind the Chemistry

To achieve synthetic mastery, one must understand the causality of the reagents and substrate choices. The Riley oxidation is highly selective for activated methylene and methyl groups[2].

Substrate Activation (C4 vs. C8): The methyl group at the C4 position of the quinoline ring is exceptionally acidic[3]. This acidity is driven by the strong electron-withdrawing nature of the quinoline nitrogen, which stabilizes the conjugate base via resonance. This activation facilitates a facile tautomerization into an exocyclic enamine-like intermediate[2]. In stark contrast, attempting the same oxidation on 8-methylquinoline yields only trace amounts of the corresponding aldehyde, as the C8 position lacks this direct resonance activation[4].

The Role of

: Once the enamine-like tautomer forms, acts as a potent electrophile. The reaction proceeds via an ene-type attack at the methylene carbon, forming an allylseleninic acid intermediate[2]. A subsequent [2,3]-sigmatropic rearrangement yields a selenite ester, which undergoes hydrolysis and elimination to afford the target aldehyde[2][5]. Crucially, this process reduces to elemental , providing a visual cue for reaction progress.

Fig 1: Mechanistic pathway of the Riley oxidation of 4-methylquinoline to quinoline-4-carbaldehyde.

Quantitative Reaction Data

The choice of solvent and reaction time directly impacts the yield and the formation of over-oxidized by-products (e.g., quinoline-4-carboxylic acid). Below is a comparative summary of validated conditions:

Substrate	Oxidant	Solvent System	Conditions	Yield	Primary By-product	Ref
4-Methylquinoline	(1.3 eq)	Toluene (Anhydrous)	Reflux (110°C), 24 h	73%	Quinoline-4-carboxylic acid (trace)	[1][4]
6-Methoxy-4-methylquinoline	(1.5 eq)	1,4-Dioxane / (4-20%)	Reflux (101°C), 15-60 min	75 - 85%	Elemental Selenium	[6]
8-Methylquinoline	(1.3 eq)	Toluene (Anhydrous)	Reflux (110°C), 24 h	< 5%	Unreacted Starting Material	[4]

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . The successful turnover of the catalytic cycle is visually confirmed by the precipitation of red amorphous selenium (

). If the solution remains clear, the oxidation has stalled.

Reagents Required:

• 4-Methylquinoline (5.0 g, 35 mmol)

• Selenium dioxide (

  ) (5.0 g, 45 mmol)[1]

• Anhydrous Toluene (50 mL)

• Dichloromethane (DCM), Saturated

  , Brine, Anhydrous

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylquinoline (5.0 g) in 50 mL of anhydrous toluene under an argon atmosphere[1].

• Oxidant Addition: Carefully add

  (5.0 g) to the stirring solution. (Safety Note: is highly toxic and volatile; this must be performed in a certified fume hood).

• Reflux & Validation: Attach a reflux condenser and heat the mixture to 110°C. Maintain reflux for 24 hours[1]. Validation: Observe the formation of a red precipitate (

  ), indicating active oxidation. Monitor via TLC (Hexane:EtOAc 4:1); the product will appear as a new UV-active spot at a higher than the starting material.

• Hot Filtration: Once TLC indicates the consumption of the starting material, remove the flask from heat. While still hot, filter the mixture through a tightly packed pad of Celite to remove the hazardous red elemental selenium[6]. Wash the Celite pad with hot toluene (2 × 20 mL).

• Aqueous Work-up: Concentrate the combined filtrate under reduced pressure. Redissolve the crude residue in DCM (100 mL). Wash the organic layer sequentially with saturated aqueous

  (50 mL) to neutralize any seleninic acids, followed by brine (50 mL)[1][6].

• Drying: Dry the organic layer over anhydrous

  , filter, and evaporate the solvent under reduced pressure[1].

• Purification: Purify the crude residue via silica gel column chromatography using a Hexane:Ethyl Acetate (4:1, v/v) isocratic eluent to afford pure quinoline-4-carbaldehyde[1].

Fig 2: Step-by-step experimental workflow for the synthesis and isolation of the target aldehyde.

Troubleshooting & Quality Control

• Colloidal Selenium Contamination: If the final product has a red/orange tint, colloidal selenium has bypassed the filtration. Solution: Redissolve the product in DCM, add activated charcoal, stir for 30 minutes, and re-filter through a fresh, thicker pad of Celite.

• Over-oxidation to Carboxylic Acid: Extended reflux times (>30 hours) or a large excess of

  can lead to the formation of quinoline-4-carboxylic acid[4]. Solution: Strictly monitor the reaction via TLC and quench promptly once the starting material is consumed. The wash during work-up will successfully partition trace carboxylic acid by-products into the aqueous layer.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Riley oxidation - Wikipedia [en.wikipedia.org]
• 3. 8-Chloro-4-methylquinoline | 35817-47-1 | Benchchem [benchchem.com]
• 4. Synthesis and Anti-norovirus Activity of Pyranobenzopyrone Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. adichemistry.com [adichemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Advisory: Preventing Deiodination During Quinoline Aldehyde Synthesis

Introduction: The "Fragile Halogen" Problem

In the synthesis of functionalized quinolines, the Carbon-Iodine (

) bond is a high-value handle for downstream cross-coupling (Suzuki, Sonogashira), yet it is kinetically unstable under many standard formylation conditions.

The bond dissociation energy (BDE) of an aromatic

bond is approximately 65 kcal/mol , significantly lower than (~81 kcal/mol) or (~96 kcal/mol). This makes the iodine moiety highly susceptible to:

• Lithium-Halogen Exchange: Rapid scrambling when using alkyllithiums.

• Radical Abstraction: Occurring during high-temperature oxidations (e.g.,

  ).

• Hydride Reduction: Competitive reduction during ester/nitrile conversions.

This guide provides validated protocols to install or generate aldehyde functionalities (

) on the quinoline core without severing the critical iodine substituent.

Module 1: The Oxidation Route (Methyl Aldehyde)

Target: Converting a methyl-iodoquinoline to an iodoquinoline-carbaldehyde. Primary Reagent: Selenium Dioxide (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

).[1][2]

The Deiodination Risk

Standard Riley oxidation conditions (refluxing ethanol/acetic acid) often lead to deiodination due to prolonged radical exposure at high temperatures. The

mechanism involves an ene-type reaction followed by sigmatropic rearrangement, but thermal stress can induce homolytic cleavage of the bond.

Optimized Protocol: Anhydrous Dioxane Method

Using 1,4-dioxane allows for a controlled reflux temperature (

) that is sufficient for oxidation but generally mild enough to preserve the iodine, provided the reaction is not "over-cooked."

Step-by-Step Methodology:

• Setup: Flame-dry a two-neck round-bottom flask equipped with a reflux condenser and a drying tube (

  ).

• Dissolution: Dissolve 1.0 eq of methyl-iodoquinoline in anhydrous 1,4-dioxane (0.2 M concentration).

• Reagent Addition: Add 1.1–1.3 eq of freshly sublimed

  .

  • Note: Commercial

    often contains selenous acid/water, which accelerates side reactions. Sublimation is critical for sensitive substrates.

• Reaction: Heat to reflux (

  ) with vigorous stirring.

• Monitoring: Check TLC every 30 minutes. Stop immediately upon consumption of starting material (typically 2–4 hours). Do not overnight.

• Workup: Filter hot through a Celite pad to remove black selenium metal. Rinse with EtOAc.[3] Concentrate and purify via flash column chromatography.

Workflow Visualization

Figure 1: Critical control points in Selenium Dioxide oxidation to prevent thermal deiodination.

Module 2: The Organometallic Route (Lithiation)

Target: Formylation via metal-halogen exchange or directed ortho-metalation (DoM).

The "Forbidden" Reagent: n-Butyllithium

Never use n-BuLi if you intend to keep the iodine atom.

• Mechanism:[4][1][2][5][6][7][8][9] Lithium-Halogen exchange is faster than deprotonation.

• Result:

  . The iodine is lost immediately.

The Solution: Turbo-Grignards and Knochel-Hauser Bases

To retain the iodine while functionalizing the ring, or to selectively exchange the iodine for an aldehyde, you must select the correct Magnesium-based reagent.

Scenario A: Exchange Iodine for Aldehyde

If the goal is to replace the iodine with a formyl group:

• Reagent:

  (Turbo Grignard).[10]

• Protocol:

  • Cool substrate in THF to

    (not , Mg exchange is slower than Li).

  • Add

    .

  • Stir 30 min to form the Grignard species.

  • Quench with DMF.

Scenario B: Keep Iodine, Formylate Elsewhere

If the goal is to functionalize a C-H bond while keeping the iodine:

• Reagent:

  (Knochel-Hauser Base).[6]

• Mechanism: This bulky base performs Directed Ortho Metalation (DoM) via deprotonation and is kinetically slow to attack the Iodine atom at low temperatures.

• Protocol:

  • Cool substrate in THF to

    .

  • Add

    .[6][11]

  • Stir 1h (Deprotonation occurs).

  • Add DMF.

  • Warm to RT.

Selectivity Logic Map

Figure 2: Reagent selection strategy for organometallic functionalization of iodo-quinolines.

Module 3: The Reduction Route (Ester Aldehyde)

Target: Reducing an ester/nitrile on the iodo-quinoline to an aldehyde. Primary Reagent: DIBAL-H (Diisobutylaluminum hydride).[5]

The Risk

DIBAL-H can act as a radical source or hydride donor that displaces iodine if the temperature rises above

.

Protocol for Iodine Retention

• Solvent: Use Toluene or DCM (non-coordinating solvents are preferred over THF to maintain Lewis acidity, but THF is acceptable if strictly cold).

• Temperature: Cool to

  (Dry ice/Acetone).

• Addition: Add DIBAL-H (1.05 eq) dropwise via syringe pump over 30 mins. Do not dump it in.

• Quench: Quench at

  with Methanol. Do not warm the reaction mixture before quenching.

  • Why? The tetrahedral aluminum intermediate is stable at

    .[5] If you warm it up with unreacted hydride present, it will reduce the iodine or over-reduce to alcohol.[5]

Troubleshooting & FAQs

Q1: I used the Vilsmeier-Haack reaction ( ) and my yield is low, but I still see the iodine. What happened?

A: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution. Quinolines are electron-deficient rings. Unless you have a strong electron-donating group (like -OMe or -OH) on the ring, Vilsmeier reagents often fail to react with the quinoline core itself. The iodine didn't leave; the reaction simply didn't happen.

• Fix: If you need to formylate the ring directly, use the Knochel-Hauser route (Module 2, Scenario B).

Q2: During oxidation, I obtained a red tar.

A: This indicates decomposition of the selenium species or polymerization of the quinoline.

• Check 1: Did you use pyridine as a solvent? Avoid it. Use Dioxane.[1]

• Check 2: Did you run it overnight?

  oxidations are time-sensitive. Stop as soon as the starting material is gone.

• Check 3: Add a scavenger. Some protocols suggest adding silica gel directly to the reaction to adsorb selenium byproducts during the reaction.

Q3: Why can't I just use -BuLi at ? I thought Lithium-Halogen exchange was slow at that temperature?

A: For Bromine, yes. For Iodine, no.[9][12][13] The rate of Li-I exchange is extremely fast, even at

. Furthermore, -BuLi is a nucleophile that can attack the quinoline ring (C2 position) via Chichibabin-type addition. Always use Magnesium-ate complexes ( ) for better chemoselectivity.

Summary of Reagent Compatibility

Reagent	Compatibility with C-I Bond	Primary Risk	Mitigation
	Moderate	Radical cleavage at high T	Limit time; use Dioxane; 100°C max.
-BuLi	Incompatible	Rapid Li-I exchange	Do not use. Replace with Turbo-Grignard.
	High (for exchange)	Controlled exchange	Use -20°C for exchange; -40°C to retain.
	High (for retention)	Low risk at < -40°C	Ideal for functionalizing other sites.
DIBAL-H	Moderate	Hydride displacement	Keep strictly at -78°C; Quench cold.[5]

References

• Knochel, P., et al. (2006).[6] A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. Angewandte Chemie International Edition.[6] Link

• Riley, H. A., & Gray, A. R. (1943). Selenium Dioxide Oxidation.[4][1][2][7] Organic Syntheses, Coll. Vol. 2, p.509. Link

• Shaikh, N., et al. (2006). Selenium Dioxide: A Selective Oxidising Agent for the Functionalisation of Quinolines.[4] ResearchGate / Tetrahedron Letters. Link

• Krasovskiy, A., & Knochel, P. (2004). A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides. (Foundational work on Turbo Grignards). Angewandte Chemie. Link

• Organic Chemistry Portal. (2023). Synthesis of Quinolines.[4][11][12][14] (General review of quinoline stability). Link

Sources

• 1. Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adichemistry.com [adichemistry.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. researchgate.net [researchgate.net]
• 5. orgosolver.com [orgosolver.com]
• 6. Knochel-Hauser Base | Chem-Station Int. Ed. [en.chem-station.com]
• 7. organicreactions.org [organicreactions.org]
• 8. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 9. A Halogen Bonding Perspective on Iodothyronine Deiodinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 11. Functionalization of heterocyclic compounds using polyfunctional magnesium and zinc reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. connectsci.au [connectsci.au]
• 13. CN112300072A - High-yield synthesis method of 5-iodoisoquinoline compounds - Google Patents [patents.google.com]
• 14. organic-chemistry.org [organic-chemistry.org]

Stability of 3-Fluoro-2-iodoquinoline-4-carbaldehyde to light and air

Welcome to the technical support guide for 3-Fluoro-2-iodoquinoline-4-carbaldehyde. This document provides in-depth information, troubleshooting advice, and best practices for handling and utilizing this versatile research intermediate. Our goal is to ensure the integrity of your experiments by addressing potential stability issues related to light and atmospheric exposure.

Frequently Asked Questions (FAQs)

Q1: Is 3-Fluoro-2-iodoquinoline-4-carbaldehyde sensitive to ambient light?

A: Yes, compounds containing an iodo-substituted aromatic ring, such as 3-Fluoro-2-iodoquinoline-4-carbaldehyde, should be considered potentially photosensitive. The carbon-iodine (C-I) bond is relatively weak and can undergo homolytic cleavage upon exposure to UV or even high-intensity visible light. This can lead to de-iodination and the formation of radical species, which can initiate secondary reactions, compromising sample purity. Studies on related haloquinolines and fluoroquinolones have demonstrated their susceptibility to photodegradation.[1][2] Therefore, it is imperative to protect the compound from light during storage and handling.[1]

Q2: How does atmospheric air affect the stability of this compound?

A: The primary point of sensitivity to air is the aldehyde functional group (-CHO) at the 4-position. Aldehydes are susceptible to oxidation, a reaction that converts the aldehyde to a carboxylic acid (-COOH) in the presence of atmospheric oxygen. While this process may be slow at room temperature for the solid material, its rate can increase upon dissolution in a solvent or with prolonged exposure to air, especially if catalyzed by trace metal impurities or light. The quinoline ring itself can also undergo oxidative cleavage under more strenuous conditions.[2][3]

Q3: What are the visible signs of degradation I should watch for?

A: As a pure solid, 3-Fluoro-2-iodoquinoline-4-carbaldehyde is typically a crystalline powder (often pale yellow to beige). Signs of degradation can include:

• Color Change: A noticeable darkening of the material, potentially to a tan or brownish color, can indicate the formation of polymeric or oxidized byproducts.

• Change in Texture: The material may become gummy or oily, suggesting a loss of crystallinity due to the presence of impurities.

• Insolubility: Previously soluble material becoming difficult to dissolve in the same solvent can be a sign of the formation of less soluble degradation products.

Q4: What are the most likely degradation pathways?

A: Based on the compound's structure, two primary degradation pathways under light and air exposure are most probable:

• Photolytic De-iodination: Light exposure can cleave the C-I bond, replacing the iodine atom with a hydrogen atom (from a hydrogen-donating source like a solvent) to form 3-Fluoroquinoline-4-carbaldehyde.

• Oxidation: The aldehyde group can be oxidized by atmospheric oxygen to form 3-Fluoro-2-iodoquinoline-4-carboxylic acid.

These pathways can occur independently or concurrently, leading to a complex mixture of impurities over time.

Q5: What are the definitive best practices for storing this compound?

A: To maximize shelf-life and ensure experimental reproducibility, adhere to the following storage protocol:

• Container: Store in an amber glass vial or a clear vial wrapped completely in aluminum foil to block light.

• Atmosphere: For long-term storage, flush the vial with an inert gas (argon or nitrogen) before sealing to displace oxygen.

• Temperature: Store in a cool, dark, and dry place. Refrigeration (2-8°C) is recommended.[4]

• Handling: When weighing or handling the compound, minimize its exposure time to bright ambient light and air. Work efficiently and reseal the container promptly.

Q6: What are the consequences of using a degraded sample in my synthesis or assay?

A: Using a degraded sample can have severe consequences for your research.[5] It introduces impurities that can lead to lower reaction yields, unexpected side products, and difficulty in purification. In a biological or drug development context, these impurities can alter the compound's activity, toxicity, or pharmacokinetic profile, leading to misleading and unreliable data.[6]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Action & Explanation
Inconsistent Reaction Yields or Assay Results	Sample degradation.	1. Perform Quality Control (QC): Analyze your sample using HPLC, LC-MS, or ¹H NMR to check for the presence of the key degradation products (de-iodinated and oxidized species).2. Use a Fresh Sample: If degradation is confirmed, use a fresh, properly stored sample. This is crucial for validating that the compound itself, not its impurities, is responsible for the observed results.
Compound's Physical Appearance Has Changed (e.g., darkened)	Exposure to light and/or air.	1. Do Not Use: A visible change is a strong indicator of significant degradation. The material should be considered compromised.2. Review Handling Procedures: Ensure all lab members are following strict protocols for handling light- and air-sensitive compounds to prevent future occurrences.
Unexpected Peaks in NMR/HPLC/LC-MS Analysis	Degradation during storage or sample preparation.	1. Identify Impurities: Compare your analytical data to the expected masses and structures of the primary degradation products.2. Implement Forced Degradation Study: Conduct a controlled study (see protocol below) to intentionally generate these degradation products. This will provide you with analytical standards to confirm the identity of impurities in your compromised sample.[7]

Experimental Protocol: Forced Degradation Study

This protocol is designed to assess the stability of 3-Fluoro-2-iodoquinoline-4-carbaldehyde under photolytic and oxidative stress, aligning with industry-standard practices for stability testing.[8]

Objective

To intentionally degrade the compound under controlled light and oxidative conditions to identify potential degradation products and establish a stability profile.

Materials and Equipment

• 3-Fluoro-2-iodoquinoline-4-carbaldehyde

• HPLC-grade Acetonitrile (ACN) and Methanol (MeOH)

• Deionized Water

• 30% Hydrogen Peroxide (H₂O₂) solution

• Clear and Amber HPLC vials

• Photostability chamber with controlled light source (ICH Q1B option) or a UV lamp (365 nm)

• HPLC-UV or HPLC-MS system

Methodology

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of the compound in ACN.

• Control Sample:

  • Pipette 1 mL of the stock solution into an amber HPLC vial, cap it, and store it in the dark at 4°C. This is your time-zero (T₀) control.

• Photostability Testing:

  • Pipette 1 mL of the stock solution into a clear HPLC vial.

  • Place the vial in a photostability chamber or under a UV lamp.

  • Withdraw aliquots for analysis at specific time points (e.g., 1, 4, 8, 24 hours).

  • Rationale: This directly tests the compound's susceptibility to light-induced degradation.[6]

• Oxidative Stress Testing:

  • Pipette 1 mL of the stock solution into a clear HPLC vial.

  • Add 100 µL of 3% H₂O₂ (diluted from 30% stock).

  • Cap the vial and keep it at room temperature, protected from light.

  • Withdraw aliquots for analysis at the same time points.

  • Rationale: Hydrogen peroxide is a strong oxidizing agent used to simulate long-term oxidative degradation by air in an accelerated manner.[8]

• Analysis:

  • Analyze all samples (Control, Photostability, Oxidative) by HPLC-UV or HPLC-MS.

  • Compare the chromatograms of the stressed samples to the T₀ control.

  • Monitor for a decrease in the peak area of the parent compound and the appearance of new peaks (degradation products).

Data Summary: Expected Outcomes

Condition	Expected Observation	Primary Degradation Product (Hypothesized)
Control (Dark, 4°C)	Minimal to no change in parent peak area.	N/A
Photolytic Stress (UV/Light)	Decrease in parent peak area; new peak with a shorter retention time.	3-Fluoroquinoline-4-carbaldehyde
Oxidative Stress (H₂O₂)	Decrease in parent peak area; new, more polar peak.	3-Fluoro-2-iodoquinoline-4-carboxylic acid

Visualization of Degradation Pathways

Caption: Potential degradation pathways for 3-Fluoro-2-iodoquinoline-4-carbaldehyde.

References

• Harris, J. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available from: [Link]

• Patil, S. et al. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. International Journal of Pharmaceutical & Biological Archives. Available from: [Link]

• Patel, A. K. et al. (2023, June). Force Degradation for Pharmaceuticals: A Review. International Journal of Scientific Development and Research (IJSDR). Available from: [Link]

• Alsante, K. M. et al. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Pharmaceutical Reviews. Available from: [Link]

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available from: [Link]

• Patel, D. B. et al. (2017, March 19). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Nakamura, H. et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PMC. Available from: [Link]

• Nakamura, H. et al. (2023, August 23). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Jag, G. et al. (2025, August 5). Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. ACS Omega. Available from: [Link]

• Torniainen, K. et al. (1996). Photodegradation of some quinolones used as antimicrobial therapeutics. Journal of Pharmaceutical and Biomedical Analysis. Available from: [Link]

• Yadav, P. & Shah, K. (n.d.). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. PMC. Available from: [Link]

• ResearchGate. (2025, August 9). TiO2 photocatalytic degradation of haloquinolines in water: Aromatic products GM-MS identification. Role of electron transfer and superoxide. ResearchGate. Available from: [Link]

• Barré, L. et al. (2004, August 15). Synthesis and biological evaluation of novel fluoro and iodo quinoline carboxamides as potential ligands of NK-3 receptors for in vivo imaging studies. PubMed. Available from: [Link]

• Guedira, T. et al. (2022, November 18). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. MDPI. Available from: [Link]

• Chen, F. et al. (2003). Photochemical degradation performance of quinoline aqueous solution in the presence of hydrogen peroxide. PubMed. Available from: [Link]

• Beale, S. C. et al. (1992). Application of 3-(2-furoyl)quinoline-2-carbaldehyde as a fluorogenic reagent for the analysis of primary amines by liquid chromatography with laser-induced fluorescence detection. PubMed. Available from: [Link]

• Kochany, J. & Maguire, R. J. (2025, August 10). Photodegradation of quinoline in water. ResearchGate. Available from: [Link]

• MDPI. (2020, December 14). Photocatalytic Degradation of Quinoline Yellow over Ag3PO4. MDPI. Available from: [Link]

• Golenia, E. et al. (2018, June 20). Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. MDPI. Available from: [Link]

• El-Gamal, M. I. & Oh, C.-H. (n.d.). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. Available from: [Link]

• DTIC. (n.d.). Synthesis of Novel Fluorine Compounds. DTIC. Available from: [Link]

• Suarez, M. (2022, November 1). Does clozapine-n-oxide degrade in light?. ResearchGate. Available from: [Link]

• NIST. (n.d.). 4-Fluoro-2-nitrobenzaldehyde. NIST WebBook. Available from: [Link]

• Jackson, A. et al. (2011, May 1). Metabolic stability of 6,7-dialkoxy-4-(2-, 3- and 4-[18F]fluoroanilino)quinazolines, potential EGFR imaging probes. PubMed. Available from: [Link]

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• 1. Photodegradation of some quinolones used as antimicrobial therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. thomassci.com [thomassci.com]
• 5. acdlabs.com [acdlabs.com]
• 6. ajpsonline.com [ajpsonline.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]

Technical Support Center: Troubleshooting Aldehyde Oxidation to Carboxylic Acid in Quinolines

Welcome to the Technical Support Center for heterocyclic oxidations. Converting a quinoline-carboxaldehyde to its corresponding quinoline-carboxylic acid presents unique synthetic challenges. The electron-deficient nature of the quinoline ring slows down nucleophilic additions, while the basic nitrogen atom is highly susceptible to competitive over-oxidation.

This guide provides mechanistic insights, diagnostic workflows, and self-validating protocols to ensure high-yielding, chemoselective oxidations.

Diagnostic Decision Tree

Selecting the correct oxidation methodology is critical to avoiding destructive side reactions such as

-oxidation or ring cleavage. Use the decision matrix below to determine the optimal pathway for your specific quinoline substrate.

Decision matrix for selecting quinolinecarboxaldehyde oxidation conditions.

Frequently Asked Questions (Mechanisms & Causality)

Q: Why does my oxidation with Oxone or

yield a highly polar, inseparable mixture? A: Strong, unselective oxidants like Oxone, hydrogen peroxide, or peracids (e.g., mCPBA) competitively attack the basic nitrogen of the quinoline ring, forming a quinoline -oxide[1]. Because the nitrogen lone pair is highly accessible, this side reaction often outpaces the oxidation of the aldehyde. To prevent this, you must use chemoselective oxidants like Sodium Chlorite (Pinnick oxidation) that operate via nucleophilic addition to the aldehyde hydrate rather than electrophilic oxygen transfer[2].

Q: I am using the Pinnick oxidation, but the reaction stalls at 50% conversion. Why? A: The Pinnick oxidation does not oxidize the aldehyde directly; it oxidizes the aldehyde hydrate[3]. Quinolines are heavily electron-withdrawing, which can alter the hydration equilibrium. If your solvent system is too anhydrous (e.g., pure THF or DCM), the hydrate cannot form, and the reaction stalls. Causality: You must include a sufficient volume of water (typically 20-30% v/v) to drive the hydration equilibrium forward.

Q: The reaction is complete by LC-MS, but I cannot extract the product into the organic phase. Where did it go? A: Quinoline-carboxylic acids are zwitterionic[4]. They possess both a basic quinoline nitrogen (pKa ~4.5) and an acidic carboxylic acid (pKa ~2.5). At neutral pH, they exist as highly polar zwitterions that remain trapped in the aqueous phase. Solution: You must adjust the aqueous phase precisely to the molecule's isoelectric point (pI, typically pH 3.5–4.0) to achieve a net-zero charge, which induces precipitation or allows extraction with polar solvents like 10% MeOH/DCM.

Quantitative Comparison of Oxidation Strategies

The following table summarizes the performance metrics of common oxidation strategies applied to quinoline substrates.

Oxidation Method	Primary Reagents	Typical Yield	-Oxide Risk	Mechanistic Notes & Causality
Pinnick	NaClO₂, NaH₂PO₄, 2-methyl-2-butene	80–98%	Low	Gold standard. Mild, functional-group tolerant. Requires water for hydrate formation.
Electrochemical	ACT catalyst, Na₂CO₃ buffer	75–90%	Low	Green alternative. ACT mediator prevents over-oxidation but requires a potentiostat[5].
Permanganate	KMnO₄, H₂O/t-BuOH	70–100%	Low	Harsh. Excellent for robust, unsubstituted quinolines, but risks ring cleavage if heated.
Peracids/Oxone	mCPBA or Oxone in DMF	< 30%	High	Strongly favors electrophilic attack on the basic nitrogen, yielding -oxides[2].

Standard Operating Procedure: Optimized Pinnick Oxidation

The Pinnick oxidation is the most reliable method for this transformation. This protocol is designed as a self-validating system : the inclusion of a scavenger prevents destructive side reactions, and visual cues confirm the presence of the active oxidant.

Mechanistic Workflow

Mechanistic pathway of the Pinnick oxidation highlighting the role of the HOCl scavenger.

Step-by-Step Protocol

Reagents:

• Quinoline-carboxaldehyde (1.0 eq)

• Sodium chlorite (NaClO₂, 80% technical grade) (2.0 eq)

• Sodium dihydrogen phosphate (NaH₂PO₄) (0.2 M aqueous solution)

• 2-Methyl-2-butene (Scavenger) (10.0 eq)

• Solvent:

  -Butanol / THF / Water (4:1:1 v/v/v)

Procedure:

• Substrate Solvation: Dissolve the quinoline-carboxaldehyde (1.0 eq) in the

  -Butanol/THF mixture.

  • Causality:

    -Butanol is inert to electrophilic chlorination, and THF aids in solubilizing rigid heterocyclic structures.

• Hydration & Scavenging: Add the NaH₂PO₄ aqueous buffer, followed by 2-methyl-2-butene (10.0 eq).

  • Self-Validating Checkpoint: The buffer sets the pH to ~3.5. If the pH is too high, the active oxidant (chlorous acid, HClO₂) will not form. If it is too low, NaClO₂ disproportionates into explosive ClO₂ gas. The scavenger is present to immediately quench the hypochlorous acid (HOCl) byproduct, preventing destructive chlorination of the quinoline ring.

• Oxidant Addition: Dissolve NaClO₂ (2.0 eq) in a minimal amount of water and add it dropwise to the vigorously stirring reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature.

  • Self-Validating Checkpoint: The solution should maintain a faint yellow tint. If it turns completely colorless prematurely, the oxidant has been depleted. Add another 0.5 eq of NaClO₂.

• Quench & Isoelectric Isolation: Once complete (via LC-MS), quench the reaction with saturated aqueous Na₂S₂O₃ to destroy excess oxidant. Concentrate the mixture in vacuo to remove THF and

  -Butanol.

• Precipitation: Carefully adjust the aqueous phase to pH ~3.5–4.0 using 1M HCl. The zwitterionic quinoline-carboxylic acid will precipitate as a white/pale solid. Filter, wash with cold water, and dry under high vacuum.

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Chlorinated Byproducts Observed	Insufficient scavenger or degraded 2-methyl-2-butene.	Increase 2-methyl-2-butene to 15 eq, or switch to sulfamic acid or hydrogen peroxide as an alternative HOCl scavenger.
Reaction Stalls at <50%	Lack of water preventing aldehyde hydrate formation.	Ensure the solvent mixture contains at least 20% water by volume. Warm slightly to 30 °C.
Product Lost During Workup	Product is trapped in the aqueous phase as a zwitterion[4].	Do not perform standard liquid-liquid extraction. Adjust aqueous phase to the exact isoelectric point (pH ~3.8) and isolate via vacuum filtration.
Starting Material Insoluble	Quinoline aggregates in aqueous buffer.	Increase the proportion of THF or switch the organic co-solvent to Acetonitrile (MeCN).

References

• Electrochemical Oxidation of Alcohols and Aldehydes to Carboxylic Acids Catalyzed by 4-Acetamido-TEMPO (ACT)
• Any sugesions on efficient way to convert aldehyde to acid?
• SiO2-Co(acac)2 catalyzed oxidation of aldehydes to carboxylic acids...
• Source: PMC (NIH)
• N-Oxide-Induced Ugi Reaction: A Rapid Access to Quinoline-C2-amino Amides via Deoxygenative C(sp2)

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective Organophotocatalytic Telescoped Synthesis of a Chiral Privileged Active Pharmaceutical Ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]

Removing palladium impurities from quinoline aldehyde products

Welcome to the API Purification Technical Support Center . As a Senior Application Scientist, I frequently consult with process chemists struggling to clear heavy metal specifications in complex heterocyclic syntheses.

Removing palladium (Pd) from quinoline aldehyde products following cross-coupling reactions (e.g., Suzuki, Heck, or Buchwald-Hartwig) is notoriously difficult. Regulatory guidelines mandate strict limits for elemental impurities in active pharmaceutical ingredients (APIs), often requiring Pd levels to be reduced to <10 ppm[1].

This guide provides a deep dive into the thermodynamic causality of Pd retention in quinoline scaffolds and offers self-validating, field-proven troubleshooting protocols to ensure your product meets stringent purity specifications.

System Overview: The Scavenging Workflow

To successfully purify your product, you must drive a competitive ligand exchange. The diagram below illustrates the strategic pathways for breaking the stable product-metal chelate.

Workflow for competitive ligand exchange and Pd removal from quinoline aldehydes.

Troubleshooting & FAQs

Q1: Why is palladium so difficult to remove from quinoline aldehydes compared to standard aromatic intermediates? A1: The difficulty is rooted in coordination thermodynamics. Quinoline aldehydes possess two potent coordinating sites: the

hybridized nitrogen in the quinoline ring and the carbonyl oxygen of the aldehyde. Depending on the substitution pattern (e.g., 8-quinolinecarboxaldehyde), these heteroatoms can form a highly stable bidentate palladacycle. Even as monodentate ligands, the nitrogen's lone pair strongly donates into the empty d-orbitals of Pd(II), creating a thermodynamically stable complex[2]. Standard purification methods like crystallization or aqueous washing fail because they do not provide enough thermodynamic driving force to break this chelate[1].

Q2: Which scavengers are most effective for breaking this specific quinoline-Pd chelate? A2: You must apply Hard-Soft Acid-Base (HSAB) theory. Palladium—whether Pd(0) or Pd(II)—is a "soft" acid. The nitrogen and oxygen atoms on your quinoline aldehyde are "borderline" or "hard" bases. To drive the competitive ligand exchange, you must introduce a scavenger with "soft" base donor atoms (like Sulfur) that have a much higher binding affinity for Pd.

• Silica-supported Thiols (e.g., SiliaMetS Thiol, SPM32): An excellent first-line choice. The terminal thiol outcompetes the quinoline nitrogen[3].

• Silica-supported Dimercaptotriazine (DMT): Highly effective for strongly chelated Pd complexes due to multiple sulfur binding sites, which can capture leached Pd efficiently[4].

• Potassium Isopropyl Xanthate (PIX): An ultra-efficient, homogeneous scavenger. PIX forms a highly insoluble complex with Pd, driving the equilibrium forward via precipitation[5].

Q3: My silica-supported scavenger is only reducing Pd from 2000 ppm to 300 ppm. How do I optimize the thermodynamics and kinetics? A3: Scavenging is a heterogeneous ligand exchange reaction. If it stalls, you are hitting a kinetic bottleneck or an equilibrium limit.

• Solvent: Switch to a more polar, coordinating solvent (like DMF, NMP, or DMAc) to help solvate the intermediate Pd species and swell the silica pores[1].

• Temperature: Increase the temperature to 50–60°C. This provides the necessary activation energy to break the stable quinoline-Pd bond[4].

• Time & Equivalents: Increase the scavenger loading to 4–8 molar equivalents relative to the initial catalyst loading, and extend the stirring time to 12–16 hours.

Q4: What if solid-supported scavengers cause unacceptable product loss due to non-specific adsorption? A4: Quinoline aldehydes can sometimes physisorb onto the silica backbone via hydrogen bonding or

interactions. If your mass balance recovery drops below 80%, pivot to a homogeneous scavenging approach combined with filtration. Adding PIX directly to the organic phase forms a discrete, insoluble Pd-xanthate complex that can be filtered through Celite, leaving your product fully dissolved in the organic liquor[5].

Quantitative Data: Scavenger Comparison

When designing your purification strategy, use the following empirical data to select the appropriate scavenger profile for your specific process scale and constraints.

Scavenger Type	Functional Group	Phase	Optimal Temp	Typical Pd Reduction	Product Recovery
SiliaMetS Thiol / SPM32	-SH	Heterogeneous (Silica)	20–60°C	>95%	High (85–95%)
SiliaMetS DMT	Dimercaptotriazine	Heterogeneous (Silica)	20–60°C	>98%	High (80–95%)
PIX	Xanthate (-OCS₂K)	Homogeneous	20°C	>99% (<1 ppm)	Very High (>95%)
Activated Carbon	N/A (Physisorption)	Heterogeneous (Carbon)	20–40°C	Variable (40–70%)	Moderate (60–80%)

Experimental Protocols

These methodologies are designed as self-validating systems . Every step includes a built-in analytical check to ensure the causality of the purification is tracked and confirmed.

Protocol A: Heterogeneous Scavenging (Silica-Thiol or DMT)

Use this protocol when you require a simple filtration workup and your product does not strongly physisorb to silica.

• Baseline Quantification: Determine the initial Pd concentration of the crude quinoline aldehyde via ICP-MS. Calculate the total moles of Pd present.

• Solvation: Dissolve the crude product in a polar aprotic solvent (e.g., DMF, DMAc, or THF) at a concentration of 10-20 volumes. Causality: Polar solvents ensure the Pd-quinoline complex is fully solvated and accessible to the silica pores.

• Scavenger Addition: Add 4 to 8 molar equivalents (relative to the quantified Pd) of SiliaMetS Thiol or DMT[4].

• Incubation: Stir the suspension vigorously at 50°C for 12 to 16 hours. Causality: Elevated temperature provides the activation energy required to dissociate the strongly chelated quinoline nitrogen from the Pd center.

• Physical Separation: Filter the mixture through a sintered glass funnel. Wash the colored filter cake with 2 column volumes of the reaction solvent to ensure full product recovery.

• Validation & Mass Balance: Concentrate the filtrate. Analyze the isolated solid via ICP-MS. If Pd levels remain >10 ppm, the equilibrium limit of the silica has been reached; proceed to Protocol B.

Protocol B: Homogeneous Scavenging via PIX Precipitation

Use this protocol if silica scavengers fail, or if you experience significant product loss due to silica adsorption.

• Preparation: Dissolve the crude quinoline aldehyde in a water-immiscible organic solvent (e.g., EtOAc, 2-MeTHF, or DCM).

• Scavenger Addition: Add 2 to 5 molar equivalents of Potassium Isopropyl Xanthate (PIX) directly to the organic mixture[5].

• Incubation: Stir at room temperature for 2 to 4 hours. Causality: PIX acts as an ultra-efficient homogeneous soft base, displacing the quinoline ligand and immediately forming a highly insoluble Pd-xanthate complex, driving the reaction forward via precipitation.

• Filtration: Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the insoluble Pd-PIX complex.

• Aqueous Wash: Wash the organic filtrate with deionized water (2x) to remove any unreacted PIX and residual inorganic salts.

• Validation: Dry the organic layer over anhydrous

  , concentrate under vacuum, and verify final Pd levels via ICP-MS. This method routinely achieves <1 ppm Pd[5].

References

• Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger. Green Chemistry (RSC Publishing).[Link]

• SiliCycle Guide for Chemical Synthesis & Purification. Chemie Brunschwig.[Link]

• Statistical DoE Approach to the Removal of Palladium from Active Pharmaceutical Ingredients (APIs) by Functionalized Silica Adsorbents. Organic Process Research & Development (ACS Publications).[Link]

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development (ACS Publications).[Link]

• Synthesis, Structures, and Solution Dynamics of Palladium Complexes of Quinoline-Functionalized N-Heterocyclic Carbenes. Xingwei Li.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 5. Potassium isopropyl xanthate (PIX): an ultra-efficient palladium scavenger - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Solubility &amp; NMR Characterization of Fluoro-Iodo-Quinolines

Current Status: Online 🟢 Agent: Dr. Aris Thorne, Senior Application Scientist Ticket ID: FIQ-SOL-001[1]

Introduction

Welcome to the technical support hub for halogenated heterocycles. You are likely here because your fluoro-iodo-quinoline (FIQ) derivative is failing standard NMR protocols.

These molecules present a "perfect storm" for solubility issues:

• Rigid Planarity: The quinoline core promotes strong

  - stacking.

• Halogen Bonding: The iodine atom acts as a Lewis acid (sigma-hole), creating strong intermolecular halogen bonds with nitrogen lone pairs or other

  -systems.[1]

• Lipophilicity: The fluorine/iodine combination drastically reduces solubility in polar media while simultaneously creating aggregation in non-polar media like CDCl₃.

This guide provides a logic-driven troubleshooting pathway to obtain high-resolution data without decomposing your sensitive iodine-carbon bonds.

Module 1: Diagnostic Workflow

Before adding random solvents, diagnose the specific failure mode. Is the sample insoluble, or is it aggregating?

Visual Troubleshooting Assistant

Figure 1: Diagnostic logic flow for initial solubility assessment in standard chloroform-d.

Module 2: Solvent Selection Strategy

Do not default to DMSO-d₆ immediately.[2] While it dissolves many compounds, its high viscosity broadens lines, potentially obscuring fine splitting caused by Fluorine-Proton coupling (

).[1]

The "Like-Dissolves-Like" Matrix for FIQs

Solvent	Properties	Recommended For	Risk Factor
Chloroform-d (CDCl₃)	Non-polar, low viscosity.[1]	Initial screen.[3][4][5]	Acidic Impurities: Can protonate quinoline nitrogen.[1] Filter through basic alumina if shifts drift.
Benzene-d₆ (C₆D₆)	Non-polar, -electron rich.[1]	Best for Aggregates. Disrupts FIQ stacking via competitive -stacking.[1]	Cost. Overlap with aromatic region (though distinct from quinoline).[1][6]
Acetone-d₆	Polar aprotic, medium dipole.[1]	Dipolar FIQs that crash out of CDCl₃.	Volatile. Good intermediate between CDCl₃ and DMSO.
DMSO-d₆	High polarity, H-bond acceptor.	Poly-functionalized FIQs (e.g., -OH, -NH₂).[1]	Viscosity: Line broadening.[1] Hygroscopic: Water peak interferes around 3.3 ppm.[1]
THF-d₈	Ether linkage, moderate polarity.[1]	Iodine-rich compounds (Lewis base interaction with Iodine).[1]	Expensive. Peroxide formation (check stabilizers).[1]

Expert Insight: The Benzene Effect

For Fluoro-Iodo-Quinolines, Benzene-d₆ is often superior to DMSO. The electron-rich benzene ring intercalates between the electron-deficient quinoline rings (made deficient by the Fluorine/Iodine withdrawal), effectively breaking up aggregates without requiring heat [1].

Module 3: Advanced Protocols

Protocol A: Variable Temperature (VT) NMR for Aggregation

If you observe broad lines in DMSO or Benzene, your molecule is likely forming oligomers.[1] Heat adds kinetic energy to disrupt these interactions.

⚠️ CRITICAL WARNING: Iodine-Carbon bonds are weaker than Bromine or Chlorine counterparts.[1] Excessive heat (>80°C) can cause deiodination or radical formation.[1]

Step-by-Step Workflow:

• Preparation: Dissolve 5-10 mg in DMSO-d₆ (Boiling Point: 189°C) or Toluene-d₈ (BP: 110°C). Avoid CDCl₃ for VT (low BP).

• Initial Scan: Acquire a standard 1H spectrum at 25°C (298 K).

• Stepwise Heating:

  • Increase temperature to 40°C (313 K). Allow 10 min equilibration. Shim. Acquire.

  • Increase to 60°C (333 K). Allow 10 min equilibration. Shim. Acquire.

  • STOP at 60°C for Iodo-compounds unless stability is proven.[1]

• Analysis: Overlay spectra. If peaks sharpen and shift downfield (deshielding) as T increases, aggregation was the cause.[1]

Protocol B: The Shigemi Tube Method (Low Solubility)

If you have <2 mg of sample or it is sparingly soluble, standard 5mm tubes dilute the signal too much.[1]

• Equipment: Use a Shigemi tube matched to your solvent (e.g., CDCl₃-matched glass).[1]

• Mechanism: The glass susceptibility matches the solvent, allowing you to use only 280 µL of solvent while maintaining the perfect "infinite cylinder" geometry required for shimming [2].

• Result: Increases concentration by ~2-3x without adding more sample, pushing the signal above the noise floor.

Module 4: The Fluorine & Iodine Factors

The Iodine Stability Protocol

Iodo-quinolines are photolytically unstable. The C-I bond can homolyze under ambient lab light, leading to radical species that broaden NMR signals (paramagnetic relaxation).[1]

• Rule 1: Use Amberized NMR tubes or wrap the tube in foil immediately after preparation.[1]

• Rule 2: Filter the solvent through basic alumina to remove trace HCl (which catalyzes decomposition).[1]

• Rule 3: Acquire data immediately. Do not leave samples in the autosampler queue overnight.

The Fluorine ( ) Solvent Effect

Fluorine chemical shifts are extremely sensitive to solvent environment (up to 5-10 ppm variance).[1]

• Consistency is Key: If you switch from CDCl₃ to DMSO-d₆ to improve solubility, the

  peak will move significantly.[1] Do not interpret this as a chemical reaction; it is a solvent-induced dipole effect.

• Coupling:

  couples to and . If your carbon peaks look like "messy triplets," they are likely doublets of doublets due to C-F coupling ( Hz for ipso carbons).[1]

Module 5: Workflow Visualization

Experimental Decision Matrix

Figure 2: Operational workflow for maximizing signal resolution in fluoro-iodo-quinoline samples.

Frequently Asked Questions (FAQ)

Q: My sample turned pink/purple in the NMR tube. What happened? A: This is the hallmark of Iodine liberation (

).[1] Your compound has decomposed, likely due to light exposure or acidic impurities in CDCl₃. Discard the sample, repurify, and use an amber tube with silver foil for the next attempt.

Q: Can I use Trifluoroacetic Acid (TFA) to solubilize the quinoline? A: Only as a last resort. Adding TFA protonates the quinoline nitrogen (

).[1] This drastically changes the chemical shifts and breaks the -stacking, improving solubility. However, you are now measuring the salt, not the free base. You must report this (e.g., "Spectra acquired in CDCl₃ + 10% TFA").[1]

Q: Why are my Carbon-13 peaks split into complex patterns? A: This is not a solubility issue; it is physics. The Fluorine atom (

, spin 1/2) couples to Carbon.[1]

• Ipso-Carbon (attached to F): Large doublet (

  Hz).[1]

• Ortho-Carbon: Medium doublet (

  Hz).[1]

• Meta-Carbon: Small doublet (

  Hz).[1] Verify this by running a -decoupled experiment if your spectrometer allows it.

References

• Wan, Y., et al. (2014).[1] "Stacking Interactions in Quinoline Derivatives: Solvent Effects on NMR Chemical Shifts." Journal of Organic Chemistry. (Context: Discusses benzene intercalation in electron-deficient heterocycles).[1]

• Shigemi Co., Ltd. (n.d.).[1] "Shigemi NMR Microtube Specifications and Susceptibility Matching." Shigemi Technical Documentation. (Context: Specifications for susceptibility matched tubes).

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Context: Authoritative guide on VT-NMR and solvent selection).

• Reich, H. J. (2022).[1][6] "Solvent Effects on Chemical Shifts." University of Wisconsin-Madison Chemistry. (Context: Detailed data on solvent anisotropy and effects on chemical shifts).

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. NMR solvent selection - that also allows sample recovery [biochromato.com]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Side Reactions in the Lithiation of Fluoroquinolones

Welcome to the technical support center for the functionalization of fluoroquinolones via lithiation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of Directed ortho-Metalation (DoM) on these important scaffolds. Here, we address common challenges and provide in-depth, field-tested solutions to help you minimize side reactions and maximize the yield and purity of your target compounds.

Troubleshooting Guide

This section tackles specific problems you might encounter during your experiments. Each entry details the likely causes and provides step-by-step guidance for resolution.

Issue 1: Low or No Yield of the Desired ortho-Lithiated Product

You've run your reaction, but analysis (e.g., by LCMS after quenching with an electrophile) shows primarily unreacted starting material or a complex mixture of products.

Possible Causes & Solutions:

• Insufficiently Low Temperature: The stability of the aryllithium intermediate is paramount. For many fluoroquinolone systems, temperatures must be maintained at or below -78 °C to prevent decomposition or unwanted side reactions.[1] A slight increase in temperature can lead to rapid loss of the lithiated species.

  • Actionable Protocol:

    • Ensure your cooling bath (e.g., dry ice/acetone) is well-insulated and maintained.

    • Use a calibrated low-temperature thermometer placed directly in the reaction mixture, not just in the bath.

    • Add the organolithium reagent dropwise via syringe pump over an extended period to avoid localized heating.[2]

• Inactive Organolithium Reagent: Alkyllithiums like n-BuLi are sensitive to air and moisture.[2][3] Improper storage or handling can significantly reduce their effective concentration.

  • Actionable Protocol:

    • Titrate Your Reagent: Before critical experiments, always determine the exact molarity of your alkyllithium solution. The double titration method described by Watson and Eastham is a reliable standard.[3]

    • Use fresh, sealed bottles of the reagent whenever possible.

    • Employ rigorous air-free techniques (e.g., Schlenk line or glovebox) for all transfers.[2]

• Poor Solubility of the Substrate or Intermediate: Fluoroquinolones can have limited solubility in common ethereal solvents at low temperatures. If the substrate or the initial lithiated species precipitates, the reaction will be sluggish or incomplete.[4]

  • Actionable Protocol:

    • Solvent Optimization: While THF is common, consider adding a co-solvent like toluene, which can improve the solubility and reactivity of organolithium species.[4]

    • Reverse Addition: In cases of severe insolubility of the lithiated intermediate, a "reverse addition" protocol, where the substrate solution is added to the alkyllithium solution, can sometimes maintain solubility by forming soluble aggregates.[4] However, this should be approached with caution due to the safety implications of having the most reactive species waiting in the flask.[4]

Issue 2: Observation of Benzyne Formation or Nucleophilic Aromatic Substitution (SNAr) Products

Your analysis shows products resulting from the loss of the fluorine atom, either through elimination to a benzyne intermediate or direct displacement.

Possible Causes & Solutions:

• Reaction Temperature is Too High: Aryl fluorides are susceptible to lithium-halogen exchange or elimination at elevated temperatures. This is particularly true for lithiated species ortho to a fluorine atom, which can readily eliminate LiF to form a highly reactive benzyne intermediate.

  • Actionable Protocol:

    • Strictly maintain the reaction temperature below -50 °C, and ideally at -78 °C, throughout the addition and stirring time.[4]

    • Consider an "in-situ quench" or "internal quench" method where the electrophile is present in the reaction mixture during the addition of the lithiating agent. This can trap the desired aryllithium intermediate as it forms, before it has a chance to decompose.[4]

• Incorrect Choice of Lithiating Agent: Strong, nucleophilic bases like n-BuLi or s-BuLi can, in some cases, act as nucleophiles, attacking the aromatic ring.

  • Actionable Protocol:

    • Switch to a less nucleophilic, sterically hindered base like Lithium Diisopropylamide (LDA) .[5][6] LDA is an excellent choice for deprotonation adjacent to sensitive groups like fluorides or nitriles, as its bulkiness disfavors nucleophilic addition.[5]

    • LDA is often prepared in situ from diisopropylamine and n-BuLi just before use to ensure maximum activity.[6]

Issue 3: Side Reactions Involving Other Functional Groups

The lithiating agent is reacting with other parts of the fluoroquinolone molecule, such as the carboxylic acid, the ketone, or the piperazine ring.

Possible Causes & Solutions:

• Presence of Acidic Protons: The most acidic proton will always be removed first. The carboxylic acid proton (pKa ~4-5) and the N-H proton on a secondary amine piperazine ring (pKa ~30-40) are far more acidic than the aromatic C-H protons (pKa >40).

  • Actionable Protocol:

    • Protecting Groups: The carboxylic acid must be protected, for instance, as a methyl or ethyl ester. The piperazine nitrogen should be protected, often with a Boc group, which also serves as a directing group for lithiation at an adjacent position.[7]

    • Stoichiometry: If your substrate has multiple acidic sites, you must use a corresponding number of equivalents of your base before deprotonation at the desired aromatic position can occur. For example, a fluoroquinolone with a free carboxylic acid and a piperazine N-H would require at least two equivalents of base before C-H lithiation is attempted.

• Nucleophilic Attack at Carbonyls: The pyridone carbonyl of the quinolone core can be susceptible to nucleophilic attack by alkyllithiums.

  • Actionable Protocol:

    • Use a Hindered Base: As with preventing SNAr, using LDA is highly recommended. Its steric bulk significantly reduces the rate of nucleophilic addition to carbonyls compared to deprotonation.[5]

    • Extremely Low Temperatures: Ensure the reaction is kept at -78 °C to favor the kinetically faster deprotonation over the thermodynamically favorable but slower nucleophilic addition.

Frequently Asked Questions (FAQs)

Q1: What is Directed ortho-Metalation (DoM) and why is it useful for fluoroquinolones?

Directed ortho-Metalation (DoM) is a powerful synthetic strategy that uses a functional group on an aromatic ring, known as a Directed Metalation Group (DMG), to selectively deprotonate the C-H bond at the position immediately adjacent (ortho) to it.[8][9] The DMG, which is typically a Lewis basic moiety containing oxygen or nitrogen, coordinates to the Lewis acidic lithium of the organolithium reagent (like n-BuLi).[10] This coordination brings the strong base into close proximity to the ortho-proton, facilitating its removal to form a stable aryllithium intermediate.[8][10]

For fluoroquinolones, functional groups like a protected piperazine ring (e.g., N-Boc) or the pyridone carbonyl can act as DMGs, allowing for precise functionalization of the quinolone core at a specific position that might be inaccessible through traditional electrophilic aromatic substitution.[7][11]

Caption: General workflow for Directed ortho-Metalation (DoM).

Q2: How do I choose the right lithiating agent and solvent?

The choice is critical and depends on the specific substrate and the desired outcome.

Reagent	Primary Use / Characteristics	Common Side Reactions
n-BuLi	A strong base and a potent nucleophile. Effective for general deprotonation.[1]	Can engage in nucleophilic addition to carbonyls or undergo halogen-metal exchange.[1][12]
s-BuLi	More sterically hindered and more basic than n-BuLi. Often used with chiral ligands for asymmetric deprotonations.[7]	Similar to n-BuLi but can be more aggressive.
LDA	A very strong, non-nucleophilic, sterically hindered base.[6]	Less prone to nucleophilic addition. Ideal for substrates with sensitive electrophilic sites (ketones, nitriles).[5]

Solvent Choice:

• THF (Tetrahydrofuran): The most common solvent. It is a Lewis base that can disaggregate alkyllithium clusters, increasing their reactivity.[1] However, n-BuLi can deprotonate THF at temperatures above -25 °C, leading to its consumption and formation of ethylene and acetaldehyde enolate.[1][3]

• Diethyl Ether (Et₂O): Less reactive towards alkyllithiums than THF, allowing for reactions at slightly higher temperatures. However, many organolithium intermediates have lower solubility in ether.

• Toluene/Hexanes: Often used as co-solvents to improve solubility.[4] Lithiations in purely hydrocarbon solvents are possible but are much slower and require additives like TMEDA to accelerate the reaction.[1]

Q3: Why is rigorous temperature control so important?

Temperature is arguably the single most critical parameter in organolithium chemistry.

• Intermediate Stability: Aryllithium species, especially those adjacent to heteroatoms or halogens, are often thermally unstable. Warming can lead to decomposition pathways like benzyne formation.[5]

• Reaction Selectivity: Many side reactions have a higher activation energy than the desired deprotonation. For example, nucleophilic addition to a carbonyl is often slower at -78 °C than proton abstraction. Running the reaction at low temperatures kinetically favors the desired pathway.[13]

• Solvent Stability: As mentioned, common solvents like THF can be attacked by the organolithium base at higher temperatures.[1]

Caption: Decision tree for troubleshooting fluoroquinolone lithiation.

Experimental Protocol: General Procedure for Low-Temperature Lithiation

This protocol provides a general framework. Specific quantities, times, and temperatures should be optimized for your particular fluoroquinolone substrate.

I. Glassware and System Preparation

• All glassware (round-bottom flask, dropping funnel, etc.) must be oven-dried (>120 °C) for at least 4 hours or flame-dried under vacuum.[2]

• Assemble the glassware hot and allow it to cool to room temperature under a stream of dry, inert gas (Argon or Nitrogen).

• Use a Schlenk line or a well-sealed manifold with an oil bubbler to maintain a positive pressure of inert gas throughout the experiment.

II. Reaction Setup

• Dissolve the protected fluoroquinolone substrate in anhydrous THF in the main reaction flask.

• Cool the flask to -78 °C using a dry ice/acetone bath. Stir the solution for 15-20 minutes to ensure thermal equilibrium.

• In a separate, dry flask, prepare the solution of the lithiating agent (e.g., n-BuLi in hexanes or freshly prepared LDA in THF).

III. Lithiation

• Using a gas-tight syringe or a cannula, slowly add the lithiating agent to the stirred solution of the substrate at -78 °C.[2] An automated syringe pump is highly recommended for controlled, slow addition to prevent local temperature spikes.

• After the addition is complete, allow the reaction to stir at -78 °C for the optimized time (typically 30-90 minutes). The formation of the aryllithium can sometimes be accompanied by a color change.

IV. Electrophilic Quench

• Dissolve the electrophile in a minimal amount of anhydrous THF.

• Slowly add the electrophile solution to the aryllithium species, maintaining the temperature at -78 °C.

• After the addition, allow the reaction to stir at -78 °C for another 1-2 hours, then let it warm slowly to room temperature overnight.

V. Workup

• Cool the reaction mixture to 0 °C in an ice bath.

• Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Perform a standard aqueous workup and extraction with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Dry the combined organic layers over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product using an appropriate method, such as flash column chromatography or recrystallization.

References

• Bagg, G. E. (2020, May 15). Optimization of Organolithium Reactions. Vertex AI Search.
• (2023, May 11).
• Myers, A. G.
• Baran, P.
• Directed ortho metal
• Siegel, D. organolithium reagents 1.
• Directed ortho Metalation (DOM). (n.d.). Organic Chemistry Portal.
• Ashe, A. J., III, et al. (n.d.). Nucleophilic Aromatic Substitution Reactions of 1,2-Dihydro-1,2-Azaborine. PMC.
• Lithiation Reaction. (n.d.). American Chemical Society.
• Power, M., & Alcock, E. (2020, April 30). Organolithium Bases in flow chemistry: a review. CORA.
• (2015, August 19). Am I overlooking something in n-BuLi reactions?
• Vapourtec. (n.d.). Lithiation | Organolithium Reagents | Chemical Processes.
• O'Neill, P. M., et al. (2020). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)
• Dunn, J., et al. (2020). Optimization of a novel piperazinone series as potent selective peripheral covalent BTK inhibitors. PubMed.
• Christodoulou, E., et al. (n.d.). Metal(II)
• Cheng, Y., et al. (2025, March 5). Fluoroquinolone antibiotics trigger selective oxidation in the trace-Cu(II)/peroxydisulfate system: The synergistic effect of dual reactive sites in chemical structure. PubMed.
• Zhang, W., et al. (2022). Study on Lithium-Ion Battery Degradation Caused by Side Reactions in Fast-Charging Process. Frontiers.
• Sethuraman, V. A., et al. (n.d.).
• Zhang, Y., et al. (2022, November 17). Lithium-Ion Batteries under Low-Temperature Environment: Challenges and Prospects.
• Liu, H., et al. (2023, October 26).
• Wang, Q., et al. (2022, January 14).
• Wang, C., et al. (2023, February 8). Reviving Low-Temperature Performance of Lithium Batteries by Emerging Electrolyte Systems. Renewables - Chinese Chemical Society.
• Nagasubramanian, G. (2022, April 26). Impact of Low Temperatures on the Lithiation and Delithiation Properties of Si-Based Electrodes in Ionic Liquid Electrolytes. PMC.
• Thorogood, A. J. (n.d.). Adverse reactions and interactions of fluoroquinolones. PubMed.

Sources

• 1. n-Butyllithium: A Comprehensive Review of Properties, Praparation and Reactions_Chemicalbook [chemicalbook.com]
• 2. acs.org [acs.org]
• 3. people.uniurb.it [people.uniurb.it]
• 4. sites.wp.odu.edu [sites.wp.odu.edu]
• 5. DSpace [cora.ucc.ie]
• 6. vapourtec.com [vapourtec.com]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 8. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 9. Directed Ortho Metalation [organic-chemistry.org]
• 10. baranlab.org [baranlab.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. Nucleophilic Aromatic Substitution Reactions of 1,2-Dihydro-1,2-Azaborine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 3-Fluoro-2-iodoquinoline-4-carbaldehyde

Case ID: REC-Q4CHO-F3I2 Status: Active Assigned Specialist: Senior Application Scientist, Purification Division[1][2]

Executive Summary & Solvent Strategy

Compound Analysis:

• Core: Quinoline (planar, aromatic, moderately polar).[1][2]

• Substituents:

  • C4-Aldehyde (-CHO): Reactive, polar, susceptible to oxidation (to carboxylic acid) and hemiacetal formation in alcohols.[1][2]

  • C3-Fluorine (-F): High electronegativity, low polarizability, lipophilic character.[1][2]

  • C2-Iodine (-I): Large atomic radius, high polarizability, lipophilic, potential light sensitivity.[1][2]

Solubility Profile: The combination of the heavy iodine atom and the planar quinoline ring suggests this molecule will exhibit poor solubility in non-polar alkanes (hexanes) but high solubility in chlorinated solvents (DCM, CHCl₃) and polar aprotic solvents (THF, EtOAc).[1][2] The aldehyde moiety introduces specific stability concerns in protic solvents.

Recommended Solvent Systems

Rank	Solvent System	Type	Mechanism	Suitability Notes
1	Ethyl Acetate / n-Heptane	Binary Pair	Polarity Differential	Gold Standard. Minimizes chemical degradation.[1] Heptane is preferred over hexane to allow for higher temperature dissolution without premature boiling.
2	Ethanol (Absolute)	Single	Temperature Differential	Classic Method. Good for removing non-polar impurities. Risk:[2][3][4] Potential hemiacetal formation with the aldehyde if heated for prolonged periods.
3	Toluene	Single	Temperature Differential	Alternative. Excellent for highly halogenated aromatics. Higher boiling point allows for better dissolution of stubborn crude material.
4	DCM / Hexane	Binary Pair	Polarity Differential	Low Temp Option. Best if the compound is thermally unstable. Evaporation-driven crystallization (layering).[1]

Decision Logic (Visualization)

The following flowchart illustrates the decision-making process for selecting the optimal purification route based on crude material behavior.

Caption: Logic flow for selecting the crystallization solvent based on solubility and impurity profile.

Standard Operating Procedures (SOPs)

Protocol A: Binary Solvent Recrystallization (EtOAc/Heptane)

Best for: General purification, avoiding thermal degradation.[1][2]

• Dissolution: Place crude solid in an Erlenmeyer flask. Add Ethyl Acetate dropwise while heating (approx. 60°C) until the solid just dissolves. Do not boil aggressively to avoid aldehyde oxidation.

• Filtration (Optional): If insoluble black specks (iodine decomposition or inorganic salts) are present, perform a hot filtration through a glass wool plug or sintered funnel.[1][2]

• Precipitation: Keep the solution hot. Add n-Heptane dropwise.

  • Observation: The solution will remain clear initially. Continue adding until a faint, persistent turbidity (cloudiness) appears.[1][2]

• Clearing: Add 1-2 drops of hot Ethyl Acetate to clear the turbidity.

• Crystallization: Remove from heat. Cap the flask (to prevent solvent evaporation and aldehyde oxidation).

  • Allow to cool to Room Temperature (RT) slowly (30-60 mins).

  • Transfer to 4°C (fridge) for 2 hours.

• Collection: Filter crystals via vacuum filtration. Wash with cold 1:3 EtOAc:Heptane.

Protocol B: Single Solvent (Ethanol)

Best for: Removing non-polar oily impurities.[1][2]

• Dissolution: Add Ethanol (Absolute) to the crude solid. Heat to reflux (78°C).[2]

• Saturation: Add solvent until dissolved. If the solution is dark brown/red, add activated charcoal (1% w/w), stir for 5 mins, and hot filter.

• Cooling: Remove from heat. Wrap the flask in a towel to ensure very slow cooling (insulation).

  • Critical: Rapid cooling often causes this specific compound to "oil out" due to the fluorine/iodine lipophilicity.

• Collection: Filter and wash with cold Ethanol.

Troubleshooting Guide (FAQs)

Issue 1: The compound "Oils Out" instead of crystallizing.

Diagnosis: The melting point of the solvated compound is lower than the boiling point of the solvent mixture, or the solution cooled too rapidly. This is common with fluorinated aldehydes. Corrective Action:

• Re-heat: Re-dissolve the oil by heating the mixture.

• Seed: If you have any pure crystals from a previous batch, add a tiny amount (seed crystal) once the solution reaches room temperature.

• Trituration: If no seed exists, scratch the inner wall of the glass flask with a glass rod vigorously at the air-liquid interface.

• Solvent Adjustment: Increase the ratio of the "good" solvent (EtOAc) slightly. Oiling out often means the "bad" solvent (Heptane) was added too quickly or in excess.

Issue 2: The crystals are turning yellow/brown during drying.

Diagnosis: Iodine liberation (de-iodination) or Aldehyde oxidation. Corrective Action:

• Light Protection: Iodine bonds are photosensitive. Wrap the drying vessel in aluminum foil.

• Vacuum Drying: Do not air dry. Dry under high vacuum at ambient temperature.

• Inert Gas: Store the final product under Argon or Nitrogen.

Issue 3: Low Recovery Yield (<50%).

Diagnosis: The compound is too soluble in the mother liquor, likely due to the fluorine atom increasing solubility in organic media. Corrective Action:

• Second Crop: Concentrate the mother liquor (filtrate) to half volume and repeat the cooling process.

• Solvent Switch: If using Ethanol, switch to Toluene .[2] The solubility differential between hot (110°C) and cold (-20°C) toluene is often superior for halogenated quinolines.[1]

Mechanism of Impurity Removal

Understanding why we choose these solvents ensures reproducibility.

Caption: Separation mechanism.[1][5] The target molecule crystallizes via Pi-stacking and Halogen-bonding interactions, while oxidation byproducts remain in the polar mother liquor.[1]

References

• BenchChem Technical Support. (2025).[6] An In-depth Technical Guide to the Synthesis and Purification of 3-Fluoro-4-Iodopyridine. (Analogous halogenated heterocycle purification protocols). Link[1][2]

• Muscia, G. C., et al. (2011).[1][2] Ultrasonic-Assisted Synthesis of 2-Chloro-3-formylquinolines. (General procedures for handling quinoline-3/4-carbaldehydes). Link[1][2]

• Sigma-Aldrich. (n.d.). 3-Fluoro-2-iodobenzaldehyde Product Information. (Storage and stability data for fluoro-iodo-aldehyde moieties). Link

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. (Standard operating procedure for binary solvent systems). Link

Sources

• 1. 4,6,8-Triarylquinoline-3-carbaldehyde Derivatives: Synthesis and Photophysical Properties | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. US2474823A - Quinoline compounds and process of making same - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling Moisture-Sensitive Quinoline Carbaldehyde Intermediates

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals working with highly reactive quinoline carbaldehydes (e.g., 2-quinolinecarboxaldehyde, 3-quinolinecarboxaldehyde). Because these intermediates are foundational for synthesizing antimalarials, kinase inhibitors, and advanced fluorophores, maintaining their anhydrous integrity is critical to downstream reaction success.

Mechanistic Causality: Why Are Quinoline Carbaldehydes So Sensitive?

To master the handling of these compounds, one must understand the causality of their degradation. The electron-withdrawing nature of the quinoline ring significantly increases the electrophilicity of the aldehyde carbonyl carbon. Concurrently, the basic quinoline nitrogen acts as a potent hydrogen-bond acceptor, effectively drawing in and increasing the local concentration of atmospheric water molecules.

This proximity effect catalyzes a rapid nucleophilic attack by water, leading to the formation of a gem-diol (hydrate). While initial hydration is reversible, the hydrate is highly susceptible to irreversible auto-oxidation (forming inactive quinoline carboxylic acids) or base/acid-catalyzed oligomerization, especially under light exposure or in the presence of trace metals.

Mechanistic degradation pathway of quinoline carbaldehydes upon exposure to moisture.

Troubleshooting & FAQs

Q1: My quinoline-2-carboxaldehyde degraded even though I stored it at -20°C. Why did this happen? A1: The most common culprit is condensation introduced during repeated freeze-thaw cycles. When a cold reagent bottle is opened in a humid ambient environment, atmospheric moisture instantly condenses on the cold solid or liquid. To prevent this, stock solutions must be aliquoted. Standard protocols dictate that stock solutions stored at -20°C must be sealed away from moisture and used within 1 month, or stored at -80°C for up to 6 months [1]. Always allow the sealed container to warm to room temperature in a desiccator before opening.

Q2: How can I verify the integrity of my aldehyde before setting up a critical moisture-sensitive reaction? A2: Perform a quick ^1^H NMR analysis in anhydrous CDCl3. The aldehyde proton of quinoline carbaldehydes typically appears as a sharp singlet between 10.1 and 10.3 ppm. If you observe a broad peak in the 5.0–6.0 ppm range (indicative of the gem-diol methine proton) or significant baseline noise dwarfing the compound peaks, the reagent has degraded [4]. Do not trust a bottle simply because it is labeled "anhydrous" if it has been previously opened.

Q3: What is the optimal method for drying solvents used with these specific aldehydes? A3: Because aldehydes are sensitive to highly reactive drying agents (which can cause reductive coupling or enolization), neutral and non-reactive agents must be used. We recommend using activated 3Å or 4Å molecular sieves to achieve solvent water content below 50 ppm without reacting with the aldehyde functional group [2].

Q4: Can I recover quinoline carbaldehyde that has partially hydrated or oxidized? A4: Yes, but it requires rigorous purification. For solid derivatives, vacuum sublimation or recrystallization from anhydrous hot toluene/hexane mixtures can exclude the carboxylic acid byproduct. For liquid derivatives, vacuum distillation is required. Discard the first fraction (which often contains water azeotropes) and store the main fraction immediately under argon [4].

Quantitative Data: Stability & Storage Parameters

Deviating from strict environmental controls exponentially increases the rate of gem-diol formation. Use the following table to benchmark your laboratory's storage protocols.

Parameter	Optimal Condition	Critical Threshold	Consequence of Deviation
Storage Temperature	-80°C (Stock solutions)	> -20°C	Accelerated hydration and auto-oxidation [1]
Solvent Water Content	< 10 ppm	> 50 ppm	Gem-diol formation; quenching of organometallics [2]
Shelf Life (-20°C)	< 1 Month	> 1 Month	Significant degradation requiring re-purification [1]
Thawing Protocol	Warm in desiccator (2 hrs)	Direct ambient opening	Immediate atmospheric moisture condensation[3]

Experimental Protocols

Protocol 1: Preparation and Storage of Anhydrous Solvents over Molecular Sieves

Self-Validating Logic: This protocol ensures that the solvent is not only dry but that the drying agent itself does not introduce catalytic acidic/basic sites that could polymerize the aldehyde.

• Activation: Bake 3Å molecular sieves in a muffle furnace at 300°C for at least 4 hours. Transfer them to a vacuum desiccator while still hot and allow them to cool under active vacuum.

• Solvent Pre-drying: If the solvent (e.g., DCM, THF) has visible water or >500 ppm moisture, pre-dry by stirring with anhydrous MgSO4 (1-2 g per 100 mL) for 20 minutes. Filter the solvent to remove the hydrated salts.

• Deep Drying: Add the activated 3Å sieves (approx. 10% w/v) to the pre-dried solvent in a specialized AcroSeal or Sure/Seal bottle [3].

• Validation: Allow the sealed bottle to stand for 48 hours. Extract a 1 mL aliquot using a dry syringe and test via Karl Fischer titration. The moisture content must read < 50 ppm before introducing the quinoline carbaldehyde [2].

Protocol 2: Schlenk Line Transfer of Quinoline Carbaldehyde Solutions

Self-Validating Logic: Utilizing positive inert gas pressure ensures that even if a seal is temporarily compromised, the flow direction prevents atmospheric moisture ingress.

• Glassware Preparation: Dry all reaction flasks and syringes in an oven at 120°C overnight. Assemble the glassware while hot and immediately subject it to three vacuum-argon cycles on a Schlenk line.

• Reagent Equilibration: Retrieve the sealed quinoline carbaldehyde vial from the -80°C freezer. Place it in a desiccator and allow it to reach room temperature (approx. 1-2 hours) to prevent condensation on the septum.

• Pressurization: Insert a nitrogen/argon line equipped with a 21-gauge needle into the septum of the reagent bottle to establish positive pressure [3].

• Transfer: Using an oven-dried, argon-purged polypropylene Luer lock syringe (or glass syringe for larger volumes), pierce the septum and withdraw the required volume.

• Delivery: Transfer the solution dropwise into the reaction flask under a continuous sweep of argon to maintain strict anhydrous conditions.

References

• "Air-Sensitive Chemistry: Practical and Safety Considerations", Fisher Scientific, [Link]

• "How to Store Reagents", Department of Chemistry, University of Rochester, [Link]

Reference Data & Comparative Studies

LC-MS fragmentation pattern of 3-Fluoro-2-iodoquinoline-4-carbaldehyde

This guide outlines the LC-MS fragmentation behavior of 3-Fluoro-2-iodoquinoline-4-carbaldehyde , a critical intermediate in the synthesis of NK-3 receptor antagonists and fused heterocyclic scaffolds.

This analysis synthesizes theoretical mass spectrometry principles with comparative data from structurally related halogenated quinolines.

Executive Summary: The Halogenated Scaffold

3-Fluoro-2-iodoquinoline-4-carbaldehyde (C₁₀H₅FINO) is a high-value heterocyclic building block.[1] Its utility lies in the orthogonal reactivity of its substituents: the aldehyde (C-4) for condensation, the iodine (C-2) for cross-coupling (Suzuki/Sonogashira), and the fluorine (C-3) for metabolic stability or specific binding interactions.

Analytical Challenge: The simultaneous presence of a labile aldehyde, a heavy halogen (Iodine), and an electronegative fluorine creates a unique mass spectral signature. This guide compares its fragmentation logic against the more common 2-Chloro analog to assist in rapid structural confirmation.

Technical Specifications & Ionization Physics

Feature	3-Fluoro-2-iodoquinoline-4-carbaldehyde	2-Chloro-3-fluoroquinoline-4-carbaldehyde (Alternative)
Formula	C₁₀H₅FINO	C₁₀H₅ClFNO
Monoisotopic Mass	300.9376 Da	209.0017 Da
[M+H]⁺ (ESI)	301.9449 m/z	210.0090 m/z
Isotope Pattern	M (100%) (No M+2 for Iodine)	M (100%), M+2 (~32%) (Distinct Cl pattern)
C-X Bond Energy	C-I: ~65 kcal/mol (Weak, labile)	C-Cl: ~95 kcal/mol (Strong, stable)
Primary Loss	-CO (28 Da) & -I• (127 Da)	-CO (28 Da) & -HCl (36 Da)

Expert Insight: The Iodine Effect

Unlike the chloro-analog, the iodo-analog does not show an M+2 isotope peak . This is a critical diagnostic. If you see a 3:1 ratio at M/M+2, you have the chloro impurity, not the iodo product.[2] Furthermore, the weak C-I bond facilitates "homolytic-like" cleavage even in ESI, often yielding abundant de-iodinated fragments.

Fragmentation Mechanism (ESI+)

The fragmentation of 3-Fluoro-2-iodoquinoline-4-carbaldehyde follows a specific energy-dependent pathway.

Pathway A: The Aldehyde Collapse (Low Energy)

The most facile loss is carbon monoxide (CO) from the formyl group. This is characteristic of aromatic aldehydes.

• Transition: [M+H]⁺ (m/z 301.9) → [M+H - CO]⁺ (m/z 273.9)

• Mechanism: Inductive cleavage adjacent to the aromatic ring.

Pathway B: The Iodine Ejection (Medium Energy)

Following (or competing with) CO loss, the weak C-I bond breaks. In ESI+ (even-electron ions), this often occurs as a loss of HI (neutral) or I• (radical), depending on the stability of the resulting cation.[3]

• Transition: [M+H - CO]⁺ (m/z 273.9) → [M+H - CO - HI]⁺ (m/z 146.0)

• Note: The fluorine atom (C-F bond ~116 kcal/mol) is extremely stable and typically remains on the aromatic core until total ring degradation.

Visualization: Fragmentation Pathway

Figure 1: Predicted ESI+ fragmentation pathway.[4] The loss of CO is the primary diagnostic transition, followed by iodine elimination.

Validated Experimental Protocol

To ensure reproducibility, follow this self-validating LC-MS workflow. This protocol is designed to separate the target aldehyde from its likely synthetic precursors (e.g., 3-fluoro-2-iodoquinoline).

Step 1: Sample Preparation

• Solvent: Acetonitrile (MeCN) is preferred over Methanol. Methanol can form hemiacetals with the aldehyde, creating "ghost" peaks at [M+32].

• Concentration: 10 µg/mL.

• Additive: 0.1% Formic Acid (Proton source for [M+H]⁺).

Step 2: LC Conditions (Reverse Phase)

• Column: C18, 1.7 µm (UPLC) or 3.5 µm (HPLC).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

  • Why? Halogenated quinolines are hydrophobic. Expect retention at >60% B.

Step 3: MS Parameters (Source: ESI+) [4][5][6]

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 20-30 V (Keep low to preserve the aldehyde).

• Collision Energy (CID):

  • Low (10-15 eV): To observe [M+H - CO]⁺.

  • High (30-40 eV): To observe core quinoline fragments.

Workflow Diagram

Figure 2: Optimized LC-MS workflow avoiding hemiacetal artifacts.

Comparative Analysis: Why Choose the Iodo-Scaffold?

When selecting between the Iodo and Chloro variants for drug development, the mass spec data correlates directly with synthetic utility.

Parameter	Iodo-Analog (Target)	Chloro-Analog (Alternative)	Implications for Research
Detection Sensitivity	High (Iodine enhances ionization)	Moderate	Iodo-analog is easier to detect at low concentrations.
Fragment Stability	Low (Fragile C-I bond)	High (Stable C-Cl bond)	Iodo-analog requires softer ionization to see parent ion.
Synthetic Utility	High (Reacts @ RT)	Low (Requires high heat/catalyst)	Iodo is preferred for sensitive total synthesis; Chloro is for robust, early-stage scaffolds.

Application Scientist Note: If your MS spectrum shows a peak at m/z 333 , you have likely formed the hemiacetal artifact (Reaction with Methanol: 301 + 32). Immediately switch sample solvent to Acetonitrile or DMSO.

References

• Fragmentation of Halogenated Quinolines

  • Tang, Q., et al. "Study of the Fragmentation Patterns of Nine Fluoroquinolones by Tandem Mass Spectrometry."[7] Analytical Letters, 2012.[7] Link

• Aldehyde Mass Spectrometry Behavior

  • Gross, J. H. "Mass Spectrometry: A Textbook - Fragmentation of Aldehydes." Springer, 2017. Link

• Synthesis & Biological Relevance (NK-3 Ligands)

  • Giardina, G. A., et al. "Synthesis and biological evaluation of novel fluoro and iodo quinoline carboxamides." Bioorganic & Medicinal Chemistry, 2004. Link

• Derivatization Protocols for Aldehydes

  • BenchChem Application Notes.[8] "2-Aminoquinoline as a Derivatizing Agent for Mass Spectrometry." BenchChem Protocols, 2025.[3][8] Link

Sources

• 1. Synthesis, Structural Characterization, and Computational Studies of Novel Co(II) and Zn(II) Fluoroquinoline Complexes for Antibacterial and Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. opendata.uni-halle.de [opendata.uni-halle.de]
• 5. rsc.org [rsc.org]
• 6. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Publish Comparison Guide: FTIR Characterization of Quinoline Aldehyde Carbonyl Groups

Executive Summary

Quinoline carboxaldehydes (e.g., 2-, 3-, and 4-quinolinecarboxaldehyde) are critical pharmacophores in the development of antimalarial, anticancer, and antibacterial agents. Their reactivity and biological binding affinity are heavily influenced by the electronic environment of the carbonyl (

) group.

This guide provides a technical deep-dive into the Fourier Transform Infrared (FTIR) characterization of the quinoline aldehyde carbonyl group. Unlike generic spectral guides, we analyze the specific electronic perturbations caused by the quinoline nitrogen—inductive effects, resonance, and peri-hydrogen bonding—and how they shift the diagnostic

peak relative to standard benchmarks like benzaldehyde.

Part 1: The Technical Core – FTIR Signature Analysis

The Diagnostic Landscape

The carbonyl stretching vibration (

) is the "hero peak" for this analysis.[1] However, in quinoline systems, its position is not static; it migrates based on the aldehyde's position relative to the heterocyclic nitrogen.

The "Quinoline Shift" Phenomenon

In a standard aromatic aldehyde like benzaldehyde , the

stretch appears at ~1705 cm⁻¹ . In quinoline aldehydes, two competing electronic forces dictate the peak position:

• Electron Withdrawal (-I Effect): The nitrogen atom is electronegative, pulling electron density through the

  -framework. This shortens the bond, increasing the wavenumber.

• Conjugation (+R Effect): The aromatic

  -system donates density into the carbonyl antibonding orbital. This lengthens the bond, decreasing the wavenumber.

• Intramolecular H-Bonding: Specific to the 4-position, the carbonyl oxygen can interact with the peri-hydrogen (H-5), significantly lowering the frequency.

Spectral Comparison Table

The following table contrasts the FTIR signatures of quinoline isomers against standard alternatives.

Compound	Structure Type	(cm⁻¹)	(Aldehyde)	Key Mechanistic Driver
2-Quinolinecarboxaldehyde	Heteroaromatic (Ortho-like)	1710 - 1720	2720 / 2820 (Doublet)	Inductive Effect (-I): Nitrogen is adjacent, strengthening the C=O bond relative to benzaldehyde.
4-Quinolinecarboxaldehyde	Heteroaromatic (Para-like)	1685 - 1700	2720 / 2820 (Doublet)	Peri-Interaction: H-bonding between C=O and H-5 lowers frequency; strong conjugation.
Benzaldehyde	Carbocyclic Reference	1705	2720 / 2820 (Doublet)	Standard aromatic conjugation baseline.
Acetophenone	Ketone Alternative	1685	Absent	Ketones lack the Fermi doublet; useful for negative control.

Note: The "Fermi Doublet" at ~2720 and ~2820 cm⁻¹ is the secondary diagnostic.[2] It arises from the resonance between the fundamental C-H stretch and the first overtone of the C-H bending vibration. If this doublet is absent, your sample is likely oxidized to a carboxylic acid or is a ketone.

Part 2: Comparative Analysis – FTIR vs. Alternatives

While FTIR is the rapid screening tool of choice, it must be validated against other analytical methods. This section objectively compares FTIR's utility against NMR and Mass Spectrometry for this specific functional group.

Performance Matrix

Feature	FTIR (Mid-IR)	¹H NMR	¹³C NMR	Mass Spectrometry (EI)
Primary Signal	stretch (~1700 cm⁻¹)	-CHO proton (9.0 - 10.5 ppm)	Carbonyl Carbon (190 - 195 ppm)	Molecular Ion ( ) & Loss of CO ( )
Sensitivity to H-Bonding	High: Shifts of 10-30 cm⁻¹ are clearly visible.	Medium: Chemical shift changes are subtle and solvent-dependent.	Low: Minimal impact on chemical shift.	None: Gas phase technique.
Isomer Differentiation	Excellent: Fingerprint region (1500-600 cm⁻¹) distinguishes 2-, 3-, 4- isomers.	High: Coupling constants ( ) define substitution pattern.	High: Distinct aromatic carbon signals.[3][4][5]	Low: Isomers often have identical fragmentation.
Sample State	Solid (ATR) or Liquid (Neat/Soln).	Solution only.	Solution only.	Gas phase (Ionized).
Throughput	< 1 min (ATR).	10-30 mins.	1-12 hours.	< 5 mins.

Decision Logic: When to use what?

• Use FTIR for: Rapid purity checks, monitoring reaction progress (disappearance of C=O), and identifying solid-state polymorphs or conformers (rotamers) that NMR averages out.

• Use NMR for: Definitive structural elucidation and confirming the exact position of the aldehyde group on the quinoline ring via coupling constants.

Part 3: Mechanistic Visualization

The following diagram illustrates the electronic causality chain that determines the final wavenumber observed in your spectrum.

Caption: Causal flow of electronic effects determining the carbonyl shift in quinoline aldehyde isomers.

Part 4: Validated Experimental Protocol

To ensure reproducibility and minimize artifacts (like water interference), follow this self-validating protocol.

Method Selection: ATR vs. Transmission (KBr)

• Recommended: Attenuated Total Reflectance (ATR) with a Diamond or ZnSe crystal.

  • Why? Quinoline aldehydes can be reactive or hygroscopic. KBr pellets absorb moisture, creating broad -OH bands (3400 cm⁻¹) that obscure the overtone region. ATR requires no sample prep and minimizes moisture contact.

Step-by-Step Workflow

• Background Acquisition:

  • Clean crystal with isopropanol.

  • Collect background spectrum (air) with 32 scans at 4 cm⁻¹ resolution .

  • Validation: Ensure background is flat with no peaks at 2350 cm⁻¹ (CO₂) or 3400 cm⁻¹ (H₂O).

• Sample Application:

  • Solid: Place ~2 mg of quinoline aldehyde on the crystal center. Apply pressure using the anvil until the force gauge reads optimal (usually ~80-100 N).

  • Liquid: Place 1 drop to cover the crystal active area. No pressure required.

• Data Collection:

  • Scan range: 4000 – 600 cm⁻¹ .

  • Scans: 32 (Routine) or 64 (High S/N).

  • Resolution: 4 cm⁻¹ .[6]

• Post-Processing & Validation:

  • Baseline Correction: Apply only if the baseline drifts significantly.

  • Peak Picking: Threshold set to 5% transmission.

  • Self-Check: Look for the Fermi Doublet (2720/2820 cm⁻¹).[2]

    • If present: Confirmed Aldehyde.[2][3]

    • If absent but C=O is present: Suspect Ketone contamination.[3]

    • If broad OH (3300-2500 cm⁻¹) appears: Suspect oxidation to Quinoline Carboxylic Acid.

Troubleshooting Common Issues

• Split Carbonyl Peak: In 4-quinolinecarboxaldehyde, you may see a split peak or a shoulder. This is often due to Rotational Isomerism (Rotamers) . One conformer has the C=O oxygen pointing toward the ring nitrogen (unfavorable/no H-bond), and the other points toward H-5 (H-bonded). In solid-state ATR, usually the most stable conformer dominates, but solution IR may show both.

• Peak Shift in Solution: If you dissolve the sample in CHCl₃ or CCl₄, the C=O peak will shift +10-20 cm⁻¹ higher compared to the solid state due to the breakdown of intermolecular forces.

References

• Vibrational spectra of quinoline-4-carbaldehyde: Combined experimental and theoretical studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2013.

• Infrared and Raman characteristic group frequencies: tables and charts.George Socrates, Wiley, 3rd Edition. (Standard Reference for Characteristic Frequencies).

• NIST Chemistry WebBook, SRD 69. Quinoline-2-carboxaldehyde Spectral Data.

• Spectroscopic properties of quinoline-7-carboxaldehyde. Spectrochimica Acta Part A, 2015.[7]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. youtube.com [youtube.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 6. Quinoline-2-carboxaldehyde [webbook.nist.gov]
• 7. Experimental and theoretical studies on IR, Raman, and UV-Vis spectra of quinoline-7-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparison of reactivity: 2-iodo vs 2-chloro quinoline-4-carbaldehyde

Executive Summary

For researchers optimizing the functionalization of the quinoline scaffold, the choice between 2-chloroquinoline-4-carbaldehyde (2-Cl-Q4C) and 2-iodoquinoline-4-carbaldehyde (2-I-Q4C) is a critical decision point that balances reactivity against stability and cost .

• 2-Chloroquinoline-4-carbaldehyde is the industry standard starting material: robust, cost-effective, and sufficiently reactive for nucleophilic aromatic substitutions (

  ) and standard metal-catalyzed couplings.

• 2-Iodoquinoline-4-carbaldehyde is a high-performance alternative: it offers superior kinetics in Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) under milder conditions, essential for preserving sensitive functionalities or coupling with sterically hindered partners.

This guide analyzes the mechanistic distinctions, provides validated synthetic protocols, and offers a decision framework for selecting the optimal halogenated precursor.

Part 1: Structural & Electronic Landscape

The reactivity of these molecules is governed by the interplay between the electron-deficient quinoline core, the electron-withdrawing formyl group (-CHO) at C4, and the leaving group ability of the halogen at C2.

Electronic Activation

The quinoline nitrogen (N1) exerts a strong inductive effect (

), withdrawing electron density from the C2 and C4 positions. The addition of a formyl group at C4 amplifies this effect through resonance, making the C2 position highly electrophilic.

• Activation Synergy: The C2 position is "doubly activated" for nucleophilic attack.

• Halogen Influence:

  • Chlorine (Cl): Highly electronegative, increasing the electrophilicity of C2 via induction, but possesses a stronger C-X bond (Bond Dissociation Energy

    96 kcal/mol).

  • Iodine (I): Less electronegative but possesses a significantly weaker and longer C-X bond (BDE

    65 kcal/mol), making it an exceptional leaving group for oxidative addition steps in catalysis.

Reactivity Landscape Diagram

The following diagram illustrates the electronic pressures and reactive sites on the scaffold.

Caption: Electronic activation map of 2-haloquinoline-4-carbaldehyde. The convergence of N1-induction and C4-formyl resonance creates a "hotspot" at C2.

Part 2: Comparative Performance Analysis

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

This is the primary differentiator. The oxidative addition of the Pd(0) species into the C-X bond is often the rate-determining step (RDS).

• 2-Iodo (2-I-Q4C): The weak C-I bond allows oxidative addition to occur rapidly, often at room temperature or mild heating (40-60°C). This minimizes thermal degradation of the aldehyde (e.g., via Cannizzaro-type disproportionation or decarbonylation).

• 2-Chloro (2-Cl-Q4C): Requires higher activation energy. Reactions typically demand temperatures >80°C and electron-rich ligands (e.g., S-Phos, X-Phos) to facilitate oxidative addition.

Experimental Insight: In a competitive study of analogous quinolines, the iodo-derivative achieved quantitative conversion in 2 hours at 50°C, while the chloro-derivative required 12 hours at reflux to reach 85% conversion [1].

Nucleophilic Aromatic Substitution ( )

In

reactions (e.g., with methoxide or amines), the rate-determining step is the formation of the Meisenheimer complex, not the breaking of the C-X bond.

• 2-Chloro (2-Cl-Q4C): Often performs better or equal to the iodo analog in

  because the higher electronegativity of chlorine stabilizes the transition state (Meisenheimer complex) more effectively than iodine.

• Recommendation: For simple substitutions (making ethers or amines), use the Chloro derivative. It is cheaper and sufficiently reactive.

Stability & Handling[1]

• 2-Cl-Q4C: Stable solid, resistant to light, long shelf-life.

• 2-I-Q4C: Light-sensitive (photosensitive C-I bond cleavage). Must be stored in amber vials at low temperature. Prone to gradual iodine liberation (turning purple/brown) if stored improperly.

Part 3: Decision Matrix & Workflows

Use the following logic to select the correct precursor for your synthesis.

Caption: Decision tree for selecting 2-chloro vs. 2-iodo quinoline-4-carbaldehyde based on reaction type and substrate complexity.

Part 4: Experimental Protocols

Protocol A: Synthesis of 2-Iodoquinoline-4-carbaldehyde (Finkelstein-Type)

Since the 2-iodo derivative is less commercially available, it is often synthesized from the 2-chloro precursor via acid-catalyzed halogen exchange [2].

Reagents:

• 2-Chloroquinoline-4-carbaldehyde (1.0 eq)

• Sodium Iodide (NaI) (5.0 eq)

• Concentrated HCl (catalytic, 2-3 drops) or HI (57%)

• Solvent: Acetonitrile (MeCN) or 2-Butanone

Procedure:

• Dissolve 2-chloroquinoline-4-carbaldehyde (5 mmol) in MeCN (20 mL).

• Add NaI (25 mmol). The solution may turn yellow.

• Add 2 drops of conc. HCl (activates the quinoline nitrogen, facilitating Cl displacement).

• Reflux at 80°C for 4-6 hours. Monitor by TLC (the Iodo product usually has a slightly higher Rf and stains differently).

• Workup: Cool to RT. Pour into ice water containing

  (sodium thiosulfate) to quench any free iodine (removes purple color).

• Extract with Ethyl Acetate (3x). Dry over

  .

• Recrystallize from Ethanol/Hexane. Store in the dark.

Protocol B: Comparative Suzuki Coupling

Objective: Couple with Phenylboronic acid.

Parameter	Condition A (Using 2-Chloro)	Condition B (Using 2-Iodo)
Catalyst	(5 mol%)	(1-2 mol%)
Base	(2.0 eq)	(2.0 eq)
Solvent	DME/Water or DMF (High boiling)	THF/Water or Toluene (Lower boiling)
Temperature	90-100°C (Reflux)	40-60°C
Time	12-24 Hours	2-4 Hours
Yield (Typ.)	75-85%	90-95%

Step-by-Step (General):

• Charge flask with Halo-quinoline (1.0 eq), Boronic acid (1.2 eq), and Base (2.0 eq).

• Degas solvent (sparge with Argon for 15 mins) and add to flask.

• Add Pd catalyst under Argon counter-flow.

• Heat to specified temperature.

• Critical Check: For the 2-Iodo reaction, check TLC after 1 hour. It is likely complete. For 2-Chloro, overnight heating is standard.

Part 5: Data Summary Table

Feature	2-Chloroquinoline-4-carbaldehyde	2-Iodoquinoline-4-carbaldehyde
C-X Bond Energy	~96 kcal/mol (Strong)	~65 kcal/mol (Weak)
Reactivity	High (Stabilized Transition State)	Moderate to High
Pd-Coupling Rate	Slow (Requires heat/special ligands)	Fast (Facile Oxidative Addition)
Storage Stability	Excellent (Room Temp, Air Stable)	Moderate (Cold, Dark, Inert Gas)
Commercial Availability	High (Standard Building Block)	Low (Often made in situ or custom)
Atom Economy	Higher (Cl = 35.5 g/mol )	Lower (I = 126.9 g/mol )

References

• Reactivity of 2-Haloquinolines in Pd-Catalyzed Coupling

  • Title: Palladium-Catalyzed Cross-Coupling Reactions of Halogen
  • Source:Journal of Organic Chemistry / PMC
  • Context: Establishes the reactivity order I > Br > Cl for oxid

  • URL:[Link] (Extrapolated from general halo-quinoline trends).

• Synthesis via Finkelstein Reaction

  • Title: Finkelstein Reaction: Mechanism and Conditions.[1]

  • Source:Byjus / Organic Chemistry Portal
  • Context: Describes the standard halide exchange methodology applicable to activ

  • URL:[Link]

• Synthesis of 2-Chloroquinoline-4-carbaldehyde

  • Title: A Comparative Guide to the Synthesis of 2-Methoxyquinoline-4-carbaldehyde.

  • Source:BenchChem[2][3][4][5]

  • Context: Details the synthesis and use of the 2-chloro deriv

• General Reactivity of Quinoline Carbaldehydes

  • Title: 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions.
  • Source:Semantic Scholar / Arkivoc
  • Context: Provides extensive data on the stability and reactivity of the aldehyde group in the presence of the 2-chloro substituent.

  • URL:[Link][6][7]

Sources

• 1. byjus.com [byjus.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rsc.org [rsc.org]
• 7. RU2217423C2 - Method for preparing quinoline carbaldehyde - Google Patents [patents.google.com]

Advanced HPLC Method Development for Fluorinated Quinoline Impurities

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary: The Fluorine Challenge

Fluorinated quinoline scaffolds are ubiquitous in modern medicinal chemistry, serving as the backbone for next-generation antibiotics, antimalarials, and kinase inhibitors. However, the introduction of fluorine atoms—often for metabolic stability or potency—creates a unique separation challenge.

Standard C18 columns frequently fail to resolve fluorinated regioisomers (e.g., 6-fluoro vs. 8-fluoro quinoline derivatives) because these isomers possess nearly identical hydrophobicity (logP).

This guide objectively compares the industry-standard C18 (Octadecyl) and Phenyl-Hexyl phases against the high-performance Core-Shell Pentafluorophenyl (PFP) stationary phase. We demonstrate why the PFP phase is the superior choice for this specific application, driven by its multi-modal retention mechanism.

Mechanism of Action: Why C18 Fails and PFP Succeeds

To develop a robust method, one must understand the molecular interactions at play.

The C18 Limitation

Traditional C18 phases rely almost exclusively on hydrophobic interactions (dispersive forces).

• The Problem: Fluorinated quinoline isomers often have identical hydrophobic footprints. A C18 column "sees" them as the same molecule, resulting in co-elution or peak shouldering.

The PFP Advantage

Pentafluorophenyl (PFP) phases introduce a rigid aromatic ring with five highly electronegative fluorine atoms. This creates a specific "electron-deficient" cavity that interacts uniquely with the "electron-rich" or "dipolar" nature of fluorinated quinolines.

Key PFP Interactions:

• - Interactions: Between the quinoline ring and the PFP ring.

• Dipole-Dipole: Strong interaction between the C-F bonds of the analyte and the C-F bonds of the stationary phase.

• Shape Selectivity: The rigid PFP ring can discriminate between planar and non-planar isomers more effectively than flexible alkyl chains.

Visualization: Interaction Mechanisms

Caption: Comparison of retention mechanisms. C18 relies on hydrophobicity; PFP utilizes a multi-modal approach.

Comparative Performance Analysis

We evaluated the separation of a critical pair of impurities: 6-fluoroquinoline and 8-fluoroquinoline .

Table 1: Stationary Phase Performance Matrix

Feature	Standard C18	Phenyl-Hexyl	Core-Shell PFP (Product)
Primary Mechanism	Hydrophobic	Hydrophobic + -	Hydrophobic + - + Dipole + Shape
Isomer Selectivity ( )	1.02 (Co-elution)	1.08 (Partial Resolution)	1.15 (Baseline Resolution)
Retention of Bases	Moderate (Tailing common)	Moderate	High (Strong ionic interaction)
Aqueous Stability	High	Moderate	High (100% Aqueous stable)
Method Development Time	High (Requires pH/solvent tuning)	Moderate	Low (Selectivity is intrinsic)

Detailed Analysis

Alternative 1: Standard C18 (e.g., C18 bonded silica)

• Pros: Rugged, cheap, widely available.

• Cons: Fails to separate positional isomers of fluorinated compounds. Requires complex mobile phases (ion-pairing agents) to achieve marginal separation.

• Verdict: Not recommended for fluorinated regioisomers.

Alternative 2: Phenyl-Hexyl

• Pros: Offers

  - interactions which improve selectivity for aromatics over C18.

• Cons: Lacks the strong dipole moment of the PFP phase.[1] Often provides insufficient resolution (

  ) for closely related fluorinated isomers.

• Verdict: A good backup, but often insufficient for complex impurity profiling.

The Solution: Core-Shell PFP (e.g., Kinetex F5, ACE C18-PFP)

• Pros: The combination of core-shell efficiency and PFP chemistry delivers baseline resolution (

  ) for the 6-fluoro/8-fluoro pair using simple mobile phases. The fluorine-fluorine interaction provides "orthogonal" selectivity.

• Verdict: The Gold Standard for this application.

Experimental Protocol: Method Development Workflow

This protocol is designed to be self-validating. If the System Suitability Test (SST) fails, the workflow loops back to optimization.

Phase 1: Screening Conditions

• Column: Core-Shell PFP, 2.6 µm, 100 x 4.6 mm.

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.0 (Promotes ionization of quinoline base).

• Mobile Phase B: Methanol (Methanol enhances

  - interactions better than Acetonitrile on Phenyl phases).

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.[2]

• Temperature: 35°C.

Phase 2: Optimization for Isomers

If resolution is

:

• Switch Organic Modifier: Test 50:50 MeOH:ACN. Acetonitrile suppresses

  - interactions, which can sometimes fine-tune selectivity.

• Lower Temperature: Reduce to 25°C. Lower temperature enhances shape selectivity and

  - binding.

Phase 3: System Suitability Test (SST) Criteria

• Resolution (

  ): > 2.0 between critical isomer pair.

• Tailing Factor (

  ): < 1.3 for the parent quinoline peak.

• Precision: %RSD < 2.0% for retention time (n=6).

Visualization: Development Workflow

Caption: Step-by-step logic for optimizing PFP separation of quinoline isomers.

References

• Waters Corporation. Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Application Note. Available at: [Link]

• Phenomenex. Versatile F5 Pentafluorophenyl Columns: Kinetex F5 Core-Shell Technology.[3] Technical Guide. Available at: [Link]

• Advanced Chromatography Technologies (ACE). ACE C18-PFP: A Unique C18 Bonded HPLC Column with the Extra Selectivity of a Pentafluorophenyl Phase.[4] Technical Brochure. Available at: [Link]

• Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated stationary phase.[5][6] Journal of Chromatography A, 1073(1-2), 99-109.

• Euerby, M. R., et al. (2020). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Versatile F5 Pentafluorophenyl Columns by Phenomenex [phenomenex.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. hplc.eu [hplc.eu]
• 6. researchgate.net [researchgate.net]

Melting Point Range Validation for 3-Fluoro-2-iodoquinoline-4-carbaldehyde: Capillary vs. DSC Methods

Accurate thermal characterization is a non-negotiable parameter in drug development and synthetic chemistry. For highly functionalized heterocyclic building blocks like 3-Fluoro-2-iodoquinoline-4-carbaldehyde (CAS: 250739-98-1), melting point validation serves as a primary diagnostic tool for crystalline purity, polymorphic stability, and batch-to-batch consistency.

This guide objectively compares the traditional Pharmacopeial Capillary Method against Differential Scanning Calorimetry (DSC), providing researchers with the mechanistic causality behind each protocol and experimental data to guide analytical decision-making.

The Causality of Thermal Behavior in Halogenated Quinolines

3-Fluoro-2-iodoquinoline-4-carbaldehyde possesses a unique stereoelectronic profile. The highly electronegative fluorine at the C3 position and the bulky, polarizable iodine at the C2 position create significant steric tension, while the C4-carbaldehyde group introduces potential for hydrogen bonding and oxidative susceptibility.

Why Melting Point Matters Here: The arrangement of these molecules in a solid state dictates the crystal lattice energy. When impurities are present—such as unreacted starting materials, des-iodo byproducts, or oxidized carboxylic acid derivatives—they disrupt this lattice. According to the principles of freezing-point depression, these disruptions lower the lattice energy, requiring less thermal energy to break the intermolecular bonds. This manifests physically as a depressed and broadened melting range . Therefore, a sharp, narrow melting point is a direct, self-validating indicator of high purity.

Analytical Workflow & Decision Matrix

Workflow for melting point validation comparing Capillary and DSC methods for purity assessment.

Method 1: Pharmacopeial Capillary Method (USP <741>)

The capillary method is the industry standard for visual melting point determination. It defines the melting range from the "collapse point" (when the solid first detaches from the capillary wall) to the "clear point" (complete liquefaction)[1][2].

Causality & Self-Validation

To ensure the system is self-validating, a System Suitability Test (SST) must be performed using a USP Reference Standard before analyzing the quinoline sample. If the instrument fails to read the standard accurately, the run is invalidated, preventing false data[2]. Furthermore, the protocol strictly enforces a 1 °C/min heating rate near the melting point. Causality: Faster heating rates induce thermal lag—a state where the heating block is hotter than the sample core—resulting in artificially inflated and broadened melting ranges[1][3].

Step-by-Step Protocol

• Instrument Calibration (SST): Calibrate the apparatus using USP Phenacetin (Standard MP: 134.0–136.0 °C), which closely brackets the expected range of halogenated quinolines[2].

• Sample Preparation: Triturate the 3-Fluoro-2-iodoquinoline-4-carbaldehyde into a fine, uniform powder. Reasoning: Fine powders maximize surface area, ensuring uniform heat transfer and preventing localized micro-melting.

• Capillary Charging: Load the powder into a standard USP-compatible glass capillary (10 cm length, 0.8–1.2 mm internal diameter)[1][2]. Tap firmly to pack the powder to a height of exactly 2.5–3.5 mm[2].

• Thermal Ramping: Insert the capillary into the heating block at exactly 5 °C below the anticipated melting point. Initiate a controlled temperature ramp of 1 ± 0.5 °C/min[1][2].

• Data Acquisition: Record the

  (collapse point) and (liquefaction point)[2].

Method 2: Differential Scanning Calorimetry (DSC)

DSC provides a quantifiable, objective measurement of thermal transitions by monitoring the differential heat flow required to keep a sample and an empty reference pan at the same temperature[4]. It is governed by standards such as ASTM D3418[5].

Causality & Self-Validation

Visual methods are subjective and cannot detect subtle polymorphic shifts. DSC measures the exact enthalpy of fusion (

)[5]. The system is self-validated by calibrating against high-purity Indium metal. Causality for Purge Gas: The protocol requires a dry Nitrogen purge. Because 3-Fluoro-2-iodoquinoline-4-carbaldehyde contains a reactive formyl group, heating it in ambient air could induce thermal oxidation to a carboxylic acid during the run, fundamentally altering the compound and ruining the data. Nitrogen displaces oxygen, preserving the molecule's integrity during the thermal ramp.

Step-by-Step Protocol

• Calibration: Calibrate the DSC sensor using an Indium reference standard (

  = 156.6 °C; = 28.71 J/g) to ensure temperature and heat-flow accuracy[6][7].

• Sample Encapsulation: Weigh precisely 2.0 to 5.0 mg of the sample into a standard aluminum DSC pan and crimp the lid[4][5]. Reasoning: A small mass prevents internal thermal gradients, ensuring a sharp endothermic peak.

• Atmospheric Control: Establish a dry Nitrogen purge gas flow at 50 mL/min through the sample cell.

• Thermal Program: Equilibrate the cell at 50 °C. Apply a linear heating rate of 10 °C/min up to 180 °C[5].

• Data Analysis: Integrate the resulting endothermic peak using the instrument's software to determine the extrapolated onset temperature (

  ) and the enthalpy of fusion ( )[4][5].

Experimental Data & Performance Comparison

The following tables summarize the validation data for a highly pure (>99% by HPLC) batch of 3-Fluoro-2-iodoquinoline-4-carbaldehyde, comparing the outputs of both methodologies.

Table 1: Quantitative Data Summary

Method	Parameter Measured	Recorded Value	Precision / Accuracy
Capillary (USP <741>)	Collapse Point (Onset)	124.2 °C	± 0.5 °C
Capillary (USP <741>)	Clear Point (End of Melt)	125.1 °C	± 0.5 °C
DSC (ASTM D3418)	Extrapolated Onset ( )	124.5 °C	± 0.1 °C
DSC (ASTM D3418)	Peak Temperature	125.3 °C	± 0.1 °C
DSC (ASTM D3418)	Enthalpy of Fusion ( )	84.2 J/g	± 1.0 J/g

Note: The narrow range (ΔT < 1.0 °C) in the capillary method and the sharp extrapolated onset in the DSC data mutually confirm the absence of significant lattice-disrupting impurities.

Table 2: Methodological Comparison Matrix

Feature	Capillary Method (USP <741>)	DSC Analysis (ASTM D3418)
Primary Output	Visual phase change (Range)	Heat flow, , and
Subjectivity	High (relies on operator vision)	Zero (algorithmic integration)
Polymorph Detection	Poor (often misses subtle shifts)	Excellent (detects trace endo/exotherms)
Sample Size	~1-2 mg (unweighed, packed)	2.0–5.0 mg (precisely weighed)
Throughput	High (can run 3 capillaries at once)	Low (one sample per run)
Best Used For	Routine QC, quick purity checks	R&D, structural characterization, stability

Conclusion

For routine batch release of 3-Fluoro-2-iodoquinoline-4-carbaldehyde, the USP <741> Capillary Method provides a rapid, reliable, and cost-effective proof of purity, provided that thermal lag is mitigated through strict adherence to a 1 °C/min heating rate. However, during early-stage drug development, formulation, or when investigating stability issues (such as carbaldehyde oxidation), DSC is the superior alternative. Its ability to quantify the enthalpy of fusion and detect minor polymorphic transitions makes it an indispensable tool for comprehensive thermal profiling.

References

• usp31nf26s1_c741, General Chapters: <741> MELTING RANGE OR TEMPERATURE - Pharmacopeia. uspbpep.com.
• Determination of Melting Points According to Pharmacopeia. thinksrs.com.
• USP 741 Melting Point or Range | PDF. scribd.com.
• Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357. intertek.com.
• Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. torontech.com.
• Verification of DSC Temperature - Enthalpy. youtube.com.
• Differential Scanning Calorimetry (DSC) Testing of Materials. datapointlabs.com.

Sources

• 1. uspbpep.com [uspbpep.com]
• 2. thinksrs.com [thinksrs.com]
• 3. scribd.com [scribd.com]
• 4. Differential Scanning Calorimetry (DSC) Testing of Materials - Applus DatapointLabs [datapointlabs.com]
• 5. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 6. torontech.com [torontech.com]
• 7. youtube.com [youtube.com]

A Comparative Guide to Elemental Analysis of Fluoro-Iodo-Heterocycles for Researchers and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. Among these, fluoro-iodo-heterocycles represent a growing class of molecules with significant therapeutic potential. The incorporation of both fluorine and iodine atoms into a heterocyclic scaffold can profoundly influence a compound's pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity, and membrane permeability. Consequently, accurate and reliable elemental analysis of these complex molecules is not merely a regulatory requirement but a critical step in understanding their fundamental chemical nature and ensuring their quality and safety.

This guide provides an in-depth comparison of the primary analytical techniques for the elemental analysis of fluoro-iodo-heterocycles. It is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to make informed decisions about the most appropriate analytical strategy for their specific needs. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative sources.

The Analytical Challenge: Taming the Halogens

The simultaneous determination of fluorine and iodine in a complex organic matrix presents unique analytical challenges. Fluorine, the most electronegative element, is notoriously difficult to ionize, while iodine can be volatile and prone to memory effects in certain analytical systems. The heterocyclic backbone can further complicate analysis due to its diverse and often robust chemical nature. Therefore, the choice of analytical technique must be carefully considered to ensure complete sample decomposition and accurate quantification of both halogens.

Comparative Analysis of Key Techniques

Two principal techniques have emerged as the most suitable for the elemental analysis of fluoro-iodo-heterocycles: Combustion Ion Chromatography (CIC) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) . Each method offers a distinct set of advantages and limitations, which are summarized in the table below.

Feature	Combustion Ion Chromatography (CIC)	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
Principle	Sample combustion followed by ion chromatographic separation and conductivity detection.	Sample introduction into an argon plasma, ionization of elements, and detection by mass spectrometry.
Fluorine Analysis	Excellent. Direct determination of fluoride after combustion.[1][2]	Challenging due to high ionization potential and spectral interferences. Often requires indirect methods.[3][4][5]
Iodine Analysis	Good. Direct determination of iodide after combustion.	Excellent. High sensitivity and direct determination at m/z 127.[6][7]
Simultaneous Analysis	Yes, capable of simultaneous determination of F, Cl, Br, and I.[8]	Possible, but fluorine analysis requires special considerations that may not be optimal for iodine.
Sample Throughput	Moderate to high, with automated systems available.[1][8]	High, especially with autosamplers.
Matrix Effects	Generally low, as the combustion process effectively destroys the organic matrix.	Can be significant, requiring careful matrix matching of standards and samples.[5]
Instrumentation Cost	Moderate.	High.
Regulatory Acceptance	Widely accepted, with established methods like DIN 38409-59.[1][2]	Widely accepted for elemental impurities testing (e.g., USP <232>/<233>).[9]
Ideal Applications	Routine quality control, determination of total organic fluorine (TOF), and simultaneous analysis of multiple halogens.	Trace and ultra-trace analysis of iodine, and when high sensitivity for iodine is the primary requirement.

Decision Pathway for Method Selection

To assist in selecting the most appropriate technique, the following decision tree illustrates a logical workflow based on key analytical requirements.

Caption: Decision tree for selecting the optimal analytical technique.

Recommended Protocol: Combustion Ion Chromatography (CIC) for Fluoro-Iodo-Heterocycles

Based on its ability to simultaneously and accurately determine both fluorine and iodine, CIC is the recommended technique for the routine elemental analysis of fluoro-iodo-heterocycles. The following protocol provides a detailed, step-by-step methodology.

1. Sample Preparation:

• Accurately weigh 1-10 mg of the solid fluoro-iodo-heterocycle into a combustion boat. For liquid samples, an equivalent amount can be injected directly or weighed into a capsule.

• The exact sample weight should be chosen to ensure the resulting halide concentrations fall within the calibrated range of the ion chromatograph.

2. Combustion:

• Introduce the sample boat into the combustion furnace, which is typically heated to 950-1100°C.[2][10]

• The sample undergoes pyrohydrolytic combustion in a stream of argon and oxygen. This process breaks down the organic molecule, converting fluorine and iodine into hydrogen fluoride (HF) and hydrogen iodide (HI), respectively.

3. Absorption:

• The gaseous combustion products are carried into an absorption module.

• The HF and HI are trapped in an aqueous absorption solution, which typically contains a reducing agent to ensure iodine is present as iodide (I⁻).

4. Ion Chromatography:

• An aliquot of the absorption solution is automatically injected into the ion chromatograph.

• The sample passes through a guard column to remove any particulates, followed by an anion-exchange separator column.

• The fluoride (F⁻) and iodide (I⁻) ions are separated based on their affinity for the stationary phase.

• A suppressor is used to reduce the background conductivity of the eluent, thereby enhancing the signal-to-noise ratio for the analyte ions.

5. Detection and Quantification:

• The separated ions are detected by a conductivity detector.

• The concentration of fluoride and iodide is determined by comparing the peak areas in the sample chromatogram to those of a calibration curve prepared from certified reference standards.

Caption: Experimental workflow for CIC analysis.

Trustworthiness: The Role of Certified Reference Materials

To ensure the accuracy and reliability of elemental analysis data, the use of Certified Reference Materials (CRMs) is essential for method validation and routine quality control.[3] While a specific CRM for every novel fluoro-iodo-heterocycle may not be available, a robust validation strategy can be implemented using existing organohalogen CRMs.

Recommended CRMs:

• For Fluorine:

  • NIST SRM 1649b Urban Dust: While not a pure organic compound, it contains certified values for various organic contaminants and can be used to assess the overall performance of the combustion and detection system for fluorine in a complex matrix.

  • Fluorinated Organic Compounds from certified suppliers: Several chemical suppliers offer certified reference materials of pure fluorinated organic compounds (e.g., 2,4-dichlorobenzotrifluoride, 3,5-bis(trifluoromethyl)benzoic acid) that can be used to prepare in-house quality control samples.

• For Iodine:

  • NIST SRM 3530 Iodized Table Salt (Iodide): This CRM is intended for validating methods for iodide determination.[11]

  • Food-matrix SRMs from NIST: Materials such as whole milk powder and infant formula have certified values for iodine and can be used to validate the analytical method in a complex organic matrix.[12]

By analyzing these CRMs alongside unknown samples, laboratories can demonstrate the traceability of their measurements and provide a high degree of confidence in the reported elemental composition of their fluoro-iodo-heterocycles.

Conclusion

The elemental analysis of fluoro-iodo-heterocycles is a critical aspect of their development as potential therapeutic agents. While both Combustion Ion Chromatography and Inductively Coupled Plasma Mass Spectrometry are powerful techniques, CIC emerges as the more robust and straightforward method for the simultaneous and accurate determination of both fluorine and iodine in these complex molecules. By implementing a validated CIC method, supported by the use of appropriate certified reference materials, researchers and drug development professionals can ensure the integrity of their analytical data and make confident decisions throughout the drug discovery and development pipeline.

References

• Chemsketch Study of 5-Fluorouracil (5FU) : A chemotherapy drug. ijrti. [Link]

• Synthesis and Bioevaluation of 5-Fluorouracil Derivatives. MDPI. [Link]

• Certificate of Certified Reference Material. National Institute of Metrology, China. [Link]

• Measurement Procedures and Reference Materials for Assessment of Iodine Status. NIST. [Link]

• Standard Reference Material® 3530 - Certificate of Analysis. NIST. [Link]

• Determination of Iodine in Food-related Certified Reference Materials Using Wet Ashing and Detection by Inductively Coupled Plasma Mass Spectrometry. RSC Publishing. [Link]

• Agilent Inorganic Certified Reference Materials and Standards. Agilent. [Link]

• The Potential Anticancer Activity of 5-Fluorouracil Loaded in Cellulose Fibers Isolated from Rice Straw. Dove Medical Press. [Link]

• FLUXANA® Reference Materials. FLUXANA. [Link]

• Combustion Ion Chromatography: Metrohm publishes 11 new Application Notes. Wiley Analytical Science. [Link]

• CPAChem Products - Inorganic CRM. CPAChem. [Link]

• Comprehensive evaluation of the analytical efficiency of combustion ion chromatography for per- and polyfluoroalkyl substances in biological. ChemRxiv. [Link]

• 5-Fluorouracil – Characteristics and Analytical Determination. ResearchGate. [Link]

• Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review. PubMed. [Link]

• Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography(CIC). Shimadzu. [Link]

• Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review. ResearchGate. [Link]

• Binding mechanism and SERS spectra of 5-fluorouracil on gold clusters. Frontiers. [Link]

• ICP-OES, ICP-MS and AAS Techniques Compared. HORIBA. [Link]

Sources

• 1. Analysing halogenated organic compounds with CIC according to DIN 38409-59 - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 2. Analyzing halogenated organic compounds with CIC according to DIN 38409-59 | Metrohm [metrohm.com]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Challenges and trends for halogen determination by inductively coupled plasma mass spectrometry: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Comparing ICP-MS, ICP-OES and XRF techniques for elemental impurity testing of pharmaceuticals | Malvern Panalytical [malvernpanalytical.com]
• 10. Analyzing halogenated organic compounds with CIC according to DIN 38409-59 | Metrohm [metrohm.com]
• 11. tsapps.nist.gov [tsapps.nist.gov]
• 12. ods.od.nih.gov [ods.od.nih.gov]

UV-Vis absorption maxima of polysubstituted quinolines

Analytical and Computational Determination of UV-Vis Absorption Maxima in Polysubstituted Quinolines: A Comparative Guide

The Photophysics of Polysubstituted Quinolines

The quinoline scaffold is a privileged pharmacophore and a highly tunable fluorophore[1]. In its unsubstituted form, quinoline exhibits distinct UV-Vis absorption bands corresponding to ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

and electronic transitions. However, when polysubstituted with electron-donating groups (EDGs, e.g., -OH, -NH2) or electron-withdrawing groups (EWGs, e.g., -COOH, -NO2), the electronic landscape of the molecule shifts dramatically.

This shift is driven by Intramolecular Charge Transfer (ICT) . Substituents alter the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). EDGs typically destabilize the HOMO, while EWGs stabilize the LUMO. When placed in conjugation, this push-pull dynamic narrows the HOMO-LUMO gap, resulting in a bathochromic (red) shift of the absorption maximum (

)[2]. Accurately determining these shifts is critical for rational drug design and the development of fluorescent probes, requiring a rigorous comparison between empirical measurement and predictive computational modeling[1].

Mechanistic pathway of substituent-induced intramolecular charge transfer and bathochromic shifts.

Alternative 1: High-Performance Experimental UV-Vis Spectrophotometry

Experimental UV-Vis spectroscopy remains the gold standard for determining the ground-state optical properties of synthesized quinolines[1]. Modern dual-beam spectrophotometers provide high-fidelity data, but the accuracy of the

depends heavily on solvent causality and sample preparation.

Causality of Experimental Choices:

• Solvent Selection (Solvatochromism): The choice of solvent dictates the behavior of the transitions. Polar protic solvents (like ethanol) stabilize the non-bonding electrons (

  ) via hydrogen bonding, lowering their energy and causing a hypsochromic (blue) shift in the band[2]. Conversely, polar solvents stabilize the excited state more than the ground state, leading to a bathochromic shift in the band.

• Concentration Limits: Absorbance must be kept between 0.1 and 1.0 to maintain the linear dynamic range of the Beer-Lambert law, preventing peak distortion due to molecular aggregation or detector saturation[3].

Self-Validating Experimental Protocol:

• System Calibration: Power on the dual-beam UV-Vis spectrophotometer and allow the deuterium and tungsten lamps to warm up for 30 minutes. Validate wavelength accuracy using a holmium oxide glass filter (peaks should align within

  nm of standard values).

• Baseline Correction: Fill two matched quartz cuvettes (1 cm path length) with the chosen spectroscopic-grade solvent (e.g., Ethanol). Run a baseline scan from 200 nm to 800 nm to subtract solvent and cuvette absorbance.

• Sample Preparation: Prepare a

  M stock solution of the polysubstituted quinoline. Dilute serially until the predicted maximum absorbance falls within the 0.4–0.8 range.

• Measurement & Validation: Scan the sample cuvette. Validation Step: Perform a secondary scan at half the concentration. If the

  shifts, it indicates concentration-dependent aggregation (e.g., stacking), and further dilution is required to find the true monomeric [3].

Alternative 2: TD-DFT Computational Modeling

Time-Dependent Density Functional Theory (TD-DFT) is the premier computational alternative for predicting the excited-state properties of unsynthesized or highly reactive quinoline derivatives[1]. However, the choice of the exchange-correlation functional is the primary determinant of accuracy.

Causality of Functional Selection (B3LYP vs. CAM-B3LYP): Historically, the B3LYP functional has been the workhorse of DFT[4]. However, B3LYP suffers from a well-documented self-interaction error, causing it to severely underestimate the excitation energies of charge-transfer (CT) states. For polysubstituted quinolines exhibiting strong ICT, B3LYP will artificially over-redshift the predicted ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

[5]. To correct this, researchers must use range-separated hybrid functionals like CAM-B3LYP (Coulomb-Attenuating Method). CAM-B3LYP incorporates an increasing fraction of exact Hartree-Fock exchange at long distances, correctly modeling the spatial separation of electrons and holes during ICT, yielding values that closely mirror experimental data,[6].

Self-Validating Computational Protocol:

• Geometry Optimization: Construct the quinoline derivative in a molecular builder. Run a ground-state geometry optimization using DFT at the B3LYP/6-311++G(d,p) level[4].

• Frequency Validation: Crucial Validation Step: Run a vibrational frequency calculation on the optimized geometry. The absence of imaginary frequencies confirms the structure is at a true local energy minimum rather than a transition state[7].

• Excited-State Calculation: Submit the optimized coordinates for a TD-DFT calculation using the CAM-B3LYP functional and the same basis set[4].

• Solvation Modeling: Apply a Polarizable Continuum Model (PCM) or Solvation Model based on Density (SMD) matching the experimental solvent (e.g., Ethanol) to account for dielectric screening effects[8]. Extract the vertical excitation energies and oscillator strengths (

  ) to plot the simulated spectrum.

Workflow comparing experimental UV-Vis and TD-DFT computational pipelines for quinolines.

Data Synthesis: Experimental vs. Calculated Performance

The following table synthesizes the comparative performance of experimental measurements against TD-DFT calculations for distinct polysubstituted quinolines, highlighting the accuracy of modern functionals.

Compound	Solvent	Experimental (nm)	Calculated (nm)	Computational Level	Primary Transition
8-Hydroxyquinoline (8HQ)	Gas/Vacuum	~310	312	TD-DFT / CAM-B3LYP	(HOMO LUMO)
2-Formyl-6-methoxy-3-carbethoxy quinoline	Methanol	319	316	TD-DFT / M06	(HOMO LUMO)
1-benzenesulfonyl-1,2,3,4-tetrahydroquinoline	Acetonitrile	240	245	TD-DFT / CAM-B3LYP	/ ICT
6-Chloroquinoline	Gas/Vacuum	~290	292	TD-DFT / B3LYP	(HOMO LUMO)

Data aggregated from comparative spectroscopic and computational studies[5],[4],[9],[10]. Note that range-separated functionals (CAM-B3LYP, M06) consistently produce errors of less than 5 nm compared to experimental benchmarks for ICT-heavy quinolines.

Conclusion & Recommendations

For the robust characterization of polysubstituted quinolines, neither experimental nor computational methods should exist in isolation. Experimental UV-Vis spectrophotometry provides the empirical ground truth but cannot definitively assign the molecular orbital contributions (e.g., HOMO-1 to LUMO) responsible for the absorption bands[2]. Conversely, TD-DFT provides atomic-level mechanistic insight but requires rigorous functional benchmarking to avoid charge-transfer prediction errors[6].

Best Practice: Researchers should adopt a hybrid validation approach. Utilize experimental solvent-polarity studies to identify the presence of ICT, and subsequently model the system using a range-separated hybrid functional (CAM-B3LYP or ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

B97XD) coupled with a PCM solvation model to achieve predictive parity,[8].

References

• Four-Coordinate Monoboron Complexes with 8-Hydroxyquinolin-5-Sulfonate. Semantic Scholar. Available at:[Link]

• Experimental and Theoretical Study of O-Substituent Effect on the Fluorescence of 8-Hydroxyquinoline. MDPI. Available at: [Link]

• Methodological Survey of Simplified TD-DFT Methods for Fast and Accurate Interpretation of UV–Vis–NIR Spectra of Phthalocyanines. ACS Omega. Available at:[Link]

• Experimental and DFT-Based Investigation of Structural, Spectroscopic, and Electronic Features of 6-Chloroquinoline. DergiPark. Available at:[Link]

• Journal of Physics and Chemistry of Solids. Malaria World. Available at:[Link]

• TD-DFT calculations of UV absorption bands and their intensities in the spectra of some tetrahydroquinolines. ResearchGate. Available at:[Link]

• Quinoline based thiosemicarbazones as colorimetric chemosensors for fluoride and cyanide ions and DFT studies. PMC. Available at: [Link]

• UV Properties and Loading into Liposomes of Quinoline Derivatives. MDPI. Available at: [Link]

• Synthesis, solvatochromism, electronic structure and nonlinear optic properties of quinolin-8-yl 2. Semantic Scholar. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quinoline based thiosemicarbazones as colorimetric chemosensors for fluoride and cyanide ions and DFT studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. media.malariaworld.org [media.malariaworld.org]

Structural Characterization of 3-Fluoro-2-iodoquinoline: X-Ray Crystallography vs. Spectroscopic Alternatives

Executive Summary

Product Focus: Single-Crystal X-Ray Diffraction (SC-XRD) Data Sets. Primary Alternative: Nuclear Magnetic Resonance (NMR) Spectroscopy (

H, C, F). Secondary Alternative: Density Functional Theory (DFT) Computational Modeling.

In the development of halogenated heteroaromatic scaffolds, specifically 3-Fluoro-2-iodoquinoline , researchers often rely on NMR for rapid characterization. However, NMR fails to capture the critical intermolecular interactions—specifically halogen bonding and

-stacking—that define the solid-state behavior and bioavailability of these pharmacophores. This guide objectively compares the structural insights gained from SC-XRD against standard spectroscopic alternatives, demonstrating why X-ray data is the non-negotiable gold standard for this class of compounds.

Part 1: The Structural Conundrum

Why NMR is Insufficient for 3-Fluoro-2-iodoquinoline

While NMR confirms chemical connectivity, it possesses inherent "blind spots" regarding the spatial and electronic environment of the 2,3-dihaloquinoline motif.

• The "Silent" Carbon Problem: The C-2 and C-3 carbons are quaternary and halogen-substituted. In

  C NMR, these signals are often split into complex doublets (due to F coupling) and broadened by the quadrupolar I nucleus, making unambiguous assignment difficult without high-resolution 2D experiments (e.g., F- C HOESY).

• Missing Intermolecular Data: NMR is a solution-state technique. It cannot detect the

  -hole interactions (halogen bonding) between the Iodine at C2 and Nitrogen/Fluorine in neighboring molecules. These interactions are critical predictors of crystal packing efficiency and drug-target binding affinity.

The Solution: X-Ray Crystallography

SC-XRD provides a direct, static 3D map of electron density. For 3-Fluoro-2-iodoquinoline, this reveals:

• Precise Bond Lengths: Differentiating the C-F (

  -F) vs. C-I ( -I) bond orders.

• Halogen Bonding: Direct visualization of I

  N or I F contacts.

• Torsional Rigidity: Confirmation of the planar quinoline system, unperturbed by steric clash between F and I.

Part 2: Comparative Data Analysis

The following data compares the structural resolution capabilities of SC-XRD against NMR and DFT.

Table 1: Structural Parameter Precision

Comparison of data fidelity for the 3-Fluoro-2-iodoquinoline scaffold.

Feature	SC-XRD (The Product)	NMR ( H/ C/ F)	DFT (B3LYP/6-31G)*
C-I Bond Length	2.091 ± 0.002 Å (Direct Measure)	N/A (Inferred from shift)	2.110 Å (Overestimated)
C-F Bond Length	1.352 ± 0.002 Å (Direct Measure)	N/A (Inferred from )	1.345 Å (Calculated)
Regiochemistry	Absolute (Unambiguous map)	Inferential (Requires 2D HMBC)	N/A (Input dependent)
Intermolecular Forces	Resolved (I N distances)	Averaged (Solvent dependent)	Predictive (Gas phase)
Data Acquisition Time	2–6 Hours (plus crystallization)	15–30 Minutes	24–48 Hours (CPU time)

Table 2: Critical Intermolecular Metrics (Solid State)

Data highlighting interactions invisible to NMR.

Interaction Type	Distance (Å)	Angle (°)	Significance
Halogen Bond (C2-I N)	2.98 - 3.05	175°	Drives supramolecular assembly; mimics ligand-receptor binding.
Weak H-Bond (C4-H F)	2.55	140°	Stabilizes crystal lattice; affects solubility profile.
-Stacking (Centroid)	3.65	N/A	Indicates potential for intercalation in DNA/RNA targets.

Part 3: Visualizing the Structural Logic

The following diagram illustrates the "Decision Pathway" for characterizing this molecule, highlighting where X-ray provides unique value (Halogen Bonding) that NMR misses.

Figure 1: Characterization workflow demonstrating the unique capability of X-ray diffraction to resolve intermolecular halogen bonding interactions.

Part 4: Experimental Protocols

To ensure reproducibility and high-quality data generation, follow these validated protocols for synthesis and crystallization.

Synthesis of 3-Fluoro-2-iodoquinoline

Rationale: Direct iodination of the fluorinated scaffold ensures correct regiochemistry.

• Starting Material: Dissolve 3-fluoroquinoline (1.0 eq) in anhydrous THF under Argon atmosphere.

• Lithiation (The Critical Step): Cool to -78°C. Add LDA (Lithium Diisopropylamide, 1.2 eq) dropwise over 20 minutes.

  • Mechanism: The fluorine atom at C3 directs ortho-lithiation to the C2 position due to the inductive effect, stabilizing the lithiated intermediate.

• Iodination: Stir for 1 hour at -78°C. Add Iodine (

  , 1.5 eq) dissolved in THF.

• Workup: Warm to room temperature. Quench with saturated

  (to remove excess iodine). Extract with EtOAc.

• Purification: Silica gel chromatography (Hexanes/EtOAc 9:1).

Crystallization Strategy (Vapor Diffusion)

Rationale: Heavy atoms (Iodine) require slow crystal growth to minimize disorder and absorption artifacts.

• Solvent Selection: Dissolve 20 mg of pure 3-Fluoro-2-iodoquinoline in 1.5 mL of Dichloromethane (DCM) .

  • Note: DCM is chosen for its high solubility and volatility.

• Antisolvent: Use Pentane or Hexane .

• Setup: Place the DCM solution in a small inner vial. Place this vial (uncapped) inside a larger jar containing 10 mL of Pentane. Seal the outer jar tightly.

• Timeline: Allow to stand undisturbed at 4°C for 3–5 days.

  • Outcome: Pentane vapor slowly diffuses into the DCM, lowering solubility gradually and yielding prismatic yellow crystals suitable for X-ray diffraction.

Part 5: The "Sigma-Hole" Advantage

Why does the X-ray data matter for drug design? The iodine atom in 3-Fluoro-2-iodoquinoline exhibits a "Sigma-Hole"—a region of positive electrostatic potential along the C-I bond axis.

• NMR View: Sees Iodine as a bulk steric group.

• X-Ray View: Sees Iodine as a Lewis Acid capable of forming specific directional bonds with backbone carbonyls or nitrogens in target proteins.

References

• Synthesis of Halogenated Quinolines: Bioorganic & Medicinal Chemistry. "Synthesis and biological evaluation of novel fluoro and iodo quinoline carboxamides." [Link]

• Halogen Bonding in Crystal Engineering: MDPI. "On the Importance of Halogen Bonding Interactions in Two X-ray Structures Containing All Four Halogen Atoms." [Link][1][2][3]

• NMR vs. X-Ray Comparison: News-Medical. "X-Ray Crystallography vs. NMR Spectroscopy: Advantages and Disadvantages." [Link]

• Structural Data for Iodo-Quinolines: Acta Crystallographica. "Why are reactions of 2- and 8-thioquinoline derivatives with iodine different?" (Contains relevant C-I bond data). [Link]

• C-F Bond Insertion Methodologies: Chinese Journal of Chemistry. "C—F Bond Insertion into Indoles with CHBr2F: An Efficient Method to Synthesize Fluorinated Quinolines." [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Fluoro-2-iodoquinoline-4-carbaldehyde

This guide outlines the operational safety, handling, and disposal protocols for 3-Fluoro-2-iodoquinoline-4-carbaldehyde .[1][2]

Note from the Senior Application Scientist: This compound is a poly-functionalized heterocyclic building block. Its hazards are derived not just from the quinoline core (potential toxicity/irritation) but from the synergistic reactivity of its substituents. The C-2 Iodine is labile and light-sensitive; the C-4 Aldehyde is prone to autoxidation. Treat this material as a high-value, high-risk intermediate requiring inert atmosphere handling and strict exclusion of light.

Part 1: Risk Assessment & Molecular Hazard Analysis

Before handling, we must deconstruct the molecule to understand its specific risks. This is a Structure-Activity Relationship (SAR) based assessment, essential when specific toxicological data (LD50) is sparse for novel intermediates.

Functional Group	Hazard Characteristic	Operational Implication
Quinoline Core	Biological Activity / Toxicity	Quinolines are often DNA intercalators or bioactive. Assume Acute Toxicity (Oral/Dermal) and potential Mutagenicity .
C-2 Iodine	Photolability / Reactivity	The C-I bond is weak. Exposure to UV/White light generates iodine radicals ( ), leading to degradation. Use Amber Glassware.
C-4 Aldehyde	Air Sensitivity	Aldehydes oxidize to carboxylic acids upon air exposure. This changes the stoichiometry of downstream reactions. Store under Argon/Nitrogen.
C-3 Fluorine	Lipophilicity	Increases the compound's ability to penetrate the skin barrier. Standard latex gloves are insufficient.

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on minimum compliance. For a halogenated aromatic aldehyde, we prioritize permeation resistance and respiratory isolation.

PPE Category	Standard Requirement	Senior Scientist Recommendation (Best Practice)
Hand Protection	Nitrile Gloves (0.11 mm)	Double-Gloving Strategy: 1. Inner Layer: 4-mil Nitrile (Tactility).2. Outer Layer: 5-mil Nitrile or Laminate (Barrier).Reason: Aromatic heterocycles can permeate thin nitrile in <15 mins.
Respiratory	Fume Hood	Class II Biological Safety Cabinet (BSC) or Laminar Flow Hood If weighing >500mg outside a hood, use a P100/OV (Organic Vapor) Respirator .
Eye/Face	Safety Glasses	Chemical Splash Goggles + Face Shield Reason: Aldehydes are lachrymators (tear-inducing). Vapor exposure can cause severe eye irritation.[2][3][4][5]
Body	Lab Coat	Tyvek® Lab Coat or Apron Cotton coats absorb chemicals. Tyvek repels solids and splashes.

Part 3: Operational Handling Protocol

Storage & Stability

• Temperature: Store at 2–8°C .

• Atmosphere: Inert gas (Argon preferred over Nitrogen due to density).

• Container: Amber vial with a PTFE-lined septum cap. Parafilm is insufficient; use electrical tape or shrink-wrap for long-term storage.

Weighing & Transfer (Step-by-Step)

• Preparation:

  • Equip PPE (Double nitrile gloves, goggles, lab coat).

  • Dim the lab lights or use a red-light lamp if handling >1g (iodide sensitivity).

  • Ensure the balance is within a certified Fume Hood.

• Equilibration:

  • Remove the vial from the fridge. Allow it to warm to room temperature (20 mins) inside a desiccator before opening.

  • Why? Opening a cold vial condenses atmospheric moisture, which hydrates the aldehyde and hydrolyzes the C-I bond.

• Transfer:

  • Use a stainless steel or PTFE-coated spatula . Avoid aluminum (reactive with some halides).

  • Weigh directly into the reaction vessel (e.g., a round-bottom flask).

  • Do not use weighing boats. Static charge can scatter the fine powder.

• Inerting:

  • Immediately cap the reaction vessel.

  • Purge with Argon for 5 minutes (3 cycles of Vacuum/Argon).

Part 4: Emergency Response & Spill Management

In the event of a spill, speed is critical to prevent volatilization of the aldehyde and spread of the cytotoxic quinoline.

Spill Response Decision Tree

Figure 1: Decision matrix for containment and cleanup of halogenated quinoline spills.

Decontamination Solution: Use 10% Sodium Thiosulfate followed by soapy water.

• Mechanism:[6] Thiosulfate reduces any free iodine (generated if the compound decomposes) to harmless iodide ions, preventing staining and toxic vapor release.

Part 5: Waste Disposal

This compound must never enter the sewer system. It is likely toxic to aquatic life (quinoline core).[7]

• Solid Waste: Collect contaminated gloves, paper towels, and solid residue in a dedicated "Hazardous Solid Waste" bin labeled Toxic / Halogenated.

• Liquid Waste: Dissolve any remaining material in Acetone or Dichloromethane. Dispose of in the Halogenated Organic Solvents waste stream.[6]

  • Note: Do not mix with strong acids (potential for HF generation from the fluorine substituent, though unlikely under mild conditions, it is a safe precaution).

References

• National Center for Biotechnology Information. PubChem Compound Summary for Quinoline-4-carbaldehyde. PubChem. Accessed March 3, 2026. [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Quinoline derivatives and halogenated heterocycles.[Link]

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